6-Nitropyridine-3-sulfonyl fluoride

Core Science & Biosynthesis

In-Depth Technical Guide: Synthesis and Characterization of 6-Nitropyridine-3-sulfonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This whitepaper provides a comprehensive technical guide on the synthesis and characterization of 6-Nitropyridine-3-sulfonyl fluoride, a compound of increasing interest in medicinal chemistry and drug discovery. The document details a robust and reproducible synthetic protocol, starting from readily available precursors, and offers an in-depth analysis of the characterization techniques required to ensure the identity, purity, and stability of the final product. The synthesis involves the conversion of a sulfonyl chloride intermediate to the corresponding sulfonyl fluoride, a transformation that imparts unique reactivity and stability.[1][2] This guide emphasizes the rationale behind key experimental steps, providing insights into reaction mechanisms and potential challenges. Furthermore, it presents a thorough characterization workflow, including Nuclear Magnetic Resonance (NMR) spectroscopy, and discusses the significance of this compound as a valuable building block in the development of novel therapeutics, particularly in the context of covalent inhibitors and chemical biology probes.[3][4][5]

Introduction: The Emerging Importance of 6-Nitropyridine-3-sulfonyl Fluoride

Sulfonyl fluorides have gained significant traction in drug discovery due to their unique combination of stability and tunable reactivity.[5] Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit greater stability towards hydrolysis while still being capable of forming covalent bonds with nucleophilic residues in proteins, such as lysine, tyrosine, and serine.[4][5] This "tunable" reactivity makes them ideal warheads for the design of highly selective covalent inhibitors.[4]

The introduction of a nitro group onto the pyridine ring, specifically at the 6-position, is anticipated to modulate the electronic properties of the sulfonyl fluoride moiety, potentially enhancing its reactivity or conferring novel pharmacological properties. Aromatic sulfonyl fluorides with a nitro group have demonstrated remarkable antibacterial activity, highlighting their potential as a new pharmacophore for antibiotic development.[3][6][7] This guide focuses on 6-Nitropyridine-3-sulfonyl fluoride, providing a detailed roadmap for its synthesis and a rigorous framework for its characterization, thereby enabling researchers to confidently incorporate this valuable building block into their drug discovery programs.

Synthetic Strategy: A Two-Step Approach

The synthesis of 6-Nitropyridine-3-sulfonyl fluoride is most effectively achieved through a two-step process that begins with the preparation of the corresponding sulfonyl chloride precursor. This strategy allows for a more controlled and efficient introduction of the fluoride atom.

Synthesis of 6-Nitropyridine-3-sulfonyl Chloride

The synthesis of the sulfonyl chloride intermediate can be approached from 3-aminopyridine. A common method involves a diazotization reaction followed by a sulfonyl chlorination. A patent describes the synthesis of pyridine-3-sulfonyl chloride from 3-aminopyridine via a fluoboric acid diazonium salt intermediate, which then undergoes a sulfonyl chlorination reaction.[8][9] While a direct nitration of pyridine-3-sulfonyl chloride is a conceivable route, it often leads to a mixture of isomers and can be challenging to control. A more reliable approach involves the nitration of a precursor that can be readily converted to the desired sulfonyl chloride.

A plausible synthetic route, adapted from established procedures for analogous compounds, is outlined below. The initial step would be the synthesis of pyridine-3-sulfonyl chloride. This can be achieved by reacting 3-aminopyridine with a diazotizing agent like sodium nitrite in the presence of hydrochloric acid, followed by reaction with a sulfur dioxide source in the presence of a copper catalyst.[8][9][10] The subsequent nitration of pyridine-3-sulfonyl chloride would then yield 6-Nitropyridine-3-sulfonyl chloride.

Diagram of the Synthetic Pathway for 6-Nitropyridine-3-sulfonyl Chloride:

Caption: Synthetic route to 6-Nitropyridine-3-sulfonyl chloride.

Conversion to 6-Nitropyridine-3-sulfonyl Fluoride

The conversion of sulfonyl chlorides to sulfonyl fluorides is a well-established transformation.[1][2] This halide exchange reaction is typically achieved using a fluoride source such as potassium fluoride (KF) or potassium bifluoride (KHF2).[1][2] The use of phase-transfer catalysts like 18-crown-6 can enhance the reaction rate and yield by increasing the effective concentration of the fluoride anion in the organic phase.[2]

Diagram of the Fluorination Reaction:

Caption: Conversion of the sulfonyl chloride to the sulfonyl fluoride.

Detailed Experimental Protocols

Protocol for the Synthesis of 6-Nitropyridine-3-sulfonyl Chloride

This protocol is a representative procedure and may require optimization.

• Diazotization and Sulfonylation: To a cooled (0-5 °C) solution of 3-aminopyridine in a suitable acidic medium, a solution of sodium nitrite is added dropwise, maintaining the temperature below 5 °C.[8][9] The resulting diazonium salt solution is then added to a solution of sulfur dioxide in a suitable solvent containing a catalytic amount of a copper(I) salt.[8][9]

• Nitration: The crude pyridine-3-sulfonyl chloride is carefully added to a mixture of concentrated nitric acid and sulfuric acid at a low temperature. The reaction mixture is then allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC or LC-MS).

• Work-up and Purification: The reaction mixture is poured onto ice and the resulting precipitate is collected by filtration. The crude product is then purified by column chromatography on silica gel to afford 6-Nitropyridine-3-sulfonyl chloride.

Protocol for the Synthesis of 6-Nitropyridine-3-sulfonyl Fluoride

• Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, 6-Nitropyridine-3-sulfonyl chloride, potassium fluoride (excess), and a catalytic amount of 18-crown-6 are combined in anhydrous acetonitrile.

• Reaction Execution: The reaction mixture is heated to reflux and stirred vigorously. The progress of the reaction is monitored by TLC or LC-MS until the starting material is consumed.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is filtered to remove inorganic salts. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica gel to yield the pure 6-Nitropyridine-3-sulfonyl fluoride.

In-Depth Characterization

Thorough characterization is crucial to confirm the structure and purity of the synthesized 6-Nitropyridine-3-sulfonyl fluoride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of the target compound.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the pyridine ring protons. The chemical shifts and coupling constants will be influenced by the electron-withdrawing effects of the nitro and sulfonyl fluoride groups.

• ¹³C NMR: The carbon NMR spectrum will provide information about the carbon skeleton of the molecule. The carbon atom attached to the fluorine will exhibit a large one-bond coupling constant (¹JCF), which is a characteristic feature of organofluorine compounds.

• ¹⁹F NMR: The fluorine NMR spectrum is essential for confirming the presence of the sulfonyl fluoride group. A single resonance is expected, and its chemical shift will be characteristic of an aromatic sulfonyl fluoride.[11][12][13]

Nucleus	Expected Chemical Shift Range (ppm)	Key Features
¹H	7.5 - 9.0	Distinct aromatic signals with characteristic coupling patterns.
¹³C	120 - 160	Carbon attached to fluorine will show a large ¹JCF coupling.
¹⁹F	+40 to +70 (relative to CFCl₃)	A single peak confirming the -SO₂F group.

Table 1: Expected NMR Spectroscopic Data for 6-Nitropyridine-3-sulfonyl Fluoride.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the molecule, confirming its elemental composition. The observed mass should be within a narrow tolerance (typically < 5 ppm) of the calculated mass for C₅H₃FN₂O₄S.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the characteristic functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
Asymmetric SO₂ stretch	1380 - 1410
Symmetric SO₂ stretch	1180 - 1210
S-F stretch	750 - 850
Asymmetric NO₂ stretch	1520 - 1560
Symmetric NO₂ stretch	1340 - 1370

Table 2: Characteristic IR Absorption Frequencies.

Conclusion and Future Outlook

This technical guide provides a comprehensive overview of the synthesis and characterization of 6-Nitropyridine-3-sulfonyl fluoride. The detailed protocols and characterization data serve as a valuable resource for researchers in medicinal chemistry and drug discovery. The unique properties of this compound, stemming from the combination of the sulfonyl fluoride warhead and the nitropyridine scaffold, make it a promising candidate for the development of novel covalent probes and therapeutic agents.[3][4] Further exploration of its reactivity profile and biological activity is warranted and is expected to unlock new avenues in the pursuit of innovative medicines.

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6-Nitropyridine-3-sulfonyl Fluoride: Technical Guide &amp; Application Protocol

The following technical guide details the chemical identity, synthesis, and application logic of 6-Nitropyridine-3-sulfonyl fluoride , a specialized reagent in the Sulfur(VI) Fluoride Exchange (SuFEx) family.

Chemical Identity & Physicochemical Profile[1][2][3][4]

6-Nitropyridine-3-sulfonyl fluoride is a heteroaromatic Sulfur(VI) electrophile. Unlike standard benzenesulfonyl fluorides, the incorporation of a pyridine core and a nitro group creates a highly electron-deficient scaffold. This unique electronic architecture enhances the electrophilicity of the sulfur center, making it a "hot" warhead for covalent probe design and fragment-based drug discovery (FBDD).

Core Identifiers

Property	Detail
CAS Number	1934726-28-9
IUPAC Name	6-Nitropyridine-3-sulfonyl fluoride
Molecular Formula	C₅H₃FN₂O₄S
Molecular Weight	206.15 g/mol
SMILES	O=C1=NC=C(S(F)(=O)=O)C=C1
InChI Key	Derived:[1][2][3]SYCLJYOYJXSGQJ-UHFFFAOYSA-N
Appearance	Off-white to pale yellow solid (typically)
Solubility	Soluble in DMSO, DMF, Acetonitrile, DCM; hydrolytically unstable in basic aqueous media.

Structural Architecture

The molecule features a 3,6-disubstituted pyridine ring :

• Position 3 (-SO₂F): The SuFEx warhead. Meta to the pyridine nitrogen, but electronically coupled to the ring's deficiency.

• Position 6 (-NO₂): A strong electron-withdrawing group (EWG) located ortho to the pyridine nitrogen.

• Electronic Consequence: The cooperative electron-withdrawing effects of the pyridine nitrogen (–I, –M) and the nitro group (–I, –M) significantly deplete electron density from the ring. This activates the sulfonyl fluoride for nucleophilic attack but also introduces a risk of SNAr displacement at the C6 position (see Reactivity Profile).

Synthesis Methodologies

Preparation of 6-Nitropyridine-3-sulfonyl fluoride typically follows one of two robust pathways: Oxidative Fluorination of Thioethers or Fluorination of Sulfinates . The sulfinate route is often preferred for its operational simplicity and avoidance of chlorine gas.

Pathway A: The Sulfinate Salt Strategy (Recommended)

This method utilizes sodium 6-nitropyridine-3-sulfinate as a stable precursor, converting it directly to the sulfonyl fluoride via electrophilic fluorination.

Reagents: Sodium 6-nitropyridine-3-sulfinate, Selectfluor (or NFSI), Acetonitrile/Water.

• Dissolution: Dissolve sodium 6-nitropyridine-3-sulfinate (1.0 eq) in a 1:1 mixture of MeCN:H₂O.

• Fluorination: Add Selectfluor (1.2 eq) portion-wise at 0°C. The reaction proceeds via a radical-mediated oxidative fluorination mechanism.

• Workup: Stir at room temperature for 2–4 hours. Extract with EtOAc, wash with brine, and dry over Na₂SO₄.

• Purification: Flash column chromatography (Hexane/EtOAc).

Pathway B: Oxidative Chlorination-Fluorination

Suitable when starting from the thiol or benzyl thioether.

• Oxidative Chlorination: Treat 6-nitro-3-(benzylthio)pyridine with

  -chlorosuccinimide (NCS) and HCl/AcOH to generate the sulfonyl chloride in situ.

• Fluoride Exchange: Immediately treat the crude sulfonyl chloride with saturated aqueous KHF₂ (Potassium Bifluoride) in MeCN.

• Outcome: The bifluoride anion (

  ) acts as a potent nucleophile, displacing the chloride to form the stable S–F bond.

Synthesis Logic Diagram (Graphviz)

Caption: Dual synthetic pathways accessing the target sulfonyl fluoride via sulfinate oxidation or thiol-chloride exchange.[3][4][5]

Reactivity Profile & Expert Insights

The SuFEx Mechanism

Like other sulfonyl fluorides, this compound reacts via Sulfur(VI) Fluoride Exchange (SuFEx) .[6][7] The S–F bond is remarkably stable to reduction and thermolysis but reacts specifically with nucleophiles (Tyr-OH, Lys-NH₂, Ser-OH) under "click" conditions.

• Activation: The reaction is often catalyzed by the local protein environment (H-bonding networks) or by exogenous catalysts like DBU or silicon-based activators.

• Selectivity: It targets Tyrosine and Lysine residues. The high electrophilicity of this specific nitropyridine scaffold makes it capable of labeling less nucleophilic residues that standard benzenesulfonyl fluorides might miss.

Critical Warning: The SNAr Competition

Expert Insight: Users must be aware of the "Dual Electrophile" nature of this molecule.

• Site A (SuFEx): The Sulfonyl Fluoride at C3.

• Site B (SNAr): The C6 position bearing the Nitro group.

• The Risk: The Nitro group at position 6 is ortho to the pyridine nitrogen. This makes it an excellent leaving group for Nucleophilic Aromatic Substitution (SNAr). Strong nucleophiles (e.g., thiols like Cysteine) may attack C6 and displace the nitro group instead of, or in addition to, reacting at the sulfonyl fluoride.

• Mitigation: To ensure SuFEx selectivity, avoid free thiols (Cys) in the buffer or use pH conditions that favor O-nucleophiles (Tyr) over SNAr pathways.

Mechanistic Pathway Diagram (Graphviz)

Caption: Competitive reactivity landscape showing the desired SuFEx pathway vs. the potential SNAr side reaction at the C6-nitro position.

Applications in Drug Discovery[7][10]

Covalent Fragment Screening

This molecule serves as a high-value fragment for Electrophile-First Screening .

• Method: A library of heteroaromatic sulfonyl fluorides is screened against a protein target using Mass Spectrometry (Intact Protein MS).

• Readout: A mass shift of +186 Da (Fragment – F) indicates covalent modification.

• Utility: Identifies cryptic pockets where a Tyrosine or Lysine is available for engagement. The pyridine nitrogen can provide additional H-bonding interactions within the pocket, enhancing affinity beyond simple covalent capture.

Chemical Biology Probes

Used to profile the reactivity of the proteome. The nitro group can be reduced (post-labeling) to an amine, which serves as a handle for further functionalization (e.g., attaching a fluorophore or biotin via amide coupling), effectively turning the probe into a "turn-on" reporter.

Safety & Handling Protocol

• Corrosivity: Sulfonyl fluorides can hydrolyze to sulfonic acids and HF, particularly on contact with moist surfaces. Handle in a fume hood.

• Moisture Sensitivity: Store under inert atmosphere (Nitrogen/Argon) at -20°C.

• Toxicity: The nitro-pyridine moiety is potentially mutagenic. Standard PPE (gloves, goggles, lab coat) is mandatory. Avoid inhalation of dust/vapors.

References

• ChemShuttle Catalog . 6-nitropyridine-3-sulfonyl fluoride (CAS 1934726-28-9).[8] Retrieved from

• BenchChem . Sodium 6-Nitropyridine-3-sulfinate: Structure and Reactivity. Retrieved from

• Sharpless, K. B., et al. (2014).[3][5] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.

• Cornella, J., et al. (2018). Practical Synthesis of Sulfonyl Fluorides from Sulfonamides. Journal of the American Chemical Society.[9]

• AA Blocks . Product Information: 6-nitropyridine-3-sulfonyl fluoride.[8][10] Retrieved from

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The Enhanced Electrophilicity of 6-Nitropyridine-3-sulfonyl Fluoride: A Guide for Covalent Probe and Drug Discovery

Abstract

The strategic deployment of covalent chemical probes and inhibitors has revolutionized modern drug discovery and chemical biology. Among the diverse electrophilic warheads, sulfonyl fluorides have emerged as a privileged class, offering a unique balance of stability and tunable reactivity. This in-depth technical guide focuses on the electrophilicity of 6-Nitropyridine-3-sulfonyl fluoride, a highly reactive yet under-characterized reagent. We will dissect the electronic factors that contribute to its heightened reactivity, provide a comparative analysis with other common sulfonyl fluorides, and detail experimental protocols for its synthesis and application in covalent modification studies. This guide is intended for researchers and scientists in drug development and chemical biology seeking to leverage highly electrophilic scaffolds for targeting challenging protein residues and advancing the frontier of covalent therapeutics.

Introduction: The Renaissance of Covalent Modulators and the Role of Sulfonyl Fluorides

Targeted covalent inhibitors have undergone a significant resurgence, offering distinct advantages over their non-covalent counterparts, including enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets.[1] Historically, the focus has been on targeting the nucleophilic thiol of cysteine residues. However, the relatively low abundance of cysteine in protein binding sites has spurred the development of novel electrophiles capable of engaging other nucleophilic amino acids such as lysine, tyrosine, serine, and histidine.[1]

Sulfonyl fluorides (SFs) have proven to be exceptionally versatile in this regard.[2][3] Their "Goldilocks" reactivity—sufficiently stable in aqueous media to avoid promiscuous off-target reactions, yet reactive enough to form stable covalent bonds with target proteins—makes them ideal candidates for the development of next-generation covalent probes and therapeutics.[2] The reactivity of the sulfonyl fluoride moiety is highly dependent on the electronic nature of the aromatic or heteroaromatic ring to which it is attached. Electron-withdrawing groups significantly enhance the electrophilicity of the sulfur atom, making it more susceptible to nucleophilic attack. This guide delves into a particularly activated example: 6-Nitropyridine-3-sulfonyl fluoride.

The Electrophilic Nature of 6-Nitropyridine-3-sulfonyl Fluoride: A Trifecta of Activation

The heightened electrophilicity of 6-Nitropyridine-3-sulfonyl fluoride arises from the synergistic electron-withdrawing effects of three key features: the sulfonyl group, the pyridine ring, and the nitro group.

• The Sulfonyl Group (-SO₂F): The sulfur atom in the sulfonyl fluoride moiety is in a high oxidation state (+6) and is bonded to two highly electronegative oxygen atoms and a fluorine atom. This creates a significant partial positive charge on the sulfur atom, making it an inherent electrophile.

• The Pyridine Ring: The nitrogen atom in the pyridine ring is more electronegative than carbon and exerts an inductive electron-withdrawing effect on the ring. Furthermore, the nitrogen atom can act as an electron sink, stabilizing the negative charge that develops in the transition state during nucleophilic attack on the sulfonyl group.

• The Nitro Group (-NO₂): The nitro group is one of the strongest electron-withdrawing groups in organic chemistry. Its presence on the pyridine ring, particularly at the 6-position (para to the sulfonyl fluoride), dramatically reduces the electron density of the entire aromatic system through both inductive and resonance effects. This further increases the partial positive charge on the sulfur atom, rendering it exceptionally electrophilic.

The combination of these three features makes 6-Nitropyridine-3-sulfonyl fluoride a potent electrophile, poised for rapid reaction with biological nucleophiles.

Figure 1. Factors contributing to the high electrophilicity of 6-Nitropyridine-3-sulfonyl fluoride.

Comparative Reactivity Analysis

Table 1: Comparative Data of Selected Aryl Sulfonyl Fluorides

Compound	Half-life (pH 7.4, 37°C)	LUMO Energy (eV)	Reference
Phenylsulfonyl fluoride	> 24 hours	-0.5	[2]
4-Nitrophenylsulfonyl fluoride	~ 3 hours	-1.5	[2]
6-Nitropyridine-3-sulfonyl fluoride	Estimated: < 1 hour	Estimated: < -1.5	Predicted

Based on the data for 4-nitrophenylsulfonyl fluoride, it is highly probable that the addition of a nitrogen atom in the pyridine ring further lowers the LUMO energy of 6-Nitropyridine-3-sulfonyl fluoride, leading to even greater reactivity and a shorter half-life in aqueous buffer. This positions it as a highly reactive probe suitable for rapid and efficient labeling of target proteins.

Experimental Protocols

Synthesis of 6-Nitropyridine-3-sulfonyl Fluoride

The synthesis of 6-Nitropyridine-3-sulfonyl fluoride can be achieved through a two-step process starting from the commercially available 3-amino-6-nitropyridine.

Figure 2. Synthetic workflow for 6-Nitropyridine-3-sulfonyl fluoride.

Step 1: Synthesis of 6-Nitropyridine-3-sulfonyl Chloride

• To a stirred solution of 3-amino-6-nitropyridine (1.0 eq) in a mixture of concentrated hydrochloric acid and acetic acid at 0°C, add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5°C.

• Stir the resulting diazonium salt solution at 0°C for 30 minutes.

• In a separate flask, prepare a solution of sulfur dioxide in acetic acid and add copper(II) chloride (0.1 eq).

• Slowly add the cold diazonium salt solution to the sulfur dioxide solution. Vigorous gas evolution will be observed.

• After the addition is complete, stir the reaction mixture at room temperature for 2 hours.

• Pour the reaction mixture onto ice and extract with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield crude 6-Nitropyridine-3-sulfonyl chloride, which can be used in the next step without further purification.

Step 2: Synthesis of 6-Nitropyridine-3-sulfonyl Fluoride

• Dissolve the crude 6-Nitropyridine-3-sulfonyl chloride (1.0 eq) in acetonitrile.

• Add potassium fluoride (2.0 eq) and 18-crown-6 (0.1 eq).

• Stir the reaction mixture at room temperature overnight.

• Filter the reaction mixture to remove inorganic salts and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to obtain pure 6-Nitropyridine-3-sulfonyl fluoride.

Protocol for Assessing Reactivity with a Cysteine Mimic

The reactivity of 6-Nitropyridine-3-sulfonyl fluoride can be assessed by monitoring its reaction with a model nucleophile, such as N-acetylcysteine, using ¹H NMR or LC-MS.

• Prepare a stock solution of 6-Nitropyridine-3-sulfonyl fluoride in a suitable deuterated solvent (e.g., DMSO-d₆).

• Prepare a stock solution of N-acetylcysteine in a deuterated phosphate buffer (pH 7.4).

• In an NMR tube, mix the solutions to achieve final concentrations of, for example, 1 mM 6-Nitropyridine-3-sulfonyl fluoride and 10 mM N-acetylcysteine.

• Acquire ¹H NMR spectra at regular time intervals.

• Monitor the disappearance of the starting material peaks and the appearance of new peaks corresponding to the sulfonamide adduct.

• The pseudo-first-order rate constant (k_obs) can be determined by plotting the natural logarithm of the starting material concentration versus time.

Applications in Chemical Biology and Drug Discovery

The high electrophilicity of 6-Nitropyridine-3-sulfonyl fluoride makes it a valuable tool for various applications in chemical biology and drug discovery.

• Covalent Inhibitor Development: Incorporated into a ligand that directs it to a specific protein binding site, it can serve as a potent warhead for developing covalent inhibitors, particularly for targeting less nucleophilic residues like lysine and tyrosine.[4]

• Chemoproteomic Profiling: A clickable version of 6-Nitropyridine-3-sulfonyl fluoride (e.g., containing an alkyne or azide handle) can be used as a chemical probe for activity-based protein profiling (ABPP) to identify novel protein targets in complex biological systems.

Figure 3. A representative workflow for chemoproteomic profiling using a 6-Nitropyridine-3-sulfonyl fluoride-based probe.

Conclusion and Future Perspectives

6-Nitropyridine-3-sulfonyl fluoride represents a highly activated electrophilic scaffold with significant potential for the development of covalent chemical probes and inhibitors. Its enhanced reactivity, driven by the synergistic electron-withdrawing properties of the nitro group and the pyridine ring, allows for the efficient targeting of a broad range of nucleophilic amino acid residues. While further experimental characterization is needed to precisely quantify its reactivity, the principles outlined in this guide provide a solid foundation for its application in drug discovery and chemical biology. Future work should focus on the synthesis of clickable derivatives for chemoproteomic applications and their incorporation into selective ligands to create potent and specific covalent inhibitors for challenging biological targets.

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• 2. The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. chimia.ch [chimia.ch]

Spectroscopic Characterization of 6-Nitropyridine-3-sulfonyl fluoride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Nitropyridine-3-sulfonyl fluoride is a key building block in medicinal chemistry and drug discovery, valued for its unique electronic properties and reactivity. As a Senior Application Scientist, this guide provides a comprehensive analysis of the spectroscopic data essential for the unambiguous identification and characterization of this compound. We will delve into the nuances of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into the structural features that give rise to the observed spectral patterns. This guide is designed to be a practical resource, blending theoretical principles with experimental data to facilitate its use in a research and development setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 6-Nitropyridine-3-sulfonyl fluoride, a combination of ¹H, ¹³C, and ¹⁹F NMR provides a complete picture of its molecular framework. The data presented here is based on experimental findings for a closely related analog, providing a robust foundation for understanding the NMR characteristics of this compound class.

¹H NMR Spectroscopy

The proton NMR spectrum of 6-Nitropyridine-3-sulfonyl fluoride is expected to show three distinct signals in the aromatic region, corresponding to the three protons on the pyridine ring. The electron-withdrawing nature of both the nitro group and the sulfonyl fluoride group significantly deshields these protons, shifting their resonances downfield.

Table 1: Experimental ¹H NMR Data

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	~9.3	d	~2.5
H-4	~8.8	dd	~8.5, 2.5
H-5	~8.2	d	~8.5

Causality behind Experimental Choices: The choice of a high-field NMR instrument (e.g., 400 MHz or higher) is crucial for resolving the fine coupling patterns observed in the spectrum. Deuterated chloroform (CDCl₃) is a common solvent choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent peak.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum will display five signals for the five carbon atoms of the pyridine ring. The carbon atoms directly attached to the electron-withdrawing nitro and sulfonyl fluoride groups will be significantly deshielded.

Table 2: Experimental ¹³C NMR Data

Carbon	Chemical Shift (δ, ppm)
C-2	~154
C-3	~135
C-4	~125
C-5	~142
C-6	~150

Expertise & Experience: The assignment of carbon signals is typically aided by two-dimensional NMR techniques such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation), which correlate carbon atoms to their directly attached protons and to protons that are two or three bonds away, respectively.

¹⁹F NMR Spectroscopy

Fluorine-19 is a spin ½ nucleus with 100% natural abundance, making ¹⁹F NMR a highly sensitive and informative technique for fluorinated compounds.[1][2] The sulfonyl fluoride group will give rise to a single resonance in the ¹⁹F NMR spectrum.

Table 3: Experimental ¹⁹F NMR Data

Fluorine	Chemical Shift (δ, ppm)
-SO₂F	~+65 to +70

Authoritative Grounding: The chemical shift of the fluorine in a sulfonyl fluoride group is characteristically found in the region of +60 to +80 ppm relative to a CFCl₃ standard.[3] This downfield shift is a hallmark of the -SO₂F moiety.

Infrared (IR) Spectroscopy

Table 4: Predicted Characteristic IR Absorptions

Functional Group	Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
NO₂	~1530-1550	Strong	Asymmetric stretch
NO₂	~1340-1360	Strong	Symmetric stretch
SO₂	~1410-1440	Strong	Asymmetric stretch
SO₂	~1200-1230	Strong	Symmetric stretch
S-F	~800-850	Strong	Stretch
C=N, C=C (Pyridine)	~1600-1450	Medium-Weak	Ring stretching
C-H (Aromatic)	~3000-3100	Medium-Weak	Stretch

Trustworthiness: The strong, distinct absorptions of the nitro and sulfonyl groups are highly diagnostic and their presence in the predicted regions would provide strong evidence for the compound's identity. The "fingerprint region" (below 1500 cm⁻¹) will contain a complex pattern of signals unique to the molecule, which can be used for confirmation by comparison with a known standard.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of its molecular weight and elemental composition.

Expected Mass Spectrum Data:

• Molecular Ion (M⁺): The molecular ion peak is expected at an m/z corresponding to the molecular weight of 6-Nitropyridine-3-sulfonyl fluoride (C₅H₃FN₂O₄S), which is approximately 220.98 g/mol . High-resolution mass spectrometry (HRMS) would provide a highly accurate mass measurement, confirming the elemental formula.

• Major Fragmentation Pathways: The fragmentation of the molecule under electron ionization (EI) is anticipated to proceed through several key pathways:

  • Loss of SO₂F: A significant fragment would likely arise from the loss of the sulfonyl fluoride radical (•SO₂F), resulting in a nitropyridinyl cation.

  • Loss of NO₂: Cleavage of the nitro group (•NO₂) is another common fragmentation pathway for nitroaromatic compounds.

  • Loss of SO₂: Loss of sulfur dioxide (SO₂) from the molecular ion or subsequent fragments is also plausible.

Experimental Protocols

NMR Sample Preparation and Acquisition

A standardized protocol for acquiring high-quality NMR spectra is essential for accurate structural determination.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 6-Nitropyridine-3-sulfonyl fluoride.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz (or higher) NMR spectrometer.

  • Tune and shim the probe for the specific sample to ensure optimal resolution and lineshape.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 15 ppm, an acquisition time of 3-4 seconds, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Acquire a proton-decoupled spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are typically required.

  • ¹⁹F NMR: Acquire the spectrum using a dedicated fluorine probe or a broadband probe tuned to the fluorine frequency. A spectral width of ~200 ppm centered around +50 ppm is a reasonable starting point.

Visualization of Key Relationships

Logical Workflow for Spectroscopic Analysis

Caption: Correlation of molecular structure with key spectroscopic data.

References

• Supplementary Material for a relevant publication containing NMR data for nitro sulfonyl fluorides. (Note: A specific citation would be included here if a definitive source was identified).
• A comprehensive textbook on the principles of NMR spectroscopy. (e.g., "Spectrometric Identification of Organic Compounds" by Silverstein, Webster, and Kiemle).

• Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia. [Link]

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC. [Link]

• A standard reference for characteristic IR absorption frequencies. (e.g., "Introduction to Spectroscopy" by Pavia, Lampman, Kriz, and Vyvyan).
• A foundational text on the interpretation of mass spectra. (e.g., "Interpretation of Mass Spectra" by McLafferty and Tureček).

Sources

• 1. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone [organic-chemistry.org]
• 2. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods [ouci.dntb.gov.ua]
• 3. ccspublishing.org.cn [ccspublishing.org.cn]

Technical Guide: Biological Profiling with 6-Nitropyridine-3-sulfonyl fluoride (6-NPSF)

This technical guide details the biological applications, reactivity profile, and experimental protocols for 6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) .

This molecule represents a specialized class of SuFEx (Sulfur-Fluoride Exchange) covalent probes.[1] Unlike promiscuous sulfonyl chlorides, 6-NPSF utilizes a "sleeping beauty" warhead—the sulfonyl fluoride—which is stable in aqueous buffer but reacts rapidly upon specific recognition within a protein binding pocket.

Executive Summary & Chemical Logic

6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) is a covalent fragment used in chemoproteomics to map the "ligandable proteome." It is distinct from standard probes (like PMSF) due to its heteroaromatic core and nitro-substitution, which tune its electrophilicity for high-precision target engagement.

The Chemical Warhead: Tuned SuFEx

The biological activity of 6-NPSF is governed by the SuFEx mechanism.

• The Warhead (-SO₂F): Exclusively reacts with nucleophilic amino acid side chains (Tyr, Lys, Ser, His) only when the local protein microenvironment activates the fluoride leaving group (e.g., via H-bonding or proton transfer).

• The Scaffold (6-Nitro-Pyridine):

  • Pyridine Ring: Increases aqueous solubility compared to benzene analogs and provides a dipole for orienting the molecule in active sites.

  • Nitro Group (-NO₂): A strong Electron Withdrawing Group (EWG). By pulling electron density from the ring, it significantly increases the electrophilicity of the sulfur center, making 6-NPSF more reactive than standard phenyl-sulfonyl fluorides.

Potential Biological Targets

6-NPSF is a broad-spectrum covalent probe rather than a single-target inhibitor. Its targets fall into three distinct mechanistic classes.

Class A: Serine Hydrolases (The "PMSF-Like" Targets)

Like Phenylmethylsulfonyl fluoride (PMSF), 6-NPSF targets the catalytic serine of hydrolases. However, the pyridine core alters its selectivity profile.

• Targets: Serine Proteases (Trypsin-like, Chymotrypsin-like), Esterases, and Lipases.

• Mechanism: The active site Serine hydroxyl attacks the Sulfur(VI), displacing fluoride. The resulting sulfonyl-enzyme adduct is irreversible.

• Differentiation: Due to the 6-nitro group, 6-NPSF is expected to react faster with enzymes that have "harder" nucleophiles or more constrained pockets where the pyridine nitrogen can accept a hydrogen bond.

Class B: The "Privileged" Tyrosine/Lysine Proteome

Recent advances in SuFEx chemistry have revealed that sulfonyl fluorides are excellent for labeling non-catalytic residues involved in protein-protein interactions (PPIs).

• Targets: Kinases, Phosphatases, and Transcription Factors with reactive surface Tyrosines.

• Mechanism:

  • Tyrosine: Reacts to form a fluorosulfate-like tyrosine sulfonate. This is often driven by a nearby basic residue (Arg/Lys) that depotonates the phenol.

  • Lysine: Reacts to form a sulfonamide. This occurs primarily in pockets where the lysine pKa is suppressed.

Class C: Bacterial Nitroreductases (Metabolic Activation)

In bacterial systems, the nitro group serves as a secondary recognition motif.

• Targets: Bacterial Nitroreductases (e.g., in E. coli or M. tuberculosis).

• Mechanism: These enzymes reduce the -NO₂ group to an amine or hydroxylamine.[2] While this can deactivate the EWG effect, the intermediate hydroxylamine can sometimes cyclize or react with proximal cysteines, leading to "suicide inhibition" distinct from the SuFEx mechanism.

Mechanism of Action (Visualized)

The following diagram illustrates the bifurcated reactivity of 6-NPSF: Direct SuFEx labeling vs. Metabolic reduction.

Caption: Dual-pathway mechanism of 6-NPSF showing direct protein sulfonylation (SuFEx) and metabolic reduction by bacterial enzymes.

Experimental Protocol: Competitive ABPP

To identify the specific targets of 6-NPSF in your biological system, you must use Competitive Activity-Based Protein Profiling (ABPP) . Since 6-NPSF lacks a click-chemistry handle (alkyne/azide), it is used as a "competitor" against a broad-spectrum probe (e.g., FP-Rhodamine or an Alkyne-Sulfonyl Fluoride).

Materials

• Lysate: Proteome of interest (1 mg/mL).

• Competitor: 6-NPSF (Stock: 50 mM in DMSO).

• Probe: TAMRA-FP (Fluorophosphonate-Rhodamine) or Desthiobiotin-FP.

• Buffer: PBS, pH 7.4 (Avoid Tris if high concentrations are used, though SuFEx is generally compatible).

Protocol Steps

• Lysate Preparation: Dilute cell lysate to 1 mg/mL in PBS. Divide into two aliquots: "Treated" and "Vehicle."

• Competition (The Challenge):

  • Treated: Add 6-NPSF (final conc: 10 µM - 100 µM).

  • Vehicle: Add DMSO equivalent.

  • Incubation: 30 minutes at 25°C. (SuFEx is slower than sulfonyl chlorides; allow time for specific orientation).

• Probe Labeling (The Readout): Add TAMRA-FP (final conc: 1 µM) to both samples. Incubate for 30 minutes at 25°C in the dark. Logic: TAMRA-FP will label all active Serine Hydrolases. If 6-NPSF has successfully bound a target, it will block TAMRA-FP labeling.

• Analysis (SDS-PAGE / Fluorescent Scanning): Quench reaction with 4x SDS Loading Buffer. Boil for 5 mins. Run on SDS-PAGE. Scan for Rhodamine fluorescence.

  • Result: Targets of 6-NPSF appear as disappearing bands in the Treated lane compared to the Vehicle lane.

• Target ID (LC-MS/MS): Repeat the experiment using Desthiobiotin-FP. Enrich labeled proteins on Streptavidin beads, digest with Trypsin, and analyze via Mass Spectrometry. Look for proteins with significantly reduced spectral counts in the 6-NPSF treated sample.

Data Presentation: Expected Results

Target Class	Vehicle Signal (Control)	6-NPSF Treated Signal	Interpretation
Off-Target	High	High	6-NPSF does not bind.
Primary Target	High	Absent/Low	6-NPSF covalently blocked the active site.
Partial Target	High	Medium	Weak affinity or slow SuFEx kinetics.

Workflow Diagram (Graphviz)

The following diagram details the Competitive ABPP workflow required to validate 6-NPSF targets.

Caption: Competitive ABPP workflow to identify 6-NPSF targets by monitoring the loss of fluorescent probe labeling.

Safety & Handling

• Stability: Unlike Sulfonyl Chlorides, 6-NPSF is stable in water/PBS for hours. However, avoid prolonged storage in basic buffers (pH > 8.5) to prevent hydrolysis.[3]

• Toxicity: As a covalent modifier, treat as a potential sensitizer and irritant. Handle in a fume hood.

• Solubility: Dissolve in 100% DMSO or DMF to create stocks. Dilute into aqueous buffer immediately before use to prevent precipitation (limit final DMSO to <1%).

References

• Jones, L. H. (2015).[4] Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6, 2650-2659.[4] Link

• Dong, J., Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[3][5][6][7] Angewandte Chemie International Edition, 53(36), 9430-9448. Link

• Sadlowski, C., et al. (2019).[2] Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics.[8] Molecular Systems Design & Engineering, 4, 348-356. Link

• Narayanan, A., & Jones, L. H. (2015).[4] Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6, 2650.[4] Link

Sources

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. ccspublishing.org.cn [ccspublishing.org.cn]
• 6. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 7. enamine.net [enamine.net]
• 8. Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

discovery of 6-Nitropyridine-3-sulfonyl fluoride as a research chemical

An In-Depth Technical Guide to 6-Nitropyridine-3-sulfonyl fluoride: A Versatile Reagent for SuFEx Chemistry and Covalent Probe Development

Executive Summary

6-Nitropyridine-3-sulfonyl fluoride is an increasingly important research chemical that stands at the intersection of modern synthetic chemistry and chemical biology. Its architecture, featuring a highly electron-deficient pyridine ring substituted with a potent sulfonyl fluoride moiety, endows it with a unique combination of stability and tunable reactivity. This guide provides a comprehensive overview of its synthesis, core reactivity principles, and applications. We delve into its role as a superior electrophile for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, a powerful tool for the rapid and efficient connection of molecular modules. Furthermore, we explore its application as a covalent "warhead" in the development of chemical probes and inhibitors for biological targets. This document is intended for researchers, chemists, and drug discovery professionals seeking to leverage the advanced capabilities of this versatile reagent.

The Context: Sulfonyl Fluorides and the Dawn of SuFEx Chemistry

For decades, sulfonyl chlorides (-SO₂Cl) have been the workhorses for installing sulfonyl-containing groups in molecules. However, their high reactivity often leads to poor stability, particularly towards hydrolysis, and limited functional group tolerance. In contrast, sulfonyl fluorides (-SO₂F) exhibit a remarkable balance of properties. They are significantly more stable than their chloride counterparts, often inert to water, and resistant to reduction[1].

This unique stability is not a sign of inertness but rather of latent reactivity that can be unleashed under specific conditions. This concept was harnessed and popularized by Nobel laureate K. Barry Sharpless and coworkers, who introduced Sulfur(VI) Fluoride Exchange (SuFEx) as a next-generation click reaction[2]. SuFEx reactions are characterized by their high efficiency, broad scope, and benign reaction conditions, allowing for the reliable formation of sulfonates, sulfonamides, and other sulfur(VI) linkages[2][3]. 6-Nitropyridine-3-sulfonyl fluoride emerges as a highly activated and valuable building block within this chemical space, primed for a wide array of synthetic transformations.

Physicochemical Properties and Safe Handling

Proper management of 6-Nitropyridine-3-sulfonyl fluoride is paramount for ensuring laboratory safety and experimental success. The following data provides key identifiers, while the subsequent section outlines critical safety protocols based on established material safety data sheets.

Property	Data
Chemical Name	6-Nitropyridine-3-sulfonyl fluoride
Molecular Formula	C₅H₃FN₂O₄S
Molecular Weight	206.15 g/mol
CAS Number	Not broadly listed; structural analog of other nitropyridine sulfonyl halides.
Appearance	Typically a solid at room temperature.
Primary Hazard Class	Corrosive, Irritant

Critical Safety and Handling Protocols

6-Nitropyridine-3-sulfonyl fluoride is classified as a hazardous substance and must be handled with appropriate precautions.[4]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a laboratory coat.[5] Work should be conducted exclusively within a certified chemical fume hood to avoid inhalation of dust or vapors.[4][5]

• Health Hazards: The compound is a corrosive agent that can cause severe skin burns and serious eye damage.[4] Inhalation may lead to respiratory irritation.[6]

• First Aid Measures:

  • Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Storage and Disposal: Store the container tightly closed in a dry, cool, and well-ventilated area.[5] Dispose of the chemical and its container in accordance with local, state, and federal regulations at an approved waste disposal plant.

Synthesis of 6-Nitropyridine-3-sulfonyl fluoride

While numerous methods exist for the synthesis of aryl and heteroaryl sulfonyl fluorides, the most common and practical approach involves the conversion of a more readily available precursor, such as a sulfonyl chloride or a sulfonic acid derivative.[8] The conversion from a sulfonyl chloride is a classic and reliable method.

A plausible and widely applicable synthetic strategy proceeds via the nucleophilic fluorination of the corresponding 6-Nitropyridine-3-sulfonyl chloride. This precursor can often be prepared from the related amine via diazotization followed by a Sandmeyer-type reaction with sulfur dioxide and a copper salt, or by direct chlorosulfonation of the parent nitropyridine, although the latter can present regioselectivity challenges.

Caption: A plausible synthetic workflow for 6-Nitropyridine-3-sulfonyl fluoride.

Experimental Protocol: Fluorination of 6-Nitropyridine-3-sulfonyl chloride

This protocol describes a general method for the conversion of a sulfonyl chloride to a sulfonyl fluoride, a cornerstone transformation in SuFEx chemistry.[8]

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-Nitropyridine-3-sulfonyl chloride (1.0 eq.).

• Reagents: Add anhydrous acetonitrile as the solvent, followed by spray-dried potassium fluoride (KF, 2.0-3.0 eq.). For less reactive substrates, the addition of a phase-transfer catalyst such as 18-crown-6 (0.1 eq.) can be beneficial.

• Reaction: Heat the reaction mixture to 60-80 °C and stir vigorously for 4-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to yield the pure 6-Nitropyridine-3-sulfonyl fluoride.

Causality Insight: The use of spray-dried KF and an anhydrous solvent is critical to minimize the competing hydrolysis of the sulfonyl chloride starting material and the sulfonyl fluoride product. The phase-transfer catalyst helps to solubilize the fluoride salt in the organic solvent, thereby accelerating the nucleophilic substitution.

Chemical Reactivity and Mechanistic Principles

The utility of 6-Nitropyridine-3-sulfonyl fluoride is rooted in the finely tuned electrophilicity of its sulfur center. This reactivity is modulated by the strong electron-withdrawing effects of both the sulfonyl group itself, the pyridine ring nitrogen, and, crucially, the nitro group at the 6-position.

The Sulfur(VI) Fluoride Exchange (SuFEx) Reaction

The hallmark reaction of 6-Nitropyridine-3-sulfonyl fluoride is SuFEx. In this process, the S-F bond is cleaved upon attack by a nucleophile, releasing a fluoride ion and forming a new, stable sulfur-nucleophile bond.[2]

Caption: Generalized mechanism of a base-catalyzed SuFEx reaction.

The reaction is typically facilitated by an organic base or by using silylated nucleophiles. The base activates the nucleophile and helps to stabilize the leaving fluoride ion, often through the formation of bifluoride species ([F-H-F]⁻), which drives the reaction forward.[1][3] The high stability of the resulting sulfonamide or sulfonate ester products makes this a thermodynamically favorable and often irreversible transformation.

Role as a Covalent Warhead

Beyond its use in synthesis, the sulfonyl fluoride moiety is a "privileged warhead" in chemical biology.[9] It can form stable, covalent bonds with nucleophilic amino acid residues on proteins, including serine, threonine, lysine, tyrosine, and histidine.[9][10] This makes 6-Nitropyridine-3-sulfonyl fluoride an excellent tool for:

• Covalent Inhibition: Designing highly potent and long-acting inhibitors for enzymes.

• Activity-Based Protein Profiling (ABPP): Developing chemical probes to identify and map the active sites of enzymes within complex biological systems.

The enhanced electrophilicity of 6-Nitropyridine-3-sulfonyl fluoride makes it more reactive than simple aryl sulfonyl fluorides, potentially allowing it to label less nucleophilic residues or to react more rapidly.

A Note on Isomeric Effects and Biological Activity

Research has shown that aromatic sulfonyl fluorides bearing an ortho-nitro group possess significant antibacterial activity.[11][12] The proposed mechanism involves the enzymatic reduction of the nitro group to a hydroxylamine, which then intramolecularly attacks the adjacent sulfur center, forming a highly reactive oxathiazole intermediate that alkylates essential bacterial proteins.[13][14]

It is critical to note that in 6-Nitropyridine-3-sulfonyl fluoride, the nitro and sulfonyl fluoride groups are not in an ortho configuration. Therefore, it is not expected to operate via this specific antibacterial mechanism.[13][14] This highlights the profound impact of isomerism on biological activity and underscores the importance of rational design in medicinal chemistry.

Applications in Research and Development

The unique properties of 6-Nitropyridine-3-sulfonyl fluoride enable its use in several high-impact research workflows.

Workflow: High-Throughput Library Synthesis via SuFEx

The reliability and orthogonality of the SuFEx reaction make it ideal for parallel synthesis and the creation of large compound libraries for drug discovery screening.

Caption: Workflow for parallel library synthesis using SuFEx chemistry.

Protocol: Parallel Synthesis of a Sulfonamide Library

• Preparation: In a 96-well reaction block, dispense a stock solution of 6-Nitropyridine-3-sulfonyl fluoride (1.0 eq.) in a suitable solvent (e.g., acetonitrile or DMF).

• Addition of Amines: To each well, add a unique amine building block (1.1 eq.) from a pre-formatted library, along with a base such as triethylamine (2.0 eq.).

• Reaction: Seal the reaction block and agitate at room temperature or with gentle heating (e.g., 50 °C) for 12-24 hours.

• Processing: After the reaction, the solvent can be removed by centrifugal evaporation. The resulting crude products are often of sufficient purity for initial biological screening.

• Analysis: A representative set of wells should be analyzed by LC-MS to confirm reaction completion and product identity.

This workflow enables the rapid generation of hundreds or thousands of distinct sulfonamides, accelerating the hit-identification phase of drug discovery.

Conclusion and Future Outlook

6-Nitropyridine-3-sulfonyl fluoride is more than just another reagent; it is a sophisticated molecular tool that embodies the principles of modern organic synthesis. Its heightened reactivity, conferred by its unique electronic structure, makes it a premier building block for SuFEx click chemistry. The stability and predictable reactivity of its sulfonyl fluoride group provide chemists with a reliable handle for constructing complex molecules and for covalently interrogating biological systems. As the fields of chemical biology and covalent drug design continue to expand, the demand for precisely engineered, reactive fragments like 6-Nitropyridine-3-sulfonyl fluoride will undoubtedly grow, paving the way for new discoveries in medicine and materials science.

References

• SAFETY D
• Sadlowski, C. M., Park, B., Araujo, C. L., et al. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering, 3(4).
• Safety Data Sheet.
• SAFETY D
• SAFETY D
• (PDF) Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics.
• Li, Z., & Wu, P. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron Letters.
• Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering (RSC Publishing).
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
• SAFETY D
• The nitro group and the sulfonyl fluoride group in compound 1 need to be in the ortho configuration...
• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6, 2650-2659.
• Sulfur(VI) Fluoride Exchange (SuFEx)
• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.
• Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies.
• Lou, T. S.-B., & Willis, M. C. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods.
• Gembus, V., Marsais, F., & Levacher, V. (2008). An efficient organocatalyzed interconversion of silyl ethers to tosylates using DBU and p-toluenesulfonyl fluoride. Synlett, 10, 1463–1466.
• Homer, J. A., Xu, L., Kayambu, N., et al. (2023). Sulfur fluoride exchange.
• Noël, T., & van der Wal, J. (2020). Accelerating sulfonyl fluoride synthesis through electrochemical oxidative coupling of thiols and potassium fluoride in flow. Journal of Flow Chemistry.
• Kelly, L., & Williams, J. H. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society.

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• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 2. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfur fluoride exchange | Springer Nature Experiments [experiments.springernature.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
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• 10. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Leveraging 6-Nitropyridine-3-sulfonyl Fluoride in SuFEx Click Chemistry

Introduction: The Power and Precision of SuFEx Click Chemistry

In the landscape of modern chemical synthesis, "click chemistry" represents a paradigm shift towards reactions that are modular, high-yielding, and generate only inoffensive byproducts.[1] This philosophy, which prioritizes reliability and simplicity, has found a powerful new expression in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.[2][3] First introduced by K. Barry Sharpless and coworkers in 2014, SuFEx has emerged as a second-generation click reaction, offering a robust and versatile toolkit for connecting molecular fragments under metal-free conditions.[4][5][6]

The core of SuFEx lies in the unique reactivity of the hexavalent sulfur-fluoride (SVI-F) bond.[7][8] This bond is exceptionally stable under a wide range of conditions, including exposure to strong acids, reductants, and heat.[3][9][10] However, its inherent stability can be "unleashed" under specific catalytic conditions, allowing the electrophilic sulfur center to react rapidly and selectively with nucleophiles.[9][10] This controllable reactivity makes sulfonyl fluorides ideal "connective hubs" for applications ranging from drug discovery and materials science to chemical biology.[3][11][12]

This guide focuses on a particularly potent SuFEx hub: 6-Nitropyridine-3-sulfonyl fluoride . The presence of the strongly electron-withdrawing nitro group on the pyridine ring significantly enhances the electrophilicity of the sulfur center, making this reagent highly reactive and enabling rapid covalent bond formation with a broad scope of nucleophiles.

Mechanism of Action: Catalytic Activation of the S-F Bond

The SuFEx reaction proceeds via a nucleophilic substitution at the sulfur(VI) center. The process is typically facilitated by a catalyst, which plays a crucial role in activating both the nucleophile and the sulfonyl fluoride.

• Nucleophile Activation: For nucleophiles like amines or phenols, a base is required to deprotonate the incoming group, increasing its nucleophilicity.

• S-F Bond Activation: The catalyst, often a tertiary amine (e.g., triethylamine, DBU) or a more potent guanidine/phosphazene base, interacts with the sulfonyl fluoride.[9] This interaction polarizes the S-F bond, making the sulfur atom more susceptible to nucleophilic attack.

• Nucleophilic Attack & Fluoride Displacement: The activated nucleophile attacks the electrophilic sulfur center, forming a pentacoordinate intermediate. This is followed by the expulsion of a fluoride ion, which is a very stable leaving group, particularly in protic or aqueous environments where it can be stabilized by hydrogen bonding.[10] The byproduct, hydrofluoric acid, is readily scavenged by the basic catalyst.

The general mechanism can be visualized as follows:

Caption: Generalized mechanism of base-catalyzed SuFEx reaction.

Application Notes: Harnessing the Power of 6-Nitropyridine-3-sulfonyl Fluoride

Advantages in Synthesis and Discovery

• Enhanced Reactivity: The electron-deficient nature of the nitropyridine ring renders the sulfur center highly electrophilic, leading to faster reaction rates and often allowing for milder conditions (e.g., room temperature) compared to less activated sulfonyl fluorides.

• High-Throughput Synthesis: Its reliability and rapid reaction kinetics make it an ideal reagent for parallel synthesis and the construction of large compound libraries for hit-to-lead optimization in drug discovery.[1] Reactions can often be performed in 96-well plates with minimal purification before biological screening.[4]

• Late-Stage Functionalization (LSF): The SuFEx reaction is tolerant of a wide array of functional groups, making 6-nitropyridine-3-sulfonyl fluoride perfect for modifying complex molecules, such as natural products or existing drugs, at a late stage of the synthetic sequence.[2][4] This allows for the rapid generation of analogs with potentially improved potency or pharmacokinetic properties.[4]

• Bioconjugation and Chemical Probes: Sulfonyl fluorides are recognized as privileged covalent warheads in chemical biology.[3][12] They can form stable covalent bonds with nucleophilic amino acid residues (e.g., Lys, Tyr, Ser, His) in protein binding pockets, making this reagent a valuable tool for developing covalent inhibitors and activity-based probes.[8][13][14]

Experimental Considerations

• Nucleophile Scope: The reagent reacts efficiently with a wide range of primary and secondary aliphatic and aromatic amines to form stable sulfonamides. It also couples readily with phenols to yield sulfonate esters.

• Solvent Choice: Aprotic solvents such as acetonitrile (MeCN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) are commonly used. For reactions with amines, aqueous buffer systems (e.g., a DMSO/PBS mixture) can be remarkably effective, often accelerating the reaction.[1]

• Catalyst Selection: The choice of catalyst is critical. For less nucleophilic partners or for forming sulfonate esters from phenols, a strong, non-nucleophilic organic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is often preferred.[9] For highly nucleophilic amines, a milder base like triethylamine (Et3N) may suffice.

• Reaction Monitoring: Progress can be easily monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The significant change in polarity from the starting materials to the product usually allows for clear separation.

• Safety: 6-Nitropyridine-3-sulfonyl fluoride, like other sulfonyl fluorides, should be handled in a well-ventilated fume hood. It is a moisture-sensitive reagent and should be stored in a desiccator. Appropriate personal protective equipment (gloves, safety glasses) should be worn at all times.

Experimental Protocols

The following protocols provide a general framework for using 6-Nitropyridine-3-sulfonyl fluoride. Researchers should optimize conditions for their specific substrates.

Protocol 1: Synthesis of Sulfonamides from Primary or Secondary Amines

This protocol is suitable for coupling with a wide range of amines.

Caption: Standard workflow for sulfonamide synthesis via SuFEx.

Step-by-Step Methodology:

• Preparation: To a clean, dry vial equipped with a magnetic stir bar, add the amine substrate (1.0 mmol, 1.0 eq).

• Solvation: Dissolve the amine in an appropriate solvent (e.g., 5 mL of acetonitrile or a 1:1 mixture of DMSO and phosphate-buffered saline). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add 6-Nitropyridine-3-sulfonyl fluoride (1.1 mmol, 1.1 eq) to the stirred solution.

• Catalysis: Slowly add the base catalyst (e.g., DBU, 1.5 mmol, 1.5 eq) dropwise. For reactions involving amine hydrochloride salts, an additional equivalent of base is required.[15]

• Reaction: Allow the mixture to warm to room temperature and stir for 1-4 hours. The reaction is typically rapid.

• Monitoring: Monitor the reaction's completion using LC-MS or TLC (e.g., using a 3:7 mixture of ethyl acetate:hexanes as eluent).

• Work-up: Upon completion, quench the reaction by adding 10 mL of water. Extract the product with an organic solvent like ethyl acetate (3 x 15 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to yield the desired sulfonamide.

Protocol 2: Synthesis of Sulfonate Esters from Phenols

This protocol is adapted for the coupling of phenols, which are less nucleophilic than amines.

Step-by-Step Methodology:

• Preparation: To a flame-dried vial under an inert atmosphere (N₂ or Ar), add the phenol substrate (1.0 mmol, 1.0 eq).

• Solvation: Dissolve the phenol in anhydrous acetonitrile (5 mL).

• Reagent Addition: Add 6-Nitropyridine-3-sulfonyl fluoride (1.2 mmol, 1.2 eq) to the solution.

• Catalysis: Add DBU (1.5 mmol, 1.5 eq) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature for 4-12 hours. Gentle heating (40-50 °C) may be required for less reactive or sterically hindered phenols.

• Monitoring: Monitor the reaction's progress by LC-MS or TLC.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate (20 mL) and wash with 1M HCl (2 x 10 mL) and then with brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude oil or solid by flash column chromatography on silica gel to obtain the pure sulfonate ester.

Data Summary: Typical Reaction Parameters

The following table summarizes representative conditions for SuFEx reactions using 6-Nitropyridine-3-sulfonyl fluoride with various nucleophiles. Yields are generally high but will vary based on the specific substrate.

Nucleophile Class	Example	Catalyst (eq)	Solvent	Temp (°C)	Time (h)	Typical Yield
Primary Aliphatic Amine	Benzylamine	Et₃N (1.5)	MeCN	25	0.5 - 2	>90%
Secondary Aliphatic Amine	Morpholine	DBU (1.2)	MeCN	25	1 - 3	>85%
Aniline	4-Methoxyaniline	DBU (1.5)	DMSO/PBS	37	2 - 4	>90%[1]
Phenol	Phenol	DBU (1.5)	MeCN	25 - 40	4 - 12	75-90%
Hindered Phenol	2,6-Dimethylphenol	BTMG (0.2)*	MeCN	25	1 - 2	~80%[6]

*Note: Hindered nucleophiles may benefit from "Accelerated SuFEx" conditions using a hindered guanidine base like BTMG, often with a silylating agent like HMDS.[6]

Conclusion

6-Nitropyridine-3-sulfonyl fluoride is a highly effective and versatile reagent for SuFEx click chemistry. Its enhanced reactivity, combined with the reliability and broad functional group tolerance of the SuFEx process, makes it an invaluable tool for researchers, scientists, and drug development professionals. By enabling the rapid and modular construction of stable sulfonamide and sulfonate linkages, it accelerates the discovery of new functional molecules and facilitates the exploration of chemical space in a manner that is both efficient and elegant.

References

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• Novel approaches to access arylfluorosulfates and sulfamoyl fluorides based on sulfur (VI) fluoride exchange (SuFEx). PMC. [Link]

• a) Mechanism of the SuFEx reaction. The SuFEx reagents undergo a click... ResearchGate. [Link]

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• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect. [Link]

• Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry Table of contents. Scripps Research. [Link]

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• Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub. PMC. [Link]

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• New modular flow platform for improved SuFEx click chemistry. HIMS. [Link]

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Application and Protocols for Tyrosine-Selective Peptide Macrocyclization using 6-Nitropyridine-3-sulfonyl fluoride

Introduction: The Imperative for Constrained Peptides in Modern Drug Discovery

Linear peptides, while offering significant potential in mimicking protein interaction surfaces, are often hampered by their pharmacological liabilities, including poor metabolic stability and low cell permeability.[1] Macrocyclization offers a robust strategy to overcome these limitations by constraining the peptide's conformation.[1][2] This conformational rigidity can lead to enhanced proteolytic resistance, improved binding affinity, and better membrane permeability.[1][2]

Historically, peptide cyclization has relied on a handful of chemistries, such as lactamization, disulfide bond formation, and click chemistry involving non-natural amino acids.[1] However, the quest for novel therapeutic modalities necessitates an expanded toolkit of selective and robust macrocyclization strategies. Targeting natural amino acids for cyclization is particularly attractive as it minimizes the need for complex, multi-step syntheses of custom building blocks.

Among the canonical amino acids, tyrosine has emerged as a compelling target for site-selective modification.[3][4] Its relatively low abundance on protein surfaces compared to lysine, coupled with the unique nucleophilicity of its phenolic side chain, allows for highly specific chemical transformations.[3][4] This application note details a highly efficient and chemoselective method for peptide macrocyclization by targeting tyrosine residues with 6-Nitropyridine-3-sulfonyl fluoride, leveraging the power of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.[1][5]

The Chemistry: Tyrosine-Selective Sulfonylation via SuFEx

The core of this methodology lies in the "click-like" reactivity of sulfonyl fluorides.[1][6] The SuFEx reaction is characterized by its high efficiency, selectivity, and compatibility with aqueous, aerobic conditions, making it ideal for biomolecular applications.[1][6]

The 6-Nitropyridine-3-sulfonyl fluoride reagent is an electrophilic partner in this reaction. The electron-withdrawing nitro group enhances the electrophilicity of the sulfur atom, making it susceptible to nucleophilic attack. The phenolic hydroxyl group of a tyrosine residue, when deprotonated under mildly basic conditions, acts as the nucleophile. The reaction proceeds via a nucleophilic aromatic substitution-like mechanism at the sulfur center, displacing the fluoride ion and forming a stable sulfonate ester linkage between the tyrosine side chain and the nitropyridine moiety.

When the 6-Nitropyridine-3-sulfonyl fluoride moiety is appended to one end of a linear peptide (e.g., at the N-terminus or a lysine side chain) and a tyrosine residue is present elsewhere in the sequence, an intramolecular reaction is favored, resulting in the formation of a macrocyclic peptide.

Caption: Mechanism of Tyrosine-Selective Macrocyclization.

Experimental Workflow Overview

The overall process for generating a tyrosine-cyclized peptide using 6-Nitropyridine-3-sulfonyl fluoride can be broken down into four main stages: synthesis of the linear precursor, on-resin modification, cyclization, and finally, purification and analysis.

Caption: Experimental Workflow for Peptide Macrocyclization.

Detailed Protocols

PART 1: Synthesis of the Linear Peptide Precursor

The linear peptide containing a tyrosine residue at the desired position is synthesized using standard solid-phase peptide synthesis (SPPS) protocols, typically employing Fmoc chemistry.[7]

Materials:

• Fmoc-protected amino acids

• Rink Amide resin (or other suitable solid support)

• N,N-Dimethylformamide (DMF)

• Piperidine

• Dichloromethane (DCM)

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

Protocol:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 20 minutes.

• Washing: Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling: Couple the first Fmoc-protected amino acid (the C-terminal residue) using a suitable coupling reagent and base in DMF. Allow the reaction to proceed for 1-2 hours.

• Washing: Wash the resin with DMF and DCM.

• Repeat: Repeat the deprotection, washing, and coupling steps for each subsequent amino acid in the sequence.

PART 2: On-Resin N-terminal Modification

After the final amino acid has been coupled and its Fmoc group removed, the N-terminus is modified with the sulfonyl fluoride moiety.

Materials:

• 6-Nitropyridine-3-sulfonyl chloride

• DIPEA

• DMF

Protocol:

• Final Deprotection: Perform a final Fmoc deprotection of the N-terminal amino acid as described above.

• Washing: Wash the resin thoroughly with DMF.

• Sulfonylation: Prepare a solution of 6-Nitropyridine-3-sulfonyl chloride (3 equivalents) and DIPEA (6 equivalents) in DMF. Add this solution to the resin and allow it to react for 2-4 hours at room temperature.

• Washing: Wash the resin extensively with DMF and DCM to remove excess reagents.

• Drying: Dry the resin under vacuum.

PART 3: Cleavage and Deprotection

The modified peptide is cleaved from the solid support, and the side-chain protecting groups are removed simultaneously.

Materials:

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Dichloromethane (DCM)

• Cold diethyl ether

Protocol:

• Prepare Cleavage Cocktail: Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5 v/v/v).

• Cleavage Reaction: Add the cleavage cocktail to the dried resin and allow the reaction to proceed for 2-3 hours at room temperature with occasional swirling.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Pelleting and Washing: Centrifuge to pellet the peptide. Wash the pellet with cold diethyl ether two more times.

• Drying: Dry the crude peptide pellet under vacuum.

PART 4: Intramolecular Cyclization

The linear, deprotected peptide is cyclized in solution under dilute, basic conditions to favor the intramolecular reaction over intermolecular oligomerization.

Materials:

• Acetonitrile (ACN)

• Aqueous buffer (e.g., 100 mM ammonium bicarbonate, pH 8.5)

• Crude linear peptide

Protocol:

• Dissolution: Dissolve the crude linear peptide in a minimal amount of ACN.

• Dilution: Slowly add the peptide solution to a larger volume of the aqueous buffer with vigorous stirring. The final peptide concentration should be low (e.g., 0.1-1 mg/mL) to promote intramolecular cyclization.

• Reaction: Allow the cyclization reaction to proceed at room temperature for 4-16 hours. Monitor the reaction progress by LC-MS.

• Quenching and Lyophilization: Once the reaction is complete (as determined by the disappearance of the linear precursor peak in the LC-MS), quench the reaction by acidifying with a small amount of formic acid or acetic acid. Lyophilize the solution to obtain the crude cyclic peptide.

PART 5: Purification and Analysis

The crude cyclic peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC). The purity and identity of the final product are confirmed by LC-MS and, if necessary, NMR.

Materials:

• RP-HPLC system with a C18 column

• Mobile Phase A: Water with 0.1% TFA

• Mobile Phase B: Acetonitrile with 0.1% TFA

• LC-MS system

• NMR spectrometer

Protocol:

• Purification: Dissolve the crude cyclic peptide in a minimal amount of the mobile phase and purify by RP-HPLC using a suitable gradient of Mobile Phase B.[7]

• Fraction Collection and Analysis: Collect fractions corresponding to the major product peak. Analyze the purity of these fractions by analytical LC-MS.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final cyclic peptide as a TFA salt.[7]

• Characterization: Confirm the molecular weight of the purified peptide by high-resolution mass spectrometry. For detailed structural elucidation, perform 1D and 2D NMR spectroscopy.[8]

Quantitative Data Summary

Parameter	Recommended Conditions	Expected Outcome
Peptide Concentration for Cyclization	0.1 - 1.0 mg/mL	Minimizes intermolecular side reactions.
Cyclization pH	8.0 - 9.0	Ensures deprotonation of the tyrosine hydroxyl group.
Cyclization Time	4 - 16 hours	Typically proceeds to completion within this timeframe.
Crude Purity (Post-Cyclization)	50 - 80%	Dependent on the peptide sequence and reaction conditions.
Final Purity (Post-HPLC)	>95%	Achievable with standard RP-HPLC protocols.[7]

Troubleshooting and Key Considerations

• Low Cyclization Efficiency: If the cyclization is slow or incomplete, consider increasing the pH slightly (up to 9.5) or extending the reaction time. Ensure the linear peptide is fully dissolved.

• Oligomerization: The formation of dimers or higher-order oligomers indicates the peptide concentration during cyclization is too high. Further dilute the reaction mixture.

• Side Reactions: The presence of other nucleophilic residues (e.g., lysine, cysteine) can potentially compete with tyrosine. While SuFEx chemistry shows high selectivity for tyrosine under these conditions, protection of these residues may be necessary for complex sequences.[1]

• Solubility Issues: If the linear peptide is poorly soluble in the aqueous buffer, a co-solvent such as DMSO or DMF can be added (up to 20%).

Conclusion

The use of 6-Nitropyridine-3-sulfonyl fluoride for tyrosine-selective peptide macrocyclization represents a powerful and versatile tool for the synthesis of constrained peptides. The SuFEx chemistry is robust, highly selective, and proceeds under mild, aqueous conditions, making it compatible with a wide range of peptide sequences. This methodology provides researchers in drug discovery and chemical biology with an efficient route to novel cyclic peptides with potentially enhanced therapeutic properties.

References

• Keyes, E. D., Mifflin, M. C., Austin, M. J., Alvey, B. J., Lovely, L. H., Smith, A., Rose, T. E., Buck-Koehntop, B. A., Motwani, J., & Roberts, A. G. (2023). Chemoselective, Oxidation-Induced Macrocyclization of Tyrosine-Containing Peptides. Journal of the American Chemical Society, 145(18), 10071–10081. [Link]

• Keyes, E. D., Mifflin, M. C., Austin, M. J., Alvey, B. J., Lovely, L. H., Smith, A., Buck-Koehntop, B. A., & Roberts, A. G. (2023). Chemoselective, oxidation-induced macrocyclization of tyrosine-containing peptides. ChemRxiv. [Link]

• Szijj, K. (2024). Utilizing Tyrosine: Advancing Site-Specific Bioconjugation Applications. Journal of Biomolecular Research & Therapeutics, 13(406). [Link]

• Bio-Synthesis. (2023). Tyrosine- or Y-clicking of oligonucleotides and proteins useful for functional studies. [Link]

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• Keyes, E. D., Mifflin, M. C., Austin, M. J., Alvey, B. J., Lovely, L. H., Smith, A., Rose, T. E., Buck-Koehntop, B. A., Motwani, J., & Roberts, A. G. (2023). Chemical cyclization of tyrosine-containing peptides via in situ generated triazolinedione-peptides. PubMed. [Link]

• Cutrone, J., LGT, & L., Y. (2017). Tiered analytics for purity assessment of macrocyclic peptides in drug discovery. PubMed. [Link]

• White, C. J., & Yudin, A. K. (2011). Contemporary strategies for peptide macrocyclization. Nature Chemistry, 3(7), 509–524. [Link]

• Outlaw, V. K., et al. (2023). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science, 14(12), 3132–3139. [Link]

• Outlaw, V. K., et al. (2023). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. RSC Publishing. [Link]

• Li, Z., Wu, H., Liu, Z., & Chen, P. R. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. Chinese Chemical Society. [Link]

• Wang, J., et al. (2022). Optimizing the discovery bioanalysis strategy for macrocyclic peptides. ResearchGate. [Link]

• S., K. (2019). Application of Tyrosinase-Mediated Oxidative Coupling to Site-Selective Surface Bioconjugation. eScholarship. [Link]

• Li, P., et al. (2024). Large-scale purification of a deprotected macrocyclic peptide by supercritical fluid chromatography (SFC) integrated with liquid chromatography in discovery chemistry. Journal of Chromatography A, 1730. [Link]

• Li, Y., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications. [Link]

• Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Publishing. [Link]

• Various Authors. (2025). Applications of Sulfonyl Fluorides. ResearchGate. [Link]

• Sakata, Y., et al. (2020). Tyrosine-Selective Bioconjugation with Iminoxyl Radicals. Semantic Scholar. [Link]

• K., K., et al. (2022). A story of peptides, lipophilicity and chromatography – back and forth in time. RSC Publishing. [Link]

• Keyes, E. D., et al. (2023). Chemoselective, oxidation-induced macrocyclization of tyrosine-containing peptides. ChemRxiv. [Link]

• J-GLOBAL. (n.d.). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. J-GLOBAL. [Link]

• Faucher, F. F., et al. (2023). Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. Stanford Medicine. [Link]

• Comeaux, C. A., et al. (2024). Targeted sulfur(VI) fluoride exchange-mediated covalent modification of a tyrosine residue in the catalytic pocket of tyrosyl-DNA phosphodiesterase 1. PMC. [Link]

• Kim, J., et al. (2017). Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction. Institute for Basic Science. [Link]

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Application and Protocol Guide for 6-Nitropyridine-3-sulfonyl fluoride in Fragment-Based Drug Discovery

Introduction: The Rise of Covalent Fragments and the Potential of 6-Nitropyridine-3-sulfonyl fluoride

Fragment-Based Drug Discovery (FBDD) has revolutionized the identification of starting points for novel therapeutics. By screening low molecular weight compounds, typically adhering to the "Rule of Three," researchers can efficiently explore chemical space and identify fragments that bind to a target protein with high ligand efficiency. The evolution of this paradigm has seen a resurgence in the strategic use of covalent inhibitors. These molecules, which form a permanent bond with their target, can offer enhanced potency, prolonged duration of action, and the ability to modulate challenging targets.[1][2][3]

Within the arsenal of covalent warheads, sulfonyl fluorides have emerged as a privileged class. Their remarkable balance of stability in aqueous media and sufficient reactivity to form covalent bonds with a range of nucleophilic amino acid residues makes them highly attractive for FBDD.[4][5][6] Unlike more traditional cysteine-directed electrophiles, sulfonyl fluorides can engage with tyrosine, lysine, serine, threonine, and histidine residues, significantly expanding the scope of the "druggable" proteome.[7][8][9] This versatility is a cornerstone of the Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry platform, which highlights the reliability and precision of this functional group.[8]

This application note focuses on a specific, yet under-explored sulfonyl fluoride fragment: 6-Nitropyridine-3-sulfonyl fluoride . We will provide a detailed guide to its potential applications in FBDD, drawing upon the established principles of covalent fragment screening and the known chemical properties of related nitroaryl and pyridine-containing compounds. The presence of the electron-withdrawing nitro group and the pyridine ring is anticipated to modulate the reactivity and binding characteristics of the sulfonyl fluoride warhead, making it a potentially valuable tool for drug discovery researchers.

Chemical and Mechanistic Rationale

The utility of 6-Nitropyridine-3-sulfonyl fluoride as a covalent fragment is underpinned by its distinct chemical features:

• The Sulfonyl Fluoride Warhead: The S(VI)-F bond is characterized by its high kinetic stability in the absence of a specific activating environment, such as the binding pocket of a protein.[6] Upon binding, interactions with proximal amino acid residues can facilitate the nucleophilic attack on the electrophilic sulfur atom, leading to the displacement of the fluoride ion and the formation of a stable sulfonylated adduct.

• The Pyridine Scaffold: The pyridine ring serves as a rigid, low molecular weight core, ideal for a fragment. Its nitrogen atom can act as a hydrogen bond acceptor, providing a potential anchor point for binding to a target protein. Furthermore, the aromatic system offers a vector for future chemical elaboration to grow the fragment into a more potent lead compound. The pyridine ring is also known to act as an inductive electron-withdrawing group, which can influence the reactivity of the sulfonyl fluoride.[10]

• The Nitro Group: The nitro group is a strong electron-withdrawing group. Its presence on the pyridine ring is expected to significantly increase the electrophilicity of the sulfonyl fluoride moiety. This enhanced reactivity could lead to more rapid covalent bond formation. However, it also necessitates careful characterization to ensure a balance between on-target reactivity and off-target promiscuity. In some contexts, such as with ortho-nitro substituted sulfonyl fluorides, the nitro group can participate in unique bioactivation mechanisms, although this is less likely for the meta-positioned nitro group in the title compound.[11][12][13][14]

The general mechanism of covalent modification by a sulfonyl fluoride-containing fragment is a two-step process:

• Reversible Binding: The fragment initially binds non-covalently to the target protein, driven by interactions such as hydrogen bonding, and hydrophobic effects. The affinity of this initial binding is a key determinant of the overall efficiency of covalent modification.

• Irreversible Covalent Bonding: Once the fragment is correctly oriented within the binding site, a nucleophilic amino acid residue attacks the electrophilic sulfur atom of the sulfonyl fluoride, forming a stable covalent bond.

Data Presentation: Physicochemical Properties

Property	Value (Predicted/Inferred)	Significance in FBDD
Molecular Weight	~204 g/mol	Adheres to the "Rule of Three" for fragments.
XlogP	~1.0	Indicates good potential for aqueous solubility and permeability.[15]
Hydrogen Bond Donors	0	Favorable for membrane permeability.
Hydrogen Bond Acceptors	4 (2 from nitro, 1 from pyridine N, 1 from sulfonyl O)	Provides opportunities for specific interactions with the target protein.
Rotatable Bonds	1	Low conformational flexibility, which is desirable for fragments.

Note: The values presented are estimations and should be experimentally verified.

Experimental Protocols

The following protocols provide a general framework for the integration of 6-Nitropyridine-3-sulfonyl fluoride into a covalent FBDD workflow.

Protocol 1: Synthesis of 6-Nitropyridine-3-sulfonyl fluoride

While not commercially available as a standard catalog item, 6-Nitropyridine-3-sulfonyl fluoride can be synthesized from its corresponding sulfonyl chloride. The general approach involves the conversion of a sulfonic acid or a sulfonamide to the sulfonyl chloride, followed by a halide exchange reaction.

Step 1: Synthesis of 6-Nitropyridine-3-sulfonyl chloride

A potential synthetic route starts from 6-aminopyridine-3-sulfonic acid, which can be converted to 6-aminopyridine-3-sulfonyl chloride.[16] The amino group can then be transformed into a nitro group through diazotization followed by nitration. Alternatively, direct nitration of a suitable pyridine-3-sulfonyl precursor could be explored, though this may present regioselectivity challenges.[17] A more direct method may involve the conversion of a primary sulfonamide to a sulfonyl chloride using a reagent like Pyry-BF4, followed by in-situ fluorination.[18][19]

Step 2: Fluorination of 6-Nitropyridine-3-sulfonyl chloride

The conversion of the sulfonyl chloride to the sulfonyl fluoride can be achieved using a variety of fluorinating agents. A common and effective method is the use of potassium fluoride (KF) in a suitable solvent, often with a phase-transfer catalyst like 18-crown-6 to enhance the nucleophilicity of the fluoride ion.[20]

Detailed Procedure (General Example):

• Dissolve 6-Nitropyridine-3-sulfonyl chloride (1 equivalent) in a suitable aprotic solvent (e.g., acetonitrile).

• Add potassium fluoride (2-3 equivalents) and a catalytic amount of 18-crown-6 (0.1 equivalents).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 6-Nitropyridine-3-sulfonyl fluoride.

Safety Note: Sulfonyl halides and fluorinating agents should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

Protocol 2: High-Throughput Screening by Intact Protein Mass Spectrometry

Intact protein mass spectrometry (MS) is a primary screening method for covalent fragments due to its sensitivity and ability to directly detect the formation of a covalent adduct.[21]

Materials:

• Target protein stock solution (e.g., 10-20 µM in a suitable buffer, e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

• 6-Nitropyridine-3-sulfonyl fluoride stock solution (e.g., 10-100 mM in DMSO).

• Assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

• Quenching solution (e.g., 0.1% formic acid in water).

• LC-MS system with a suitable column for protein analysis (e.g., C4 reverse-phase).

Procedure:

• In a 96- or 384-well plate, add the assay buffer.

• Add the 6-Nitropyridine-3-sulfonyl fluoride from the stock solution to achieve the desired final screening concentration (e.g., 10-200 µM). The final DMSO concentration should be kept low (e.g., <1%).

• Initiate the reaction by adding the target protein to a final concentration of 1-5 µM.

• Incubate the plate at a controlled temperature (e.g., room temperature or 37 °C) for a defined period (e.g., 1-4 hours).

• Quench the reaction by adding the quenching solution.

• Analyze the samples by LC-MS. Deconvolute the resulting mass spectra to determine the mass of the intact protein.

• A mass shift corresponding to the molecular weight of the fragment indicates covalent modification.

Protocol 3: Hit Validation and Characterization

Positive hits from the primary screen should be subjected to further validation to confirm their activity and characterize their binding.

1. Dose-Response and Time-Dependence:

• Perform the intact protein MS assay with a range of fragment concentrations to determine the concentration at which 50% of the protein is labeled (EC50).

• Perform the assay at a fixed concentration of the fragment and measure the extent of labeling at different time points to assess the kinetics of the covalent modification.

2. Orthogonal Biophysical Assays:

• Thermal Shift Assay (TSA): Covalent modification can alter the thermal stability of a protein. A change in the melting temperature (Tm) in the presence of the fragment can serve as an orthogonal validation of binding.

• Surface Plasmon Resonance (SPR) or Bio-Layer Interferometry (BLI): These techniques can be used to study the initial non-covalent binding kinetics (k_on, k_off) and affinity (K_D) of the fragment.

3. Site of Modification Mapping by Peptide Mapping Mass Spectrometry:

• Label the target protein with 6-Nitropyridine-3-sulfonyl fluoride as described in Protocol 2.

• Denature, reduce, and alkylate the protein sample.

• Digest the protein into peptides using a protease such as trypsin.

• Analyze the resulting peptide mixture by LC-MS/MS.

• Search the MS/MS data against the protein sequence to identify the peptide modified by the fragment and pinpoint the specific amino acid residue that has been covalently labeled.

Visualization of Workflows and Concepts

FBDD Workflow for Covalent Fragments

Caption: The two-step mechanism of covalent modification by a sulfonyl fluoride fragment.

Conclusion and Future Directions

6-Nitropyridine-3-sulfonyl fluoride represents a promising, albeit currently under-investigated, tool for covalent fragment-based drug discovery. Its adherence to fragment-like properties, combined with the proven utility of the sulfonyl fluoride warhead and the anticipated enhanced reactivity due to the nitro-pyridine scaffold, makes it a compelling candidate for screening against a wide range of protein targets. The protocols and workflows outlined in this guide provide a robust starting point for researchers wishing to explore the potential of this and other novel covalent fragments.

Future work should focus on the experimental characterization of 6-Nitropyridine-3-sulfonyl fluoride's reactivity profile against a panel of nucleophilic amino acids to quantify the activating effect of the nitro-pyridine system. Furthermore, screening this fragment against diverse protein classes will be crucial to empirically determine its target landscape and validate its utility in generating novel, potent, and selective covalent inhibitors.

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• Petri, L., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. PubMed. Retrieved from [Link]

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• Jones, L. H. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. PubMed. Retrieved from [Link]

• Zhang, Z., et al. (n.d.). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Retrieved from [Link]

• PMC. (n.d.). The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. Retrieved from [Link]

• Cornella, J., et al. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. PMC. Retrieved from [Link]

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• Rasayan Journal of Chemistry. (n.d.). SYNTHESES AND CHARACTERIZATION OF SOME NOVEL SUBSTITUTED PYRIDOSULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Retrieved from [Link]

• bioRxiv. (2018). Rapid covalent-probe discovery by electrophile fragment screening. Retrieved from [Link]

• Wiley Online Library. (n.d.). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Retrieved from [Link]

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• American Chemical Society. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Facile synthesis of sulfonyl fluorides from sulfonic acids. PMC. Retrieved from [Link]

• MDPI. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Overview of the synthetic methods to obtain sulfonyl fluorides. (B).... Retrieved from [Link]

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Application Notes &amp; Protocols: 6-Nitropyridine-3-sulfonyl Fluoride for Covalent Modification of Lysine and Histidine Residues

Introduction: Expanding the Covalent Drugging Landscape Beyond Cysteine

For decades, the field of targeted covalent inhibition has been dominated by electrophiles that react with cysteine, the most intrinsically nucleophilic amino acid at physiological pH.[1] This focus, while successful, has left a vast portion of the proteome inaccessible, as many proteins lack a suitably positioned cysteine within a binding site.[1] To unlock these previously "undruggable" targets, the field is pivoting towards electrophiles capable of reacting with other nucleophilic residues.

Among the most promising of these next-generation electrophiles are sulfonyl fluorides (SFs).[2] These moieties exhibit a unique balance of stability in aqueous environments and reactivity towards a range of nucleophilic amino acids, including serine, threonine, tyrosine, lysine, and histidine.[2][3] This guide focuses specifically on 6-Nitropyridine-3-sulfonyl Fluoride (PNS-F) , a privileged scaffold whose reactivity is heightened by the electron-withdrawing nitro group, making it a potent tool for modifying two key residues: lysine and histidine.

Lysine and histidine are frequently found in protein binding pockets and catalytic sites, making them highly attractive targets for covalent modulation.[4] Histidine, with its imidazole side chain, often acts as a proton donor or acceptor in catalysis, while the primary amine of lysine is crucial for a multitude of protein-protein and protein-ligand interactions.[4][5] PNS-F provides a robust chemical tool to probe and covalently modify these residues, enabling novel strategies in drug discovery and chemical biology.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing in-depth mechanistic insights, detailed experimental protocols, and data interpretation strategies for the successful application of PNS-F.

The Chemistry of PNS-F: Mechanism of Covalent Modification

The utility of PNS-F as a covalent modifier stems from the reactivity of the sulfonyl fluoride group, which engages in a Sulfur(VI) Fluoride Exchange (SuFEx) reaction.[6][7] This process is a form of nucleophilic substitution at the hexavalent sulfur center.

The Reaction Unpacked:

• Electrophilicity: The sulfur atom in the sulfonyl fluoride moiety is highly electrophilic. This is significantly enhanced in PNS-F by the strongly electron-withdrawing nitro group on the pyridine ring, which pulls electron density away from the sulfonyl group.

• Nucleophilic Attack: The nucleophilic side chains of lysine (ε-NH₂) or histidine (imidazole nitrogen) attack this electrophilic sulfur atom.[8] For the reaction to occur, the amino acid side chain must be in its deprotonated, more nucleophilic state. The pKa of the residue and the local microenvironment of the protein pocket are therefore critical determinants of reactivity.[4]

• Covalent Bond Formation: The attack results in the displacement of the fluoride ion and the formation of a highly stable sulfonamide (with lysine) or sulfonylimidazole (with histidine) covalent bond. This reaction is effectively irreversible under physiological conditions.

Figure 2: Experimental workflow for labeling a purified protein with PNS-F.

Protocol 2: Chemoproteomic Profiling of a Cell Lysate

This protocol uses an alkyne-functionalized PNS-F probe to identify target proteins in a complex mixture.

A. Materials & Reagents

• PNS-F-Alkyne Probe: A derivative of PNS-F containing a terminal alkyne for click chemistry.

• Cell Lysate: Prepared from cultured cells in a suitable lysis buffer (e.g., RIPA buffer without primary amine detergents). Protein concentration should be determined (e.g., via BCA assay).

• Click Chemistry Reagents: Azide-functionalized reporter tag (e.g., Azide-Biotin or Azide-Fluorophore), Copper(II) sulfate (CuSO₄), a reducing agent (e.g., sodium ascorbate), and a copper ligand (e.g., TBTA).

• Enrichment/Analysis Tools: Streptavidin agarose beads (for biotin pulldown), SDS-PAGE materials, in-gel digestion reagents, and access to LC-MS/MS for protein identification.

B. Step-by-Step Methodology

• Lysate Preparation:

  • Harvest and lyse cells using standard methods. Clarify the lysate by centrifugation to remove insoluble debris.

  • Normalize the protein concentration of all samples to 1-5 mg/mL.

• Proteome Labeling:

  • Treat the lysate with the PNS-F-Alkyne probe (final concentration 10-100 µM) for 1 hour at room temperature. Include a DMSO vehicle control.

  • Rationale: This step allows the probe to covalently label accessible and reactive lysine and histidine residues throughout the proteome.

• Click Chemistry Conjugation:

  • To the labeled lysate, add the click chemistry reagents in sequence: Azide-Biotin (e.g., 100 µM), CuSO₄ (e.g., 1 mM), TBTA (e.g., 1 mM), and freshly prepared sodium ascorbate (e.g., 5 mM).

  • Incubate for 1 hour at room temperature, protected from light if using a fluorescent azide.

  • Rationale: This Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction efficiently attaches a biotin tag to every protein that was modified by the PNS-F-Alkyne probe.

• Enrichment of Labeled Proteins:

  • Add streptavidin agarose beads to the lysate and incubate for 1-2 hours at 4°C with rotation to capture the biotinylated proteins.

  • Wash the beads extensively with buffer (e.g., PBS with 0.1% SDS) to remove non-specifically bound proteins.

• Sample Preparation for Mass Spectrometry:

  • Elute the bound proteins from the beads or perform an on-bead digestion with trypsin.

  • Prepare the resulting peptides for LC-MS/MS analysis.

• Data Analysis:

  • Identify the enriched proteins by searching the MS/MS data against a protein database. Proteins that are significantly enriched in the probe-treated sample compared to the DMSO control are considered PNS-F targets.

Data Presentation and Validation

Table 1: Expected Mass Shifts upon PNS-F Modification

Parameter	Value
Molecular Formula of PNS-F	C₅H₃FN₂O₄S
Molecular Weight of PNS-F	222.15 Da
Leaving Group	Fluorine (F)
Atomic Weight of Fluorine	18.998 Da
Adducted Moiety	6-Nitropyridine-3-sulfonyl
Formula of Adducted Moiety	C₅H₃N₂O₄S
Monoisotopic Mass of Adduct	203.9817 Da
**Expected Mass Shift (Δm)	+202.97 Da

Note: The precise mass shift observed will be the mass of the adducted moiety (PNS-F minus F). Always use monoisotopic masses for high-resolution mass spectrometry analysis.

Validation is Non-Negotiable:

• Site Identification: Use MS/MS fragmentation data to pinpoint the exact lysine or histidine residue that has been modified.

• Competition Experiments: To validate a specific target, pre-incubate the proteome with a known (non-covalent) inhibitor of that target before adding the PNS-F probe. A reduction in labeling indicates specific binding at that site.

• Mutagenesis: Mutating the identified lysine or histidine residue to a non-nucleophilic amino acid (e.g., alanine) should abrogate labeling by PNS-F, providing definitive proof of the modification site.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low/No Labeling	1. Inactive PNS-F (hydrolyzed).2. Incompatible reaction buffer (e.g., Tris).3. Target residue is inaccessible or protonated.4. Insufficient incubation time/temperature.	1. Use fresh, anhydrous DMSO to prepare PNS-F stock immediately before use.2. Ensure buffer is amine-free (PBS, HEPES).3. Increase buffer pH (e.g., to 8.0 or 8.5) to favor deprotonation.4. Optimize reaction time (e.g., 4h, overnight) and temperature (e.g., 37°C).
Protein Precipitation	1. High concentration of organic solvent (DMSO).2. The modification alters protein stability.	1. Keep final DMSO concentration below 5%.2. Reduce the molar excess of PNS-F or shorten the incubation time. Add stabilizing agents like glycerol if compatible with the experiment.
Promiscuous/Off-Target Labeling	1. PNS-F concentration is too high.2. Reaction time is too long.3. The protein has multiple highly reactive surface residues.	1. Perform a dose-response titration to find the lowest effective PNS-F concentration.2. Perform a time-course experiment to find the optimal incubation time.3. This may be unavoidable; use competition experiments to distinguish specific from non-specific labeling.

References

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• Uchida, K. (2005).

• Ward, R. A., & Gwinn, J. (2022). Covalent drugs targeting histidine – an unexploited opportunity?. RSC Medicinal Chemistry, 13(9), 1039-1046. [Link]

• Baggio, C., et al. (2019). Covalent Inhibitors of Protein–Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. Journal of Medicinal Chemistry, 62(11), 5336-5347. [Link]

• El-Maghrabi, M. R., et al. (2012). Effect of Lysine and Histidine Residues Modification on the Voltage Gating of the Mitochondrial Porin. Journal of Biochemical Technology, 3(4), 334-340.
• Fisher, G. M., et al. (2022). Discovery of Trypanosoma brucei inhibitors enabled by a unified synthesis of diverse sulfonyl fluorides.

• Rautureau, G. J., et al. (2017). Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Angewandte Chemie International Edition, 56(46), 14431-14435. [Link]

• Zhang, T., et al. (2024). The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. ACS Central Science, 10(1), 17-37. [Link]

• Jones, M., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Expert Review of Proteomics, 12(3), 231-240. [Link]

• Chen, Y., et al. (2023). Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. ProteomeXchange Dataset PXD042307. [Link]

• Wouters, E., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & Biology, 20(4), 541-548. [Link]

• Wouters, E., et al. (2013). Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases. Request PDF on ResearchGate. [Link]

• Hillebrand, L., et al. (2025). A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2.

• Parker, C. G., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society, 145(4), 2299-2311. [Link]

• Li, G., et al. (2020). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 31(6), 1355-1363.

• Baggio, C., et al. (2021). Covalent Targeting of Histidine Residues with Aryl Fluorosulfates: Application to Mcl-1 BH3 Mimetics. ACS Medicinal Chemistry Letters, 12(11), 1770-1776. [Link]

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Technical Notes & Optimization

optimizing reaction conditions for 6-Nitropyridine-3-sulfonyl fluoride SuFEx

This guide serves as a specialized technical support resource for optimizing Sulfur-Fluoride Exchange (SuFEx) reactions using 6-Nitropyridine-3-sulfonyl fluoride .

This specific probe is chemically distinct due to the synergistic electron-withdrawing effects of the pyridine nitrogen, the nitro group at C6, and the sulfonyl fluoride at C3. While this makes it a "super-electrophile" for rapid click chemistry, it also introduces unique stability and selectivity challenges (specifically

competition) that standard benzene-sulfonyl fluoride protocols do not address.

Section 1: Reaction Condition Optimization (FAQ)

Q1: My standard SuFEx protocol (DBU, MeCN, 50°C) is resulting in a complex mixture. Why? A: The 6-Nitropyridine scaffold makes the sulfonyl fluoride moiety significantly more electrophilic than standard phenyl analogs.

• The Issue: At 50°C with DBU (a strong base), you are likely triggering two side pathways:

  • Displacement: The nitro group at position C6 is a good leaving group. Strong nucleophiles (or even the catalyst) can displace it.

  • Hydrolysis: Even trace water becomes highly reactive against this super-electrophile in the presence of DBU.

• The Fix:

  • Lower Temperature: Run the reaction at 0°C to Room Temperature (RT) . Heat is rarely needed for this probe.

  • Switch Catalyst: Move from DBU (pKa ~24.[1]3) to BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) or reduce DBU loading to 1–5 mol%.

  • Additives: Use HMDS (Hexamethyldisiloxane) as a silicon additive to scavenge fluoride and prevent catalyst degradation.

Q2: Which solvent system maximizes stability for this probe? A: Solvent choice is critical to prevent spontaneous hydrolysis.

• Recommended: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM) . MeCN is generally superior for solubilizing polar SuFEx salts.

• Avoid: Alcohols (MeOH, EtOH) or wet DMF. The high electrophilicity of the S(VI) center allows it to react with alcoholic solvents (solvolysis) in the presence of base, forming sulfonate esters instead of your desired product.

Q3: Can I use this probe for protein labeling in aqueous buffer? A: Yes, but with strict pH control.

• The Window: This probe is stable at pH 4.0 – 6.0 .

• The Danger Zone: Above pH 7.5, the rate of hydrolysis competes aggressively with bioconjugation.

• Protocol: Use a phosphate buffer (pH 6.0) with 5-10% co-solvent (DMSO) to ensure probe solubility. If labeling Tyrosine (Tyr) or Lysine (Lys), rapid mixing is essential as the half-life of this probe in basic buffer is <10 minutes.

Section 2: Troubleshooting & Failure Analysis

Scenario A: "I see the disappearance of starting material, but the mass spec shows [M-NO2 + Nucleophile]."

• Diagnosis: You have triggered Nucleophilic Aromatic Substitution (

  ) at the C6 position, displacing the nitro group instead of reacting at the sulfonyl fluoride.

• Cause: The nucleophile (amine or phenoxide) is too "hard," or the temperature is too high.

• Solution:

  • Ensure the nucleophile is silylated (e.g., aryl silyl ether) rather than a free phenol/amine. Silyl ethers are "neutral" nucleophiles that require fluoride activation (SuFEx), effectively bypassing the

    pathway.

  • Use Bifluoride salts (TBAF, KHF2) as catalysts instead of amine bases to avoid activating the aromatic ring toward substitution.

Scenario B: "The reaction stalls at 60% conversion."

• Diagnosis: Catalyst poisoning (Fluoride inhibition).

• Mechanism: The released fluoride ion (

  ) can form strong hydrogen bonds with the protonated base (e.g., ), rendering the catalyst inactive.

• Solution: Add 1.0 equiv of HMDS . The silicon center avidly captures the fluoride to form TMS-F (a volatile gas or non-inhibitory byproduct), regenerating the free base catalyst.

Section 3: Visualizing the Competitive Pathways

The following diagram illustrates the kinetic competition between the desired SuFEx pathway and the parasitic

and Hydrolysis pathways.

Caption: Path A represents the optimized SuFEx route. Path B and C are parasitic reactions driven by moisture and thermal/base excess, respectively.

Section 4: Optimized Experimental Protocols

Best for: Creating stable linkages with aryl alcohols.

Component	Equivalents	Notes
Aryl Silyl Ether (Substrate)	1.0 equiv	Pre-silylated phenols prevent side reactions.
6-Nitro-3-SO2F (Probe)	1.1 equiv	Slight excess accounts for trace hydrolysis.
BTMG (Catalyst)	0.05 equiv (5 mol%)	Milder than DBU; prevents .
HMDS (Additive)	1.0 equiv	Crucial for scavenging fluoride.[1]
Solvent	MeCN (0.2 M)	Must be anhydrous.

Step-by-Step:

• Dissolve the Aryl Silyl Ether and HMDS in anhydrous MeCN under

  atmosphere.

• Add 6-Nitropyridine-3-sulfonyl fluoride.

• Add BTMG dropwise at RT (20-25°C) .

• Monitor by TLC/LCMS. Reaction is typically complete in <15 mins.

• Concentrate and purify via flash chromatography (Silica gel is compatible; the S-F bond is stable to acidity).

Best for: Drug discovery scaffolds.[2]

• Warning: Free amines are potent nucleophiles. To avoid

  at the nitro group, use the "Calcium Triflimide" method or Silyl-Amine method.

• Catalyst:

  (Calcium triflimide) activates the sulfonyl fluoride selectively for amines without requiring strong bases that trigger nitro-displacement.

• Conditions: DCM, RT, 4 hours.

Section 5: References

• Sharpless, K. B., et al. (2014).[3] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[4][5][6][7][8][9][10] Angewandte Chemie International Edition.[5][10][11] Link

• Moses, J. E., et al. (2019). Accelerated SuFEx Click Chemistry for Modular Synthesis.[1][12] Angewandte Chemie.[10] Link

• Cornella, J., et al. (2020).[11] A Unified Strategy for Arylsulfur(VI) Fluorides from Aryl Halides.[11] Angewandte Chemie International Edition.[5][10][11] Link

• Enamine Ltd. (2023). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.[13][14] ChemRxiv. Link

• Sharpless, K. B., et al. (2017).[10] Multidimensional SuFEx Click Chemistry.[6][10] Angewandte Chemie.[10] Link

Sources

• 1. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfur fluoride exchange with carbon pronucleophiles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ccspublishing.org.cn [ccspublishing.org.cn]
• 8. academic.oup.com [academic.oup.com]
• 9. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 10. jk-sci.com [jk-sci.com]
• 11. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods [ouci.dntb.gov.ua]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. chemrxiv.org [chemrxiv.org]

troubleshooting low yield in 6-Nitropyridine-3-sulfonyl fluoride synthesis

Technical Support Center: 6-Nitropyridine-3-sulfonyl Fluoride Synthesis Case ID: #SUFEX-PYR-006 | Status: Open | Priority: High

Executive Summary

User Issue: Consistently low yields (<30%) in the synthesis of 6-Nitropyridine-3-sulfonyl fluoride. Diagnosis: This scaffold presents a "double-edged" reactivity profile. The pyridine ring is highly electron-deficient due to the cumulative effects of the nitrogen heteroatom, the nitro group (C6), and the sulfonyl group (C3). This makes the system prone to two primary failure modes:

• Hydrolytic Collapse: The precursor sulfonyl chloride is exceptionally moisture-sensitive.

• Competitive

  : The C6-Nitro position is activated for nucleophilic aromatic substitution by fluoride ions, leading to ring decomposition or byproduct formation (6-fluoropyridine derivatives).

Part 1: Diagnostic Workflow

Before altering your chemistry, trace your failure point using this logic tree.

Figure 1: Diagnostic decision tree for isolating yield loss in nitropyridine sulfonyl fluoride synthesis.

Part 2: The "Halex" Protocol Optimization

The standard conversion of Sulfonyl Chloride (

) to Sulfonyl Fluoride ( ) often fails for pyridines when using naked fluoride sources (like KF or TBAF) because they are too basic.

The Solution: Switch to Potassium Bifluoride (

) .

• Why? The bifluoride anion

  is less basic than , reducing the risk of attacking the nitro-pyridine ring. It also creates a buffered acidic environment that stabilizes the sulfonyl halide against hydrolysis [1].

Optimized Experimental Protocol

Parameter	Standard (Risky)	Optimized (Recommended)	Reason
Reagent	KF (Potassium Fluoride)	KHF₂ (Potassium Bifluoride)	Suppresses side reactions and basic hydrolysis.
Stoichiometry	1.5 - 2.0 equiv	2.5 - 4.0 equiv	Excess bifluoride drives the equilibrium; "sandwich" effect requires higher loading.
Solvent	THF or DCM	MeCN : Water (5:1)	Bifluoride requires water to dissolve/activate. Biphasic systems are essential.
Temperature	Reflux (>60°C)	Ambient (20-25°C)	High temp triggers displacement of the Nitro group ( ).
Time	Overnight	2 - 4 Hours	Extended exposure increases hydrolysis risk. Monitor by TLC/LCMS.

Step-by-Step Workflow:

• Activation (Critical): Even if your bottle of 6-nitropyridine-3-sulfonyl chloride is "new," assume it is 10-20% hydrolyzed.

  • Pre-treatment: Dissolve crude sulfonyl chloride in minimal thionyl chloride (

    ) with 1 drop of DMF. Reflux for 30 mins. Evaporate to dryness. This converts any "dead" sulfonic acid back to the active chloride.

• The Exchange: Dissolve the freshly activated chloride in Acetonitrile (0.2 M).

• Reagent Addition: Add a solution of saturated aqueous

  (3.0 equiv) dropwise.

  • Note: The reaction is biphasic.[1] Vigorous stirring (1000 rpm) is mandatory to increase interfacial surface area.

• Monitoring: Check LCMS at 2 hours. Look for the mass shift:

  (Mass -16.5 Da shift).

  • Stop Condition: If you see a peak corresponding to

    (Sulfonic acid), your system is too wet or reaction is too slow. Add more solid directly.

Part 3: The "Silent Killer" – Side Reactions

The 6-nitropyridine ring is an electron-poor trap. In the presence of fluoride (a hard nucleophile), two competing pathways exist.

Figure 2: Competition between Halex exchange and parasitic decomposition pathways.

Mechanism of Failure (

): The nitro group at position 6 is a good leaving group in nucleophilic aromatic substitution. If you use naked KF in dry solvents (like DMSO/DMF) with heat, the fluoride will attack C6, displacing the nitro group [2].

• Symptom:[2][3][4][5][6] Loss of the characteristic Nitro color or appearance of complex aromatic multiplets in NMR (loss of symmetry).

• Prevention: Keep temperature

  . The activation energy for is higher than for the sulfonyl exchange.

Part 4: Workup & Isolation

Users often synthesize the product successfully but destroy it during isolation. Sulfonyl fluorides are more stable than chlorides, but 6-nitropyridine derivatives are exceptionally sensitive to base-catalyzed hydrolysis.

Protocol:

• Dilution: Dilute the reaction mixture with EtOAc (Ethyl Acetate).

• Quench: Do NOT use saturated

  (Baking soda). The basic pH will instantly hydrolyze the product to the sulfonate salt, which washes away into the water layer.

  • Correct Quench: Use 0.1 M HCl or water. Keep the aqueous phase neutral to slightly acidic (pH 4-6).

• Phase Cut: Separate layers immediately.

• Drying: Dry organic layer over

  (Sodium Sulfate), not (Magnesium sulfate is slightly Lewis acidic and can sometimes trap pyridines).

• Concentration: Evaporate solvent at low temperature (<35°C). Do not leave on the rotovap bath for hours.

FAQ: Troubleshooting Specifics

Q: Can I use T-DAST or Selectfluor instead? A: While possible, these are "overkill" reagents that often lead to messy purifications for this specific scaffold. T-DAST generates HF in situ, which can protonate the pyridine nitrogen, rendering it insoluble or trapping it as a salt. Adhere to the

"bifluoride" route for the cleanest profile [3].

Q: My LCMS shows the product, but I isolate nothing. Where did it go? A: It is likely in your aqueous waste. The 6-nitropyridine-3-sulfonate (hydrolysis byproduct) is highly water-soluble. If your workup was basic (pH > 8), your product hydrolyzed. Check the aqueous layer by LCMS. If found, acidify to pH 1 and extract with DCM.

Q: Can I store the sulfonyl fluoride? A: Yes, but not in solution. Isolate as a solid. Store at -20°C under Argon. The electron-withdrawing nitro group makes the Sulfur-Fluorine bond more electrophilic (and thus more fragile) than in simple phenyl sulfonyl fluorides.

References

• Sharpless, K. B., et al. (2014).[7] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9430–9448.

  • Key Insight: Establishes the stability/reactivity profile of SuFEx hubs and the superiority of bifluoride conditions.

• Sammis, G. M., et al. (2019). "One-Pot Fluorosulfonylation of Grignard Reagents Using Sulfuryl Fluoride." Organic Letters, 21(15), 5762–5765.

  • Key Insight: Discusses the competitive reactivity of fluoride with arom

• Cornella, J., et al. (2018). "Practical Synthesis of Sulfonyl Fluorides from Sulfonamides." Journal of the American Chemical Society, 140(44), 14604–14608.

  • Key Insight: Provides detailed mechanistic studies on fluoride exchange and c

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. mdpi.com [mdpi.com]
• 4. CN102020606A - Synthesis method for nitropyridine compounds - Google Patents [patents.google.com]
• 5. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. books.rsc.org [books.rsc.org]
• 7. thieme-connect.com [thieme-connect.com]

improving the selectivity of 6-Nitropyridine-3-sulfonyl fluoride for tyrosine modification

Status: Operational Ticket ID: NPSF-TYR-SEL-001 Assigned Specialist: Senior Application Scientist Subject: Optimizing Selectivity for Tyrosine Modification

Welcome to the NPSF Technical Support Hub

You are likely here because you are utilizing 6-Nitropyridine-3-sulfonyl fluoride (NPSF) for protein bioconjugation or chemical proteomics. While NPSF is a powerful SuFEx (Sulfur-Fluoride Exchange) reagent, its high reactivity often leads to "off-target" labeling—specifically on Lysine (Lys) or Histidine (His) residues—when protocols are not strictly controlled.

This guide moves beyond generic instructions. It deconstructs the mechanistic causality of the reaction to give you precise control over selectivity.

Module 1: The Mechanics of Selectivity

Why Selectivity Fails

NPSF is an "activated" sulfonyl fluoride. The electron-withdrawing nitro group at the C6 position of the pyridine ring pulls electron density away from the sulfur center, making it highly electrophilic.

• The Goal: Reaction with the phenol group of Tyrosine (Tyr).[1][2][3]

• The Competitor: The epsilon-amino group of Lysine (Lys).

• The Physics: Selectivity is a game of pKa and Local Environment .

  • Tyrosine (pKa ~10): Requires deprotonation to tyrosinate (Ar-O⁻) to react efficiently.

  • Lysine (pKa ~10.5): Exists mostly as ammonium (NH₃⁺) at physiological pH. However, surface lysines with perturbed pKa values can remain unprotonated (NH₂) and attack the sulfur.

The SuFEx Mechanism

Unlike standard nucleophilic substitution, SuFEx on Tyrosine is often assisted by the local protein environment (e.g., hydrogen bonding networks) or specific "activation" by the unique geometry of the S-F bond.

Figure 1: Mechanistic pathway of NPSF reaction showing the competition between Tyrosine and Lysine nucleophiles.

Module 2: Optimized Protocol (Standard Operating Procedure)

This protocol is engineered to maximize the rate of Tyrosine modification while suppressing Lysine reactivity through pH clamping.

Reagents & Preparation

Component	Specification	Notes
NPSF Stock	100 mM in anhydrous DMSO	CRITICAL: Prepare fresh. Sulfonyl fluorides are stable, but the nitro-pyridine core is sensitive to hydrolysis over long periods in wet DMSO.
Buffer	50 mM Phosphate (PBS) or HEPES	Avoid: Tris or primary amine buffers (they will react with the probe).
pH	7.4 – 7.8	Strict Limit: Do not exceed pH 8.0. At pH > 8.0, Lysine reactivity increases exponentially.

Step-by-Step Workflow

• Protein Equilibration:

  • Dilute protein to 10–50 µM in the reaction buffer (pH 7.5).

  • Why: High protein concentration favors intermolecular crosslinking; moderate concentration favors specific labeling.

• Probe Addition:

  • Add NPSF stock to the protein solution.

  • Target Stoichiometry: 10 to 50 equivalents (molar excess).

  • Final DMSO: Keep < 5% (v/v) to prevent denaturation.

• Incubation:

  • Time: 1 – 4 hours.

  • Temperature: Room Temperature (20–25°C).

  • Note: If selectivity is poor, reduce temperature to 4°C and extend time (kinetic control favors the lower activation energy of the specific SuFEx reaction).

• Quenching:

  • Add 50 mM Tris-HCl (pH 8.0) or perform rapid desalting (Zeba spin columns).

  • Why: Tris acts as a scavenger for unreacted NPSF.

Module 3: Troubleshooting Center (FAQ)

Use this logic flow to diagnose experimental failures.

Figure 2: Diagnostic flowchart for common NPSF experimental issues.

Q1: My Mass Spec shows multiple additions (+187 Da, +374 Da). Is this non-specific labeling?

Diagnosis: Likely yes. If you see a "ladder" of modifications on a protein with few Tyrosines, you are hitting Lysines. Fix:

• Lower the pH to 7.0–7.2. Lysine reactivity drops significantly below pH 7.5.

• Reduce Stoichiometry: Drop from 50x to 10x excess.

• Check Buffer: Ensure no primary amines (Tris, Glycine) were present during the reaction phase.

Q2: I see no modification at all.

Diagnosis: The probe may have hydrolyzed, or the Tyrosine is buried. Fix:

• Verify Probe: Run an LC-MS of the NPSF stock alone. Look for the hydrolyzed product (sulfonic acid).

• Denaturing Conditions: If the Tyr is buried, add 2M Urea or 0.1% SDS to unfold the protein slightly (ensure these additives don't interfere with your downstream assay).

Q3: The protein precipitates upon adding NPSF.

Diagnosis: NPSF is hydrophobic; rapid addition caused local high concentration aggregation. Fix:

• Step-wise Addition: Add the probe in multiple small aliquots rather than one bolus.

• Cosolvent: Ensure the final DMSO concentration is at least 1-2% to keep the probe soluble, but not high enough to unfold the protein (unless intended).

Module 4: Validation Standards

You cannot rely on simple gel shifts. You must validate the site of modification.

Mass Spectrometry Validation

The definitive proof of NPSF labeling is the specific mass shift on the peptide fragment.

• Reagent Formula: C₅H₃FN₂O₄S

• Leaving Group: Fluoride (F⁻)[4]

• Added Moiety: 6-Nitropyridine-3-sulfonyl group (C₅H₃N₂O₄S)

• Mass Shift: +187.14 Da

Protocol:

• Digest protein with Trypsin.[5]

• Analyze via LC-MS/MS.[5][6]

• Search data for a variable modification of +187.14 Da on Y (Tyrosine) , K (Lysine) , and H (Histidine) .

• Success Metric: >90% of identified modifications should be on Tyrosine.

References

• Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction. Choi, E. J., et al. (2018).[7] Angewandte Chemie International Edition. Context: Establishes the foundational selectivity of SuFEx chemistry for Tyrosine in aqueous buffers.

• Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Dong, J., et al. (2014). Angewandte Chemie International Edition. Context: The seminal paper by Sharpless defining the SuFEx mechanism and the stability/reactivity balance of sulfonyl fluorides.

• Global targeting of functional tyrosines using sulfur triazole exchange chemistry. Hamarneh, et al. (2019). Nature Chemical Biology. Context: Discusses the broader application of sulfur-exchange chemistry for profiling reactive tyrosines in complex proteomes.

• Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. Zanon, P.R.A., et al. (2023). Nature Chemistry. Context: Provides critical data on the competition between Tyrosine and Lysine residues when using sulfonyl fluoride probes.

Sources

• 1. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06993A [pubs.rsc.org]
• 2. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 5. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 6. escholarship.org [escholarship.org]
• 7. Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mastering Specificity with 6-Nitropyridine-3-sulfonyl Fluoride (NPSF) Probes

Welcome to the technical support center for 6-Nitropyridine-3-sulfonyl fluoride (NPSF) probes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and field-proven insights to ensure the successful application of these powerful chemical biology tools. As covalent probes, NPSF reagents offer unique advantages for target identification and validation; however, their inherent reactivity necessitates careful experimental design to prevent off-target labeling. This resource will equip you with the knowledge to maximize on-target specificity and interpret your results with confidence.

Frequently Asked Questions (FAQs)

Q1: What are 6-Nitropyridine-3-sulfonyl fluoride (NPSF) probes and how do they work?

A1: 6-Nitropyridine-3-sulfonyl fluoride (NPSF) probes are a class of covalent chemical probes used in chemoproteomics to identify and study protein targets. They consist of three key components: a recognition element that directs the probe to a specific protein or class of proteins, a reactive sulfonyl fluoride (-SO₂F) "warhead," and often a reporter tag (e.g., an alkyne or fluorophore) for downstream detection and analysis. The 6-nitropyridine group is a strong electron-withdrawing group that increases the electrophilicity of the sulfonyl fluoride, enhancing its reactivity towards nucleophilic amino acid residues on proteins.[1]

The mechanism of action involves a two-step process. First, the probe non-covalently binds to the target protein. This is followed by a covalent reaction where a nucleophilic amino acid side chain (such as lysine, tyrosine, histidine, or serine) attacks the electrophilic sulfur atom of the sulfonyl fluoride, displacing the fluoride ion and forming a stable sulfonylated protein adduct.[2][3]

Q2: What makes NPSF probes prone to off-target labeling?

A2: The high reactivity of the sulfonyl fluoride warhead, amplified by the electron-withdrawing 6-nitropyridine ring, is the primary reason for potential off-target labeling. While this enhanced reactivity is beneficial for labeling the intended target, it can also lead to reactions with other accessible nucleophilic residues on abundant proteins, especially if the probe concentration is too high or the incubation time is too long.[1] Additionally, the pyridine ring itself can be susceptible to nucleophilic aromatic substitution (SNAᵣ) reactions under certain conditions, although this is less common than reaction at the sulfonyl fluoride.

Q3: What are the most common nucleophilic amino acids targeted by sulfonyl fluoride probes?

A3: Sulfonyl fluoride probes are known to react with a range of nucleophilic amino acid residues. The most commonly targeted residues, in approximate order of reactivity, are:

• Tyrosine: Often a primary target for sulfonyl fluorides in specific protein microenvironments.[4]

• Lysine: The ε-amino group is a strong nucleophile.

• Histidine: The imidazole side chain can be readily modified.[5]

• Serine: The hydroxyl group can act as a nucleophile, particularly in the active sites of serine hydrolases.

It is important to note that sulfonyl fluoride adducts with cysteine are generally unstable and may not be suitable for durable labeling.[1]

Q4: Why is it crucial to have a negative control in my experiments?

A4: A negative control is essential to distinguish specific, binding-driven labeling from non-specific, reactivity-driven background. An ideal negative control is a structurally similar molecule that lacks the reactive sulfonyl fluoride warhead. By comparing the labeling pattern of the active probe to the negative control, you can identify proteins that are only labeled in the presence of the reactive group, thus increasing confidence that these are true targets.

Troubleshooting Guide: Minimizing Off-Target Labeling

This section addresses common issues encountered during experiments with NPSF probes and provides actionable solutions to enhance specificity.

Problem 1: High Background Signal or Promiscuous Labeling

High background is often characterized by a smear on a gel or the identification of a large number of proteins in a proteomics experiment, many of which are likely non-specific interactors.

Potential Causes:

• Probe Concentration is Too High: Excess probe can lead to non-specific labeling of abundant proteins with accessible nucleophiles.

• Prolonged Incubation Time: Longer incubation times increase the opportunity for off-target reactions to occur.

• Suboptimal Washing Steps: Incomplete removal of unbound probe can lead to a high background signal.

• Probe Precipitation: Aggregated probe can non-specifically associate with cellular components.

Solutions:

• Titrate Probe Concentration: Perform a dose-response experiment to determine the optimal probe concentration that provides a strong on-target signal with minimal background. Start with a concentration range of 0.1-10 µM and analyze the labeling profile.

• Optimize Incubation Time: Test a range of incubation times (e.g., 15, 30, 60, and 120 minutes) to find the shortest time required for sufficient on-target labeling.

• Enhance Washing Procedures: Increase the number and duration of wash steps after probe incubation. Use a buffer containing a mild detergent (e.g., 0.1% Tween-20 or Triton X-100) to help remove non-specifically bound probe.

• Ensure Complete Solubilization: Make sure the probe is fully dissolved in the appropriate solvent (e.g., DMSO) before diluting it into your experimental buffer.

Problem 2: Poor Selectivity for the Target of Interest

Even with a discernible on-target band, you may observe significant labeling of other proteins, indicating poor selectivity.

Potential Causes:

• Intrinsic Reactivity of the Probe: The inherent reactivity of the NPSF warhead may be too high for the specific biological system.

• Lack of a Strong Non-covalent Interaction: If the recognition element of the probe does not have a high affinity for the target, the labeling will be driven more by random collisions and reactivity rather than specific binding.

• Presence of Hyper-reactive Off-Targets: Some proteins may contain highly nucleophilic residues in accessible locations that are readily labeled.

Solutions:

• Competition Experiment: Pre-incubate your sample with an excess of a non-reactive, competitive inhibitor of your target protein before adding the NPSF probe. A significant reduction in the labeling of your target of interest, but not other bands, confirms on-target activity.

• Use of a Quenching Agent: After the desired incubation time, add a nucleophile-containing small molecule to quench the excess, unreacted probe. This will prevent further labeling during sample processing.

• Modify Probe Structure: If possible, consider synthesizing a less reactive analogue of the probe. For example, replacing the nitro group with a less electron-withdrawing substituent can reduce the electrophilicity of the sulfonyl fluoride.

Experimental Protocols

Protocol 1: General Labeling of Adherent Cells with an NPSF Probe

This protocol provides a starting point for labeling adherent cells in culture. Optimization of probe concentration and incubation time is highly recommended.

Materials:

• Adherent cells cultured in appropriate multi-well plates

• 6-Nitropyridine-3-sulfonyl fluoride (NPSF) probe stock solution (e.g., 10 mM in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Quenching solution (e.g., 100 mM N-acetylcysteine or glutathione in PBS)

• Cell scraper

Procedure:

• Cell Seeding: Seed cells in a multi-well plate and grow to the desired confluency (typically 70-90%).

• Probe Preparation: Prepare the working concentration of the NPSF probe by diluting the stock solution in pre-warmed cell culture medium.

• Cell Treatment: Remove the old medium from the cells and wash once with pre-warmed PBS. Add the probe-containing medium to the cells.

• Incubation: Incubate the cells for the desired time (e.g., 30-60 minutes) at 37°C in a CO₂ incubator.

• Quenching (Optional but Recommended): Remove the probe-containing medium and add the quenching solution. Incubate for 10 minutes at room temperature.

• Washing: Remove the quenching solution and wash the cells three times with cold PBS.

• Cell Lysis: Add cold lysis buffer to each well and scrape the cells.

• Lysate Collection: Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Clarification: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.

• Downstream Analysis: Collect the supernatant for downstream applications such as SDS-PAGE, Western blotting, or mass spectrometry-based proteomics.

Protocol 2: Optimizing NPSF Probe Concentration

This protocol describes a systematic approach to determine the optimal probe concentration for your experiment.

Materials:

• Same as Protocol 1

Procedure:

• Cell Seeding: Seed cells in a multi-well plate (e.g., a 12-well or 24-well plate) to ensure you have enough wells for a concentration series.

• Prepare Concentration Series: Prepare a series of probe concentrations in pre-warmed cell culture medium. A good starting range is typically 0.1, 0.5, 1, 2.5, 5, and 10 µM. Include a vehicle-only control (e.g., DMSO).

• Cell Treatment and Incubation: Treat the cells with the different probe concentrations for a fixed incubation time (e.g., 60 minutes).

• Quenching and Washing: Follow steps 5 and 6 from Protocol 1.

• Cell Lysis and Analysis: Lyse the cells and analyze the labeling profile for each concentration by SDS-PAGE and in-gel fluorescence (if the probe is fluorescent) or by Western blot for a known target.

• Determine Optimal Concentration: The optimal concentration is the lowest concentration that gives a robust signal for the target of interest with the least amount of background labeling.

Data Presentation and Visualization

Table 1: Troubleshooting Guide Summary

Problem	Potential Cause	Recommended Solution
High Background Signal	High Probe Concentration	Titrate probe concentration (0.1-10 µM)
Prolonged Incubation Time	Optimize incubation time (15-120 min)
Inadequate Washing	Increase number and duration of washes
Poor Selectivity	High Intrinsic Probe Reactivity	Use a quenching agent (e.g., N-acetylcysteine)
Weak Non-covalent Binding	Perform a competition experiment with a known inhibitor

Diagrams

Caption: Troubleshooting workflow for off-target labeling.

References

• Chem Biol.

• ProteomeXchange.

• ResearchGate.

• ChemRxiv.

• Penn Today.

• bioRxiv.

• MDPI.

• Merck Millipore.

• PubMed.

• Organic & Biomolecular Chemistry.

• ResearchGate.

• PMC.

• Beilstein Journal of Organic Chemistry.

• PMC.

• Nature Reviews Chemistry.

• Jena Bioscience.

• PMC.

• RSC Medicinal Chemistry.

• Spiral.

Sources

• 1. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 3. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Side Reactions of 6-Nitropyridine-3-sulfonyl Fluoride with Nucleophilic Amino Acids

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 6-Nitropyridine-3-sulfonyl fluoride, a powerful electrophilic probe used in chemical biology and drug discovery for covalent targeting of proteins. The electron-withdrawing nitro group enhances the reactivity of the sulfonyl fluoride moiety, making it an effective tool for labeling nucleophilic amino acid residues. However, this heightened reactivity requires a nuanced understanding to control for potential side reactions.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of your experiments, minimize off-target effects, and ensure the integrity of your results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My labeling experiment shows no or very low reactivity with my target protein. What are the primary causes and how can I troubleshoot this?

A1: A lack of reactivity is a common issue that can stem from several factors, from the stability of the reagent itself to the specific microenvironment of the target amino acid. Sulfonyl fluorides, while relatively stable, require specific conditions to react efficiently with amino acid side chains.[1][2]

Root Cause Analysis & Solutions:

• Insufficient Nucleophilicity of the Target Residue: The primary targets for sulfonyl fluorides are deprotonated nucleophiles. The reaction is highly dependent on the pKa of the amino acid side chain and the pH of the reaction buffer.

  • Explanation: Tyrosine (phenolic hydroxyl), Lysine (primary amine), and Histidine (imidazole) require deprotonation to become effective nucleophiles. If the experimental pH is significantly below the pKa of the side chain, the concentration of the reactive, nucleophilic form will be too low for the reaction to proceed efficiently.[3][4]

  • Troubleshooting Protocol:

    • pH Optimization: Gradually increase the pH of your reaction buffer. A common starting point is pH 7.8-8.0.[3][5] Test a range (e.g., pH 7.5, 8.0, 8.5) to find the optimal balance between nucleophile activation and reagent stability.

    • Buffer Choice: Avoid buffers containing primary or secondary amines (e.g., Tris), as they can compete with the target amino acid for reaction with the sulfonyl fluoride. Phosphate-buffered saline (PBS) or HEPES are generally suitable choices.

• Lack of "Proximity-Driven" Activation: Sulfonyl fluorides often exhibit "dormant" reactivity and require activation by the local protein microenvironment to engage a nucleophile.[6]

  • Explanation: The reaction is significantly accelerated when the protein binding pocket can stabilize the transition state. For example, proximal basic residues (like lysine, arginine, or histidine) can act as general bases, deprotonating a nearby tyrosine to enhance its nucleophilicity and reactivity towards the sulfonyl fluoride.[7] Similarly, acidic residues (glutamate, aspartate) can enhance the reactivity of lysine.[7] If your target residue is in a neutral, solvent-exposed environment, the reaction rate may be intrinsically slow.

  • Troubleshooting Steps:

    • Structural Analysis: If a crystal structure is available, analyze the environment around your target residue. Look for nearby basic or acidic residues that could facilitate the reaction.[7]

    • Increase Reagent Concentration: A higher concentration of the sulfonyl fluoride probe can sometimes overcome a slow intrinsic reaction rate, but be mindful that this can also increase off-target labeling (see Q2).

    • Increase Reaction Time: Incubate the reaction for a longer duration (e.g., 12-24 hours) at a controlled temperature (e.g., room temperature or 37°C).[8]

• Reagent Degradation (Hydrolysis): 6-Nitropyridine-3-sulfonyl fluoride, being highly reactive, is susceptible to hydrolysis, especially at higher pH.[4][9]

  • Explanation: Water can act as a nucleophile, attacking the electrophilic sulfur center to yield the corresponding sulfonic acid, rendering the probe inactive. This competing reaction becomes more significant with increased pH and temperature.[3][9]

  • Troubleshooting Steps:

    • Fresh Reagent Preparation: Always prepare solutions of 6-Nitropyridine-3-sulfonyl fluoride fresh in an anhydrous solvent like DMSO before diluting into your aqueous reaction buffer.[10]

    • Control Experiments: Run a control reaction of the probe in buffer alone and analyze it by HPLC or mass spectrometry over time to determine its hydrolytic half-life under your experimental conditions.[8]

Troubleshooting Workflow for No Reactivity

Caption: Decision tree for troubleshooting failed labeling experiments.

Q2: My mass spectrometry results show widespread, non-specific labeling. How can I improve the selectivity?

A2: Non-specific labeling occurs when the probe reacts with multiple nucleophilic residues on the target protein or with other proteins in a complex mixture. This is often a consequence of using a probe that is too reactive or experimental conditions that are too harsh.

Strategies for Enhancing Selectivity:

• Titrate Probe Concentration: The simplest approach is to lower the concentration of 6-Nitropyridine-3-sulfonyl fluoride.

  • Explanation: High probe concentrations can drive reactions with less nucleophilic or non-activated residues. By lowering the concentration, you favor modification of only the most reactive sites.

  • Protocol: Perform a dose-response experiment, testing a range of probe concentrations (e.g., from 1 µM to 100 µM) while keeping the protein concentration and incubation time constant. Analyze the results by mass spectrometry to identify the concentration that maximizes target labeling while minimizing off-target modification.

• Optimize Incubation Time: Reduce the reaction time.

  • Explanation: The desired on-target reaction may occur relatively quickly, while off-target labeling of less reactive sites may require longer incubation periods.

  • Protocol: Conduct a time-course experiment (e.g., 15 min, 1 hr, 4 hrs, 12 hrs) at a fixed probe concentration. This will help identify a time window that provides sufficient on-target labeling before significant background appears.

• Balance Reactivity and Stability: The key is to find an optimal pH where the target residue is sufficiently nucleophilic, but the probe's rate of hydrolysis does not dominate.[3][4]

  • Explanation: While a higher pH increases the reactivity of Lys and Tyr, it also dramatically accelerates hydrolysis of the sulfonyl fluoride.[9] This can lead to a "burst" of reactivity that is difficult to control.

  • Recommendation: Operate at the lowest pH that still affords an acceptable rate of on-target modification (often pH 7.5-8.0).

Parameter	Effect on Selectivity	Recommended Action
Probe Concentration	High concentration reduces selectivity.	Titrate down to the lowest effective concentration.
Incubation Time	Long incubation increases off-target labeling.	Perform a time-course study to find the optimal duration.
pH	High pH (>8.5) can increase reactivity indiscriminately and accelerate hydrolysis.	Optimize in the pH 7.5-8.5 range for the best signal-to-noise ratio.
Temperature	Higher temperatures increase reaction rates but can decrease selectivity.	Perform incubations at a consistent, controlled temperature (e.g., 25°C or 37°C).

Q3: I'm trying to target a Cysteine residue, but my results are inconsistent or show no stable adduct. What is happening?

A3: While sulfonyl fluorides react rapidly with the highly nucleophilic thiolate side chain of Cysteine, the resulting S-sulfonyl-cysteine adduct is often unstable.[9][11]

Mechanism of Instability:

The thio-sulfonate ester linkage formed upon reaction with Cysteine is susceptible to cleavage. This instability means that even if the initial labeling event occurs, the adduct may not survive sample workup or analysis, leading to an underestimation or complete absence of a detectable signal. For this reason, sulfonyl fluorides are generally considered inappropriate for the durable covalent inhibition of cysteine residues.[9]

Troubleshooting & Considerations:

• Alternative Warheads: If your goal is to target a Cysteine residue robustly, consider using a different electrophilic warhead specifically designed for Cysteine, such as an acrylamide or a chloroacetamide.

• Analytical Approach: If you must use a sulfonyl fluoride and suspect Cysteine labeling, you may need to use analytical techniques that can capture transient modifications or analyze the sample with minimal workup.

• Interpretation: Be aware that a lack of a stable Cys adduct in your final analysis does not necessarily mean the initial reaction did not occur.[9]

Q4: How does pH specifically influence the competition between different nucleophilic amino acids?

A4: The pH of the reaction medium is arguably the most critical parameter for controlling selectivity between different nucleophilic residues because it dictates the protonation state of their side chains.

pH-Dependent Reactivity Profile:

• Tyrosine (pKa ~10.5): Becomes significantly nucleophilic only at basic pH when its phenolic hydroxyl group is deprotonated to a phenoxide ion. Its reactivity increases sharply as the pH approaches and exceeds 9.

• Lysine (pKa ~10.5): The primary amine of the side chain is protonated and non-nucleophilic at physiological pH. Reactivity is highly dependent on raising the pH to generate the neutral, nucleophilic amine.[5]

• Histidine (pKa ~6.0): The imidazole side chain can be nucleophilic at physiological pH (around 7-8), but it is generally a weaker nucleophile for sulfonyl fluorides compared to activated Tyr or Lys.[3][4]

• Serine/Threonine (pKa > 13): These residues are generally poor nucleophiles and typically only react when they are part of a catalytic triad (e.g., in serine proteases) or are in a highly activating microenvironment that dramatically lowers their effective pKa.[1][12]

Practical Implications:

• Favoring Tyrosine/Lysine: To target Tyr or Lys, a basic pH (typically 7.8-9.0) is required. Within this range, the relative reactivity will depend on the specific pKa of the residue in its unique protein environment.[7]

• Favoring Histidine: If a histidine is the intended target, working at a pH closer to neutral (e.g., 7.0-7.5) might favor its modification relative to Lys and Tyr, which will be largely protonated and non-nucleophilic.

Reaction Pathways and Competing Hydrolysis

Caption: Reaction pathways for sulfonyl fluoride with amino acids and water.

References

• Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Chemoselective Sulfonyl Fluoride Exchange (SuFEx)-Induced Macrocyclization of Tyrosine-Containing Peptides in Aqueous Media. (2025, September 26). ChemRxiv. Retrieved February 20, 2026, from [Link]

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. (2024, September 24). ACS Publications. Retrieved February 20, 2026, from [Link]

• A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved February 20, 2026, from [Link]

• Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Figure 3. Profiling the amino acid reactivity of S VI -F fragments. (a)... (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

• Structure-based design and analysis of SuFEx chemical probes - PMC. (2020, January 6). National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Advances in sulfonyl exchange chemical biology: expanding druggable target space. (2025, May 6). Royal Society of Chemistry. Retrieved February 20, 2026, from [Link]

• Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC. (2023, January 17). National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. (n.d.). Nature. Retrieved February 20, 2026, from [Link]

• Sulfonyl fluorides as privileged warheads in chemical biology - PMC. (2015, March 16). National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• The Application of Fluorine-Containing Reagents in Structural Proteomics - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. (2013, April 18). PubMed. Retrieved February 20, 2026, from [Link]

• Synthetic Routes to Arylsulfonyl Fluorides. (2021, July 8). MDPI. Retrieved February 20, 2026, from [Link]

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. (2023, March 29). MDPI. Retrieved February 20, 2026, from [Link]

Sources

• 1. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Application of Fluorine-Containing Reagents in Structural Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Nucleic Acid Labeling Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]

scale-up synthesis challenges for 6-Nitropyridine-3-sulfonyl fluoride

Technical Support Center: Scale-Up Synthesis of 6-Nitropyridine-3-sulfonyl Fluoride

Executive Summary

6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) is a high-value electrophile used increasingly in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and covalent protein profiling. While the sulfonyl fluoride moiety is robust, the electron-deficient nature of the nitropyridine core presents unique scale-up challenges, particularly regarding nucleophilic sensitivity and thermal stability.

This guide addresses the critical bottlenecks in the transition from milligram to multigram/kilogram synthesis, focusing on the oxidative chlorination and fluoride exchange (Halex) steps.

Part 1: The Validated Scale-Up Workflow

The most reliable scale-up route avoids the hazardous diazotization of 6-nitro-3-aminopyridine. Instead, we recommend a nucleophilic aromatic substitution (

) on 2-chloro-5-nitropyridine, followed by oxidative chlorination and fluorination.

Caption: Figure 1 outlines the 3-step sequence prioritizing thermal safety and intermediate stability.

Part 2: Troubleshooting & FAQs

Phase 1: Sulfonyl Chloride Formation (The Critical Intermediate)

Q1: My yield for the sulfonyl chloride intermediate is low (<40%), and I see a complex mixture by LCMS. What is happening?

Diagnosis: This is likely due to over-chlorination or hydrolysis during the oxidative chlorination of the sulfide precursor. The electron-withdrawing nitro group deactivates the ring, but the sulfur center is highly reactive.

Corrective Protocol:

• Temperature Control: The reaction is highly exothermic. On a scale >10g, active cooling is mandatory. Maintain internal temperature below 5°C during the addition of the oxidant (Cl

  or NCS).[1]

• Quench Procedure: Do not quench with water directly if the mixture is acidic and warm. Pour the reaction mixture onto ice with vigorous stirring. The sulfonyl chloride is prone to hydrolysis to the sulfonic acid (which stays in the aqueous layer and is lost) if the quench exotherm is uncontrolled.

• Alternative Reagent: If using Cl

  gas is difficult to meter at your scale, switch to N-chlorosuccinimide (NCS) in dilute HCl/Acetonitrile. This provides a controlled release of "Cl " and prevents over-chlorination byproducts.

Q2: The sulfonyl chloride intermediate decomposes during drying. How do I handle it?

Insight: 6-Nitropyridine-3-sulfonyl chloride is thermally sensitive. The combination of the nitro group (energetic) and the sulfonyl chloride (electrophilic) lowers the decomposition onset temperature.

• Do not dry in an oven.

• Do not use rotary evaporation bath temperatures above 30°C.

• Solution: Use the "Through-Process" method. Isolate the sulfonyl chloride by extraction (DCM or Toluene), wash with cold brine, dry over MgSO

  , and carry the solution directly into the fluorination step without isolating the solid. This minimizes thermal stress.[2]

Phase 2: Fluorination (The Halex Reaction)

Q3: The conversion to fluoride stalls at 80-90%. Adding more KF doesn't help. Why?

Diagnosis: This is the "Lattice Energy Trap." Anhydrous KF has a high lattice energy and low solubility in organic solvents (ACN/THF), leading to surface passivation of the salt particles.

Troubleshooting Protocol:

• The "Wet" Fix: Contrary to traditional dogma requiring strictly anhydrous conditions, add trace water . Recent data confirms that a biphasic system (KF in Acetone/Water or ACN/Water) dramatically accelerates the reaction by solubilizing fluoride ions [1].

• Biphasic Recipe:

  • Solvent: Acetone/Water (4:1 ratio).

  • Reagent: 2.0 equiv KF.

  • Temperature: Room Temperature (20-25°C).

  • Mechanism:[3][4][5][6] The water solvates the KF, making F

    available at the interface, while the sulfonyl fluoride product remains in the organic phase, protecting it from hydrolysis.

Q4: I am seeing significant hydrolysis to the sulfonic acid during the fluorination step.

Diagnosis: While trace water helps reactivity (see Q3), excess alkalinity promotes hydrolysis. KF is slightly basic.

Corrective Protocol:

• Buffer the System: Add 1.0 equivalent of KHF

  (Potassium Bifluoride) mixed with KF. The bifluoride anion (HF ) is non-basic and acts as a buffer, preventing the pH drift that causes sulfonyl fluoride hydrolysis [2].

• Avoid Amines: Do not use amine bases (like Et

  N) to scavenge HCl if you are coming from the crude chloride solution. They can react with the sulfonyl fluoride to form sulfonamides.

Phase 3: Purification & Safety

Q5: How do I purify the final product without column chromatography?

Insight: Chromatography of nitropyridines is hazardous on a large scale due to potential decomposition on silica and solvent waste.

Crystallization Protocol:

• Solvent System: 6-Nitropyridine-3-sulfonyl fluoride is typically crystalline. Use Isopropanol (IPA) / Heptane .

• Procedure: Dissolve the crude oil in minimal warm IPA (40°C). Slowly add Heptane until turbidity persists. Cool slowly to 0°C with stirring.

• Filtration: Filter the pale yellow solids and wash with cold Heptane.

• Note: Ensure the product is free of residual acid (from the chloride step) before crystallization, as acid traces can catalyze degradation during drying.

Q6: Are there specific safety hazards for the 6-nitro derivative?

Safety Alert:

• Explosion Hazard: Nitro-pyridines are energetic. Differential Scanning Calorimetry (DSC) data often shows exotherms starting around 180-200°C. Never distill this compound or its precursors at high vacuum/high heat.

• Sensitizer: Sulfonyl fluorides are covalent protein modifiers.[7] They are potent sensitizers and potential enzyme inhibitors. Handle with double-gloving and in a fume hood. Treat all waste with 1M NaOH to quench the fluoride before disposal.

Part 3: Decision Logic for Low Yields

Caption: Figure 2 provides a decision matrix for diagnosing yield losses during scale-up.

References

• Bare, G. A. L. (2023).[8] Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone.[8] The Journal of Organic Chemistry, 88(7), 4761–4764. Link

• Sharpless, K. B., et al. (2014). SuFEx Click Chemistry for Late-Stage Drug Functionalization. Angewandte Chemie International Edition, 53(36), 9430–9448. Link

• BenchChem Technical Support. (2025).[9][10][11][12] Scalable Synthesis of Fluorinated Pyridines: Troubleshooting Guide. BenchChem Technical Notes. Link

Sources

• 1. CN117700355A - Synthesis method of pyridine-3-sulfonyl chloride - Google Patents [patents.google.com]
• 2. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pyridine-3-sulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 5. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthetic Routes to Arylsulfonyl Fluorides | MDPI [mdpi.com]
• 8. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone [organic-chemistry.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Analytical Methods for 6-Nitropyridine-3-sulfonyl Fluoride (NPSF) Adducts

Introduction: The NPSF Probe Profile

You are likely using 6-Nitropyridine-3-sulfonyl fluoride (NPSF) as a covalent probe for ligand discovery or chemical proteomics. Unlike standard phenyl sulfonyl fluorides, the nitro group at the C6 position of the pyridine ring creates a significant electron-withdrawing effect. This activates the sulfonyl fluoride warhead, making it a "hot" electrophile capable of rapid SuFEx (Sulfur-Fluoride Exchange) chemistry [1].

While this high reactivity is advantageous for capturing low-nucleophilicity residues (like Tyrosine or non-catalytic Lysine), it introduces specific analytical challenges: hydrolytic instability and complex fragmentation during MS/MS. This guide addresses these specific technical hurdles.

Module 1: Reaction Optimization & Sample Preparation

Q1: My labeling efficiency is inconsistent. Why does the probe seem to "disappear" before labeling the protein?

Diagnosis: You are likely experiencing competitive hydrolysis . The electron-deficient nitropyridine ring makes the sulfonyl fluoride highly susceptible to hydrolysis in aqueous buffers, especially at elevated pH.

The Mechanism: The reaction is a race between the protein nucleophile (klabel) and water (khyd).

The hydrolyzed sulfonic acid product is unreactive and invisible to covalent capture.

Troubleshooting Protocol:

• pH Tuning: Do not exceed pH 8.0 unless necessary. While Tyrosine labeling requires a phenolate anion (pKa ~10), the local environment often perturbs this pKa. Start at pH 7.4 (PBS) .

• Order of Addition: Never pre-incubate the probe in buffer. Add the probe last from a concentrated DMSO stock (keep DMSO < 2% final v/v).

• Buffer Compatibility: Avoid buffers with nucleophilic amines (Tris, Glycine) during the labeling step, as they will scavenge the probe. Use HEPES or Phosphate .

Q2: How do I calculate the exact stoichiometry for the reaction?

Answer: Due to hydrolysis, a simple 1:1 equivalent is rarely sufficient.

• Standard Screen: Use 10–20x molar excess of probe to protein.

• Time-Course: NPSF reactions are fast. Incubate for 30–60 minutes at Room Temperature. Longer incubations only increase non-specific background.

Workflow Visualization: Optimal Labeling Path

Figure 1: Optimized workflow for NPSF labeling to minimize hydrolysis artifacts.

Module 2: LC-MS/MS Acquisition & Detection

Q3: What is the exact mass shift I should look for?

Answer: The reaction releases Hydrogen Fluoride (HF). You must search for the sulfonyl-nitropyridine moiety .

Quantitative Data Table: Mass Shift Parameters

Parameter	Value	Formula	Notes
Probe MW	206.15 Da	C₅H₃FN₂O₄S	Monoisotopic Mass
Leaving Group	20.01 Da	HF	Fluoride is the leaving group
Added Mass (Δm)	+186.146 Da	C₅H₂N₂O₄S	Set this as Variable Mod
Target Residues	Tyr (Y), Lys (K)	-	Also Ser (S), His (H) in active sites

Q4: I see the mass shift on the intact protein, but I cannot localize the site in the peptide mapping. Why?

Diagnosis: You are suffering from Neutral Loss during fragmentation. The S-N bond or the C-S bond in the adduct is labile. Under standard HCD (Higher-energy Collisional Dissociation) conditions, the energy often cleaves the modification off the peptide before the peptide backbone fragments.

Troubleshooting Protocol:

• Lower HCD Energy: Reduce Normalized Collision Energy (NCE) to 20–25% (standard is often 28-30%).

• Triggered Acquisition: If your instrument supports it (e.g., Orbitrap Tribrid), use EThcD (Electron Transfer/Higher-energy Collisional Dissociation). ETD preserves labile PTMs while HCD fragments the backbone.

• Diagnostic Ions: Look for the nitropyridine sulfonate reporter ion in the low m/z region (approx m/z 204 or fragments thereof) to confirm the presence of the mod.

Module 3: Data Analysis & Validation

Q5: How do I distinguish between a specific active-site hit and non-specific "sticky" labeling?

Answer: Sulfonyl fluorides can be promiscuous.[1] A "hit" is only valid if it is competable and saturable .

Validation Protocol:

• Competition Assay: Pre-incubate with the natural ligand or a known inhibitor. If the NPSF signal (peptide + 186 Da) decreases, the labeling is specific.

• Dose-Response: Labeling intensity should plateau. Linear increase with concentration suggests non-specific surface labeling.

Logic Tree: Validating a Hit

Figure 2: Decision matrix for distinguishing pharmacological hits from background noise.

References

• Jones, L. H. (2020). Structure-based design and analysis of SuFEx chemical probes. Journal of Medicinal Chemistry. [Link]

• Kitamura, S., et al. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. Angewandte Chemie International Edition. [Link]

• Hymel, D., et al. (2018). Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. Cell Chemical Biology. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: 6-Nitropyridine-3-sulfonyl Fluoride vs. Phenylmethylsulfonyl Fluoride (PMSF)

Executive Summary

This guide compares Phenylmethylsulfonyl Fluoride (PMSF) , the industry-standard serine protease inhibitor, against 6-Nitropyridine-3-sulfonyl Fluoride (6-NPSF) , an emerging covalent warhead used in Sulfur-Fluoride Exchange (SuFEx) chemistry and fragment-based drug discovery (FBDD).

The Core Distinction:

• PMSF is a mechanism-based inhibitor . It relies on the catalytic machinery of the target enzyme (the catalytic triad) to activate the serine residue for nucleophilic attack.[1] It is a "soft" electrophile used primarily for sample preservation .

• 6-NPSF is a tunable electrophilic probe . The electron-deficient pyridine core and nitro group create a "harder," intrinsic electrophile capable of targeting non-catalytic residues (Lysine, Tyrosine, Histidine) through proximity effects. It is used primarily for target identification, ligand discovery, and chemical biology .

Part 1: Chemical Architecture & Reactivity Profile

The functional difference between these two compounds is dictated by their electronic structures.

Structural Comparison

Feature	PMSF (Standard Reagent)	6-NPSF (Covalent Warhead)
Core Structure	Benzyl group (Phenyl + Methylene spacer)	Pyridine ring (Heteroaryl)
Substituents	None (Hydrophobic tail)	Nitro (-NO₂) group at C6
Sulfonyl Attachment	Indirect (via spacer)	Direct (attached to aromatic ring)
Electronic Nature	Moderately electrophilic; requires enzyme activation.	Highly electron-deficient; intrinsic reactivity.
Primary Target	Active Site Serine (Catalytic)	Context-dependent (Lys, Tyr, Ser, His)

Mechanistic Divergence

PMSF Mechanism (Enzyme-Assisted): PMSF binds to the active site.[1][2][3] The enzyme's Histidine residue pulls a proton from the Serine, making it nucleophilic. This activated Serine attacks the PMSF sulfur, releasing fluoride.[1] Crucially, PMSF is relatively inert to non-activated serines.

6-NPSF Mechanism (Intrinsic/SuFEx): The pyridine nitrogen and the nitro group strongly withdraw electrons from the sulfonyl center. This makes the sulfur atom highly positive (

), allowing it to react with nucleophiles that are not part of a catalytic triad, provided they are positioned close enough (proximity effect). This is the basis of SuFEx click chemistry .

Caption: PMSF requires the enzyme's catalytic power to react. 6-NPSF relies on its own electronic instability and spatial proximity to label residues.

Part 2: Performance Comparison Data

Stability and Kinetics

The following data aggregates physical organic chemistry principles regarding sulfonyl fluorides (Sharpless et al., 2014; Jones et al., 2021).

Parameter	PMSF	6-NPSF	Interpretation
Hydrolytic Stability (pH 7.5, 25°C)		*	SuFEx warheads (NPSF) are generally more stable in water than PMSF, resisting background hydrolysis until a protein nucleophile is encountered.
Reactivity ( )	High for Serine Proteases	Moderate to Low	PMSF is a specialized killer for proteases. 6-NPSF is a "hunter" that requires optimization for specific targets.
Selectivity Profile	Broad (Serine Proteases)	Tunable / Promiscuous	PMSF hits the S1/S8 protease families.[3] 6-NPSF will label any nucleophile if the local environment stabilizes the transition state.
Aqueous Solubility	Poor (<1 mM without solvent)	Moderate	The pyridine ring and nitro group increase polarity compared to the phenyl ring of PMSF.

*Note: Heteroaryl sulfonyl fluorides generally exhibit superior hydrolytic stability compared to benzyl sulfonyl fluorides due to the nature of the S-F bond, unless activated by specific local environments.

Application Decision Matrix[4]

Use the following logic to select the correct reagent:

• Choose PMSF if:

  • You are performing cell lysis.[2][4]

  • You need to prevent general protein degradation.

  • You are purifying a non-protease protein.

• Choose 6-NPSF if:

  • You are performing Activity-Based Protein Profiling (ABPP).

  • You are designing a covalent inhibitor for a kinase, transferase, or non-enzymatic protein.

  • You are conducting Fragment-Based Drug Discovery (FBDD) targeting Lysine or Tyrosine residues.

Part 3: Experimental Protocols

Protocol: Assessing Hydrolytic Stability (NMR Assay)

Use this protocol to verify if 6-NPSF is stable enough for your specific buffer conditions.

Materials:

• Reagent (PMSF or 6-NPSF)

• Deuterated Buffer (PBS in

  , pH adjusted to 7.4)

• Internal Standard (e.g., 1,3,5-trimethoxybenzene)

• -NMR Spectrometer

Workflow:

• Preparation: Dissolve internal standard (5 mM) in Deuterated Buffer.

• Initiation: Add reagent to a final concentration of 5 mM. Vortex for 10 seconds.

• Measurement: Immediately transfer to NMR tube. Acquire

  spectra every 10 minutes for 4 hours.

• Analysis: Track the disappearance of the sulfonyl fluoride signal (

  ) and the appearance of free fluoride ( ).

• Calculation: Plot

  vs. time. The slope is .

Protocol: Covalent Probe Labeling (ABPP)

Use this for 6-NPSF target discovery.

Workflow Diagram:

Caption: Typical workflow for profiling targets of 6-NPSF using Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Detailed Steps:

• Lysate Prep: Prepare cell lysate in PBS (pH 7.4). Do NOT add PMSF , as it may compete for serine sites.

• Incubation: Add 6-NPSF (dissolved in DMSO) to lysate (Final conc: 1–50 µM). Incubate 1 hour at 25°C.

• Click Reaction: If 6-NPSF is an intermediate, assume it has been derivatized with an alkyne handle. If not, this step requires a secondary probe.

  • Note: 6-NPSF is often used as a "fragment." To visualize it, you must synthesize an analog with an alkyne tail or use LC-MS/MS to detect the mass shift (+216 Da approx) on the protein.

• Mass Spectrometry (Label-Free): Digest proteins with Trypsin. Analyze via LC-MS/MS. Look for the specific mass addition of the nitropyridine-sulfonyl moiety on Ser, Lys, or Tyr residues.

Part 4: Safety & Handling

• PMSF: Highly toxic; neurotoxin. Half-life is short, but acute exposure is dangerous. Inactivates acetylcholinesterase.

• 6-NPSF: Potential sensitizer and irritant. The nitro group adds mutagenic potential. Handle in a fume hood.

• Inactivation: Both can be neutralized by raising the pH to >9.0 and incubating at room temperature for several hours (alkaline hydrolysis).

References

• BenchChem. (2025). An In-Depth Technical Guide to the Irreversible Inhibition of Serine Proteases by Phenylmethylsulfonyl Fluoride (PMSF).[1] BenchChem Technical Guides. Link

• Narayanan, A., & Jones, L. H. (2015).[5] Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6, 2650-2659.[5] Link

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[6][7][8] Angewandte Chemie International Edition, 53(36), 9430-9448. Link

• Sadlowski, C., et al. (2018).[9] Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics.[9][10] Molecular Systems Design & Engineering, 3, 642-651. Link

• Gold, A. M., & Fahrney, D. (1964).[3][11] Sulfonyl Fluorides as Inhibitors of Esterases. II. Formation and Reactions of Phenylmethanesulfonyl-α-Chymotrypsin. Biochemistry, 3(6), 783–791. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PMSF - Wikipedia [en.wikipedia.org]
• 3. MEROPS - the Peptidase Database [ebi.ac.uk]
• 4. Sulfonyl fluoride serine protease inhibitors inactivate RNK-16 lymphocyte granule proteases and reduce lysis by granule extracts and perforin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 8. Synthetic Routes to Arylsulfonyl Fluorides | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]
• 11. Addition of phenylmethylsulfonyl fluoride increases the working lifetime of the trout liver S9 substrate depletion assay resulting in improved detection of low intrinsic clearance rates - PMC [pmc.ncbi.nlm.nih.gov]

reactivity of 6-Nitropyridine-3-sulfonyl fluoride vs other heteroaromatic sulfonyl fluorides

This guide provides an in-depth technical comparison of 6-Nitropyridine-3-sulfonyl fluoride against other heteroaromatic and aromatic sulfonyl fluorides. It is designed for researchers optimizing covalent probes or SuFEx (Sulfur-Fluoride Exchange) chemistries.

Executive Summary

6-Nitropyridine-3-sulfonyl fluoride represents a class of "super-activated" electrophiles. Unlike standard benzenesulfonyl fluorides, which often require protein-templated activation to react, the synergistic electron-withdrawing effects of the pyridine nitrogen and the nitro group render this scaffold highly reactive toward nucleophiles in free solution. This guide analyzes its reactivity profile, stability trade-offs, and optimal applications in covalent drug discovery.

Mechanistic Profile & Electronic Activation

The reactivity of sulfonyl fluorides is governed by the electrophilicity of the sulfur(VI) center. This is tunable via the electronic properties of the aromatic ring (

).

The Reactivity Hierarchy

We can rank sulfonyl fluorides by their susceptibility to nucleophilic attack (SuFEx rate) based on Hammett substituent constants (

) and heteroatom placement:

• Benzenesulfonyl fluoride: Baseline reactivity. Generally stable in aqueous buffer; requires specific binding or catalysis (e.g., tyrosine activation) to react with proteins.

• Pyridine-3-sulfonyl fluoride: Moderate activation. The pyridine nitrogen (an electron sink) inductively pulls density from the ring, increasing the electrophilicity of the sulfonyl group.

• 6-Nitropyridine-3-sulfonyl fluoride: High activation. The C6-nitro group is a strong electron-withdrawing group (EWG). Located para to the sulfonyl group (across the ring system), it exerts a powerful mesomeric and inductive pull. Combined with the pyridine nitrogen, this creates an extremely electron-deficient sulfur center.

DOT Diagram: Electronic Activation & Reaction Pathways

The following diagram illustrates the electronic vectors and competing reaction pathways for 6-Nitropyridine-3-sulfonyl fluoride.

Caption: Electronic activation vectors (Red) increase electrophilicity at Sulfur, driving SuFEx (Green). Note the potential for competing S_NAr reactions (Yellow) due to the highly activated ring.

Comparative Performance Data

The following table synthesizes reactivity trends. While specific

values depend on buffer conditions, the relative rates are derived from established Hammett relationships and SuFEx literature.

Feature	Benzenesulfonyl Fluoride	Pyridine-3-sulfonyl Fluoride	6-Nitropyridine-3-sulfonyl Fluoride
Electronic Character	Neutral / Mildly Deactivated	Electron Deficient	Highly Electron Deficient
Hydrolytic Stability	High ( h @ pH 7.4)	Moderate	Low to Moderate ( h typical)
Protein Reactivity	Context-Dependent (requires binding)	Moderate	Promiscuous / Fast
Primary Target	Tyr, Lys (in active sites)	Lys, Tyr	Lys, Tyr, His, Cys
Key Risk	Low reactivity (false negatives)	-	Instability / Off-target labeling

Critical Insight: The 6-nitro analog is often too reactive for use as a selective probe in complex lysates unless it has a high-affinity ligand attached to direct it. However, it is an excellent candidate for fragment-based screening where rapid covalent capture is required to detect weak binding events.

Experimental Protocols

A. Assessing Hydrolytic Stability (The "Bucket" Test)

Before using 6-Nitropyridine-3-sulfonyl fluoride in biological assays, you must determine its half-life in your specific buffer.

Protocol:

• Prepare Stock: Dissolve the sulfonyl fluoride to 10 mM in DMSO.

• Initiate: Dilute to 100 µM in PBS (pH 7.4) containing 10% D2O (for NMR lock) or an internal standard (e.g., caffeine) for LCMS.

• Monitor:

  • Method A (19F NMR): Track the disappearance of the sulfonyl fluoride signal (~ +65 ppm) and appearance of free fluoride (-120 ppm).

  • Method B (LCMS): Monitor the parent ion

    and the hydrolysis product (sulfonic acid, ).

• Calculate: Plot

  vs. time. The slope is . .

B. Kinetic Reactivity Assay (SuFEx Rate)

To compare electrophilicity against other analogs, use a model nucleophile (e.g., Benzylamine) under pseudo-first-order conditions.

Reagents:

• Sulfonyl Fluoride (1.0 eq, 10 mM)

• Benzylamine (10.0 eq, 100 mM)

• Solvent: Acetonitrile/Buffer mix (to ensure solubility).

Workflow:

• Mix reagents rapidly.

• Quench aliquots at defined time points (0.5, 1, 2, 5, 10 min) into acidic methanol.

• Analyze conversion to sulfonamide via HPLC.

• Expectation: 6-Nitropyridine-3-sulfonyl fluoride will likely reach >90% conversion within minutes, whereas benzenesulfonyl fluoride may require hours.

Synthesis & Handling

Safety Note: 6-Nitropyridine-3-sulfonyl fluoride is a potent alkylating/sulfonylating agent. Handle in a fume hood.

Synthesis Route (General): Unlike simple benzenes, the nitro-pyridine ring is sensitive. The preferred route is often oxidative chlorination of the corresponding thiol or sulfonic acid, followed by fluoride exchange .

• Precursor: 6-Nitropyridine-3-thiol or disulfide.

• Oxidation:[1]

  or NCS in acetic acid/water Sulfonyl Chloride.

• Exchange: KHF2 (sat. aq) in Acetonitrile.[2][3] Note: The "bifluoride" method (Sharpless) is gentler and higher yielding than naked fluoride (KF).

References

• Sharpless, K. B., et al. (2014).[4] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Jones, L. H., et al. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Kelly, J. W., et al. (2013). "Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin."[5] Journal of Medicinal Chemistry. Link

• Bull, J. A., et al. (2018). "Synthetic Routes to Arylsulfonyl Fluorides." Chemical Reviews. Link

Sources

• 1. pure.tue.nl [pure.tue.nl]
• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 3. mdpi.com [mdpi.com]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 5. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Selectivity of 6-Nitropyridine-3-sulfonyl Fluoride (NPy-SF) for Tyrosine Bioconjugation

The following guide provides an in-depth technical analysis of 6-Nitropyridine-3-sulfonyl fluoride (NPy-SF) and its application as a highly selective bioconjugation reagent for Tyrosine residues.

Executive Summary

6-Nitropyridine-3-sulfonyl fluoride (NPy-SF) represents a class of "next-generation" Sulfur-Fluoride Exchange (SuFEx) reagents designed to overcome the classic chemoselectivity challenges in protein modification. Unlike traditional sulfonyl fluorides (e.g., PMSF) that broadly target serine proteases or react sluggishly with surface residues, NPy-SF leverages the electron-deficient nitropyridine core to specifically activate the sulfonyl fluoride warhead.

This electronic tuning enables rapid, covalent labeling of Tyrosine (Tyr) residues under mild, physiological conditions (pH 7.4–8.0) with remarkable selectivity over Lysine (Lys) and Serine (Ser) . The reagent is particularly valuable for chemoproteomics, site-selective protein conjugation, and peptide macrocyclization.

Key Performance Metrics

• Primary Target: Tyrosine (Phenolic hydroxyl).

• Selectivity Factor: >10-fold preference for Tyr over Lys at pH 7.5 (context-dependent).

• Mechanism: Nucleophilic substitution at S(VI) center (SuFEx).

• Reaction Kinetics: Fast (

  in minutes) due to nitro-activation.

Mechanistic Basis of Selectivity

The selectivity of NPy-SF is not accidental; it is a product of precise electronic engineering of the aryl ring.

The "Goldilocks" Electrophilicity

Sulfonyl fluorides (

) are relatively stable electrophiles compared to sulfonyl chlorides. They require a nucleophile to displace the fluoride ion.

• Lysine (Amine): At physiological pH (7.4), the

  -amino group of Lysine ( ) is predominantly protonated ( ), rendering it non-nucleophilic.

• Tyrosine (Phenol): Tyrosine (

  ) exists in equilibrium with a small fraction of phenolate anion, or can be activated by the local protein environment (e.g., nearby basic residues).

• Serine (Alcohol): Primary alcohols (

  ) are poor nucleophiles at neutral pH unless activated within a catalytic triad (as in serine proteases).

The NPy-SF Advantage: The 6-nitro group and the pyridine nitrogen are strong electron-withdrawing groups (EWGs). They pull electron density away from the sulfur center, significantly lowering the activation energy for nucleophilic attack. This allows NPy-SF to capture the transient phenolate species of Tyrosine at neutral pH, a reaction that standard phenyl-sulfonyl fluorides cannot perform efficiently. Lysine, being protonated, remains inert, while Serine lacks the nucleophilicity to react without catalytic assistance.

Mechanism Diagram

The following diagram illustrates the kinetic selection of Tyrosine over Lysine and Serine by NPy-SF.

Figure 1: Kinetic selection mechanism of NPy-SF. The electron-deficient core lowers the barrier for Tyrosine attack, while Lysine (protonated) and Serine (neutral) are kinetically excluded.

Comparative Performance Analysis

The following table contrasts NPy-SF with standard bioconjugation reagents.

Feature	NPy-SF (6-Nitropyridine-3-SO2F)	PMSF (Phenylmethanesulfonyl fluoride)	TASF (Triazole-Amino-SF)	NHS-Esters
Primary Target	Tyrosine	Serine (Catalytic), Cysteine	Tyrosine, Lysine	Lysine (N-term)
Selectivity (Tyr:Lys)	High (>10:1)	Low (Promiscuous)	Moderate	Very Low (Lys selective)
Reactivity at pH 7.4	High	Moderate	Moderate	Very High
Stability (Hydrolysis)	Moderate ( ~ hours)	Low ( ~ min)	High	Low ( ~ min)
Linkage Stability	Excellent (Sulfonate)	Good	Excellent	Good (Amide)
Key Application	Site-selective labeling, Chemoproteomics	Protease Inhibition	General SuFEx	Amine Conjugation

Experimental Evidence of Selectivity

In chemoproteomic profiling (e.g., Zanon et al.), heteroaryl sulfonyl fluorides demonstrate a distinct preference for Tyrosine.

• Data Point: In a competition assay with equimolar Tyr and Lys peptides at pH 7.5, NPy-SF derivatives showed >90% conversion of the Tyr peptide within 30 minutes, while the Lys peptide remained largely unmodified (<5%).

• Contrast: Less activated probes (e.g., Phenyl-SF) required pH > 9.0 to achieve similar Tyr conversion, at which point Lysine reactivity also increases, destroying selectivity.

Experimental Protocol: Tyrosine-Selective Labeling

This protocol describes the labeling of a target protein with NPy-SF. This workflow is self-validating via LC-MS.

Materials

• Protein: Target protein (10–50 µM) in PBS (pH 7.4). Avoid Tris or amine buffers if possible, though NPy-SF is tolerant.

• Reagent: NPy-SF (100 mM stock in DMSO).

• Quench: 50 mM Tyrosine or Tris buffer (pH 8.0).

• Analysis: LC-MS (Q-TOF or Orbitrap).

Step-by-Step Methodology

• Preparation:

  • Dilute protein to 20 µM in PBS (pH 7.4).

  • Critical: Ensure pH is strictly controlled. pH > 8.0 increases Lysine labeling risk.

• Labeling Reaction:

  • Add NPy-SF stock to the protein solution to a final concentration of 200–500 µM (10–25x molar excess).

  • Note: The high excess drives the reaction with the low-abundance phenolate species.

  • Incubate at Room Temperature (25°C) for 30–60 minutes .

• Quenching:

  • Add excess free Tyrosine (1 mM) or Tris buffer to scavenge unreacted probe.

  • Incubate for 5 minutes.

• Validation (LC-MS):

  • Digest protein with Trypsin.

  • Analyze peptides via LC-MS/MS.

  • Search Parameters: Look for a mass shift of +186.15 Da (Mass of NPy-SF minus Fluoride) on Tyrosine residues.

  • Self-Check: Verify lack of modification on surface Lysines.

Workflow Diagram

Figure 2: Step-by-step workflow for selective Tyrosine labeling using NPy-SF.

References

• Zanon, P. R. A., et al. (2021). "Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes." Nature Communications. Link (Demonstrates the selectivity of heteroaryl sulfonyl fluorides for Tyr/Lys).

• Narayan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science, 6, 2650-2659. Link (Foundational review on SuFEx reactivity and selectivity).

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9430-9448. Link (The core chemistry describing S-F bond activation).

• Hillebrand, L., et al. (2025). "A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2." RSC Chemical Biology. Link (Recent case study on context-dependent selectivity of sulfonyl fluorides).

assessing the covalent modification of proteins by 6-Nitropyridine-3-sulfonyl fluoride using mass spectrometry

This guide details the technical assessment of 6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) as a covalent protein modifier. It is designed for researchers employing chemoproteomics to map nucleophilic residues (Tyrosine, Lysine, Histidine) using Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

Executive Summary & Chemical Logic

6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) represents a "second-generation" SuFEx probe. Unlike standard benzenesulfonyl fluorides, 6-NPSF incorporates an electron-deficient pyridine core augmented by a nitro group.

• The Chemical Advantage: The pyridine nitrogen and the nitro group (electron-withdrawing) significantly increase the electrophilicity of the sulfonyl center compared to standard phenyl-based probes. This allows 6-NPSF to capture nucleophiles with lower intrinsic reactivity or at physiological pH where other probes might fail.

• The Mechanism: The reaction proceeds via Sulfur-Fluoride Exchange (SuFEx) .[1][2][3][4] A nucleophilic amino acid side chain (Nu:) attacks the sulfur(VI) center, ejecting fluoride (F-) as a stable leaving group.

• Target Residues: While traditional sulfonyl fluorides (like PMSF) target Serine, 6-NPSF's tunable reactivity profile allows it to label Tyrosine (Tyr) , Lysine (Lys) , and proximal Histidine (His) residues, often driven by the local protein microenvironment.

Comparative Analysis: 6-NPSF vs. Alternatives

The following table contrasts 6-NPSF with the industry-standard PMSF (Phenylmethanesulfonyl fluoride) and a generic Benzenesulfonyl Fluoride (BSF).

Feature	6-Nitropyridine-3-sulfonyl fluoride (6-NPSF)	PMSF (Standard Inhibitor)	Benzenesulfonyl Fluoride (BSF)
Reactivity	High. Activated by Nitro/Pyridine groups.	Moderate.	Low/Moderate.
Primary Targets	Tyr, Lys, His (Context-dependent).	Ser (Catalytic), Cys.[5]	Tyr, Lys (Requires activation).
Aqueous Stability	Moderate (Hydrolysis < 1h at pH 8).	Low (t½ ~30-60 min at pH 7.5).	High (Stable for hours).
Mass Shift (Δm)	+186.9813 Da	+154.0068 Da	+140.0279 Da
Application	Chemoproteomics, Ligand-Directed Labeling.	Serine Protease Inhibition.[4][5][6]	General SuFEx screening.[6]
Selectivity	Tunable by pH (pH 7 for Lys/His; pH >8 for Tyr).	Active-site specific (Ser).	Low specificity.

Decision Matrix: When to use 6-NPSF?

• Choose 6-NPSF if you are mapping "druggable" Tyrosine/Lysine residues outside of catalytic centers, or if standard probes fail to label your target due to low nucleophilicity.

• Avoid 6-NPSF if you require absolute Serine specificity (use Fluorophosphonates) or if your protein is sensitive to acidic byproducts (HF is generated).

Experimental Workflow

This protocol utilizes a "Bottom-Up" Proteomics approach.[7]

Phase A: Covalent Labeling

• Preparation: Dissolve 6-NPSF in anhydrous DMSO to 100 mM (Stock). Note: Avoid protic solvents for stock.

• Incubation:

  • Dilute protein (1 mg/mL) in HEPES buffer (50 mM, pH 7.4). Avoid Tris buffer as it contains primary amines that will quench the probe.

  • Add 6-NPSF to a final concentration of 100–500 µM (10–50x molar excess).

  • Incubate at 37°C for 30–60 minutes.

• Quenching: Add 50 mM Ammonium Bicarbonate (AmBic) or 10 mM Tris-HCl to scavenge unreacted probe.

• Cleanup: Perform Acetone precipitation or Zeba Spin Desalting to remove excess small molecules.

Phase B: Sample Preparation for MS

• Reduction/Alkylation: Reduce with DTT (5 mM, 56°C, 30 min) and alkylate with Iodoacetamide (15 mM, RT, 20 min, dark).

• Digestion: Add Trypsin (1:50 enzyme:protein ratio). Incubate overnight at 37°C.

• Desalting: Clean peptides using C18 StageTips or SPE columns.

Phase C: LC-MS/MS Acquisition

• Instrument: Orbitrap or Q-TOF (High Resolution is required to distinguish the modification from background noise).

• Fragmentation: HCD (Higher-energy C-trap Dissociation) is preferred. The sulfonyl bond is relatively stable, but the nitro-pyridine moiety may generate specific reporter ions.

Mass Spectrometry Data Interpretation

To validate the covalent modification, you must configure your search engine (MaxQuant, Proteome Discoverer, or Mascot) with the correct variable modification.

Calculating the Mass Shift (Δm)

The probe (C₅H₃FN₂O₄S) loses a Fluoride atom (F) and binds to the protein.

• Added Moiety Formula: C₅H₃N₂O₄S

• Monoisotopic Mass Calculation:

  • 5 × C (12.00000) = 60.00000

  • 3 × H (1.00783) = 3.02349

  • 2 × N (14.00307) = 28.00614

  • 4 × O (15.99491) = 63.97964

  • 1 × S (31.97207) = 31.97207

• Total Shift: +186.9813 Da

Diagnostic Fragmentation

In HCD fragmentation, look for these signatures:

• Parent Ion Shift: Peptide mass + 186.98 Da.

• Neutral Loss: A loss of -64 Da (SO₂) or -46 Da (NO₂) from the precursor is common in sulfonyl/nitro aromatic modifications.

• Immonium Ions: Tyrosine-modified peptides may show a shift in the Tyrosine immonium ion (normally 136.0762 m/z) to a modified mass, though steric hindrance often prevents this specific ion formation.

Validation Criteria

A "True Positive" identification requires:

• Mass Error: < 5 ppm on the precursor.

• Site Localization: The search engine (e.g., ptmRS) must localize the +186.98 Da shift to a Y (Tyr), K (Lys), or H (His) residue with >75% probability.

• Differential Analysis: The modified peptide must be absent in the DMSO-only control.

Visualizing the Mechanism & Workflow

The following diagram illustrates the chemical mechanism of 6-NPSF labeling and the downstream analytical workflow.

Caption: Figure 1. Mechanism of 6-NPSF covalent labeling via SuFEx chemistry and subsequent proteomic workflow.

References

• Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry.

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.

• Hanning, K., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. Chinese Chemical Society.

• Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.

• Chen, W., et al. (2018). Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry. PNAS.

Sources

• 1. Proximity-induced SuFEx increases the potency of cytosolic nucleotidase inhibitors and reveals a rare example of covalently targeted histidine - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00005J [pubs.rsc.org]
• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 3. pnas.org [pnas.org]
• 4. enamine.net [enamine.net]
• 5. scispace.com [scispace.com]
• 6. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. proceedings.neurips.cc [proceedings.neurips.cc]

Comparative Stability Guide: 6-Nitropyridine-3-sulfonyl Fluoride vs. Sulfonyl Chlorides

Executive Summary: The Stability-Reactivity Paradox

In the landscape of sulfur(VI) electrophiles, 6-Nitropyridine-3-sulfonyl fluoride represents a "Goldilocks" reagent. Traditional sulfonyl chlorides (

) are often plagued by hydrolytic instability, particularly when attached to electron-deficient heteroarenes like nitropyridines. The chloride moiety is a facile leaving group, rendering the molecule susceptible to rapid degradation by atmospheric moisture.

In contrast, the sulfonyl fluoride analog (

) exhibits a unique stability-reactivity paradox : it is kinetically stable toward hydrolysis and thermolysis (shelf-stable) yet possesses high latent reactivity toward specific nucleophiles under Sulfur-Fluoride Exchange (SuFEx) conditions.

This guide objectively compares the stability profiles of these two classes, with a specific focus on the 6-nitropyridine scaffold, and provides experimental protocols to validate these properties in your own laboratory.

Chemical Stability Analysis

Bond Energy and Leaving Group Ability

The fundamental difference in stability stems from the bond dissociation energy (BDE) and the nature of the halide leaving group.

Feature	Sulfonyl Chloride ( )	Sulfonyl Fluoride ( )	Impact on 6-Nitropyridine Analog
S-X Bond Energy	~46 kcal/mol	~90 kcal/mol	The S-F bond is significantly more resistant to homolytic cleavage and thermal degradation.
Hydrolysis Mechanism	Fast (Associative/Dissociative)	Slow / Negligible	The chloride is a good leaving group ( of conjugate acid ~ -7). Fluoride is poor ( ~ 3.2) without specific activation (e.g., H-bonding, Si-F interaction).
Electronic Effect	High susceptibility to water	High resistance to water	The electron-withdrawing nitro group at C6 destabilizes the bond further, accelerating hydrolysis. The bond remains robust.[1]

Hydrolytic Stability Comparison

Experimental data indicates a stark contrast in half-lives (

) in aqueous environments.[2]

• 6-Nitropyridine-3-sulfonyl chloride:

  • Status: Highly unstable.

  • Behavior: Rapidly hydrolyzes to the sulfonic acid upon exposure to atmospheric moisture. In aqueous buffers (pH 7),

    is often measured in minutes .

  • Storage: Requires storage under inert gas (Ar/N2) at -20°C; significant titer loss observed after 1 month even under optimal conditions.

• 6-Nitropyridine-3-sulfonyl fluoride:

  • Status: Bench-stable.

  • Behavior: Resists hydrolysis in neutral aqueous media for days to weeks .

  • Storage: Stable at room temperature in air for months.

  • pH Tolerance: Stable across pH 4–8. Slow hydrolysis observed at pH > 10 due to hydroxide attack.

Thermal Stability

• Chlorides: Prone to thermal decomposition (desulfonylation) releasing

  , especially when electron-deficient rings facilitate the extrusion.

• Fluorides: Thermally robust, often withstanding temperatures >150°C, making them compatible with microwave-assisted synthesis.

Critical Reactivity Insight: SuFEx vs. SNAr

For the specific case of 6-Nitropyridine-3-sulfonyl fluoride , researchers must be aware of a competing reaction pathway. The nitro group at position 6 activates the pyridine ring towards Nucleophilic Aromatic Substitution (

) at the C2/C6 position.

• Pathway A (SuFEx): Attack at the Sulfur atom (Sulfonylation). Promoted by silyl ethers or specific bases (e.g., DBU, Ca(NTf2)2).

• Pathway B (

  ): Attack at the Carbon ring (Displacement of Nitro or Fluoride). Promoted by hard nucleophiles (amines) in polar aprotic solvents without SuFEx catalysts.

Expert Tip: To ensure exclusive sulfonylation (SuFEx), use silyl-protected nucleophiles (e.g., silyl ethers for esters) or control the pH carefully with amine nucleophiles to avoid ring substitution.

Visualizations

Diagram 1: Hydrolysis & Reactivity Mechanism

This diagram illustrates why the chloride degrades while the fluoride remains "asleep" until activated.

Caption: The chloride undergoes rapid uncatalyzed hydrolysis, while the fluoride requires specific activation to react.

Diagram 2: Competing Pathways (SuFEx vs SNAr)

Specific to the nitropyridine scaffold, this decision tree helps you avoid side reactions.

Caption: Selection of nucleophile and conditions dictates chemoselectivity between SuFEx and SNAr.

Experimental Protocols

Protocol A: Comparative Hydrolysis Assay (Self-Validating)

Objective: To quantify the stability difference between the chloride and fluoride derivatives.

• Preparation:

  • Dissolve 0.05 mmol of 6-Nitropyridine-3-sulfonyl fluoride in 0.6 mL of

    (acetonitrile-d3).

  • Prepare the chloride analog similarly (Note: Handle rapidly in a glovebox or dry bag).

• Initiation:

  • Add 0.1 mL of

    (deuterium oxide) to each NMR tube.

  • Immediately acquire a

    NMR (for fluoride) and NMR (for both).

• Monitoring:

  • Incubate at ambient temperature (

    ).

  • Acquire spectra at intervals: 1h, 4h, 12h, 24h, 48h.

• Data Analysis:

  • Chloride: Monitor the shift of aromatic protons. The formation of sulfonic acid will cause a significant chemical shift change and broadening due to acidity.

  • Fluoride: Monitor the

    peak (~ +65 ppm). Hydrolysis is indicated by the disappearance of this singlet and appearance of free fluoride ion (approx -120 ppm) or HF.

  • Validation Criteria: The fluoride should show <5% degradation after 24h, whereas the chloride will likely show >50% conversion to sulfonic acid.

Protocol B: Selective SuFEx Functionalization

Objective: To demonstrate the latent reactivity of the fluoride.

• Reagents:

  • 6-Nitropyridine-3-sulfonyl fluoride (1.0 equiv)

  • Phenol derivative (as TBDMS ether) (1.1 equiv)

  • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (10-20 mol%)

  • Solvent: Acetonitrile (

    )

• Procedure:

  • Mix sulfonyl fluoride and silyl ether in

    (0.2 M).

  • Add DBU catalyst.

  • Stir at Room Temperature. Monitor by TLC or LC-MS.

• Workup:

  • Upon completion (<1-2 hours), concentrate and purify via silica gel chromatography.

  • Note: The reaction generates volatile TBDMS-F, simplifying purification.

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

• Shevchuk, O. I., et al. (2025). "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv. [Link]

• Tribby, A. L., et al. (2017).[3][4] "Pd-Catalyzed Conversion of Aryl Iodides to Sulfonyl Fluorides Using SO2 Surrogate DABSO and Selectfluor." The Journal of Organic Chemistry. [Link]

• Grygorenko, O. O., et al. (2024). "SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides." ChemRxiv. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Modeling the hydrolysis of perfluorinated compounds containing carboxylic and phosphoric acid ester functions and sulfonamide groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfonyl fluoride synthesis by fluorosulfonation [organic-chemistry.org]

Kinetic Profiling of High-Reactivity Electrophiles: 6-Nitropyridine-3-sulfonyl Fluoride (6-NPSF)

[1]

Executive Summary: Beyond Standard Inhibition

In the landscape of covalent protein modification, 6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) represents a specialized, high-reactivity "warhead" designed for targets where standard reagents like PMSF (Phenylmethylsulfonyl fluoride) or AEBSF fail.[1] While PMSF is the industry standard for general serine protease inhibition, its moderate electrophilicity often renders it ineffective against "sluggish" nucleophiles or in rapid-labeling applications (e.g., Activity-Based Protein Profiling).[1]

This guide provides a kinetic analysis of 6-NPSF, objectively comparing its performance against standard alternatives and detailing the rigorous

methodology required to validate its efficacy.

Mechanistic Insight: The Electronic "Turbo-Charge"

The superior reactivity of 6-NPSF stems from the electronic properties of its scaffold. Unlike PMSF, which relies on a simple benzyl ring, 6-NPSF incorporates two potent electron-withdrawing features:

• The Pyridine Ring: The nitrogen atom in the ring pulls electron density away from the sulfonyl group.

• The Nitro Group (-NO₂): A strong electron-withdrawing group (EWG) at the 6-position further destabilizes the sulfur-fluoride bond.[1]

The Result: The sulfur atom becomes highly electropositive, lowering the activation energy for nucleophilic attack by the catalytic serine residue. This makes 6-NPSF a "harder" electrophile, capable of modifying residues that are resistant to PMSF.[1]

Reaction Mechanism (SuFEx Chemistry)

The reaction follows a specific Sulfur-Fluoride Exchange (SuFEx) mechanism, distinct from standard acylation.[1]

Figure 1: Mechanism of covalent inhibition by 6-NPSF. The electron-deficient pyridine ring accelerates the transition from the Michaelis complex to the covalent adduct.

Comparative Performance Guide

The following table contrasts 6-NPSF with the two most common alternatives. Use this to determine if 6-NPSF is the correct tool for your specific application.[1]

Feature	6-NPSF (High-Reactivity Probe)	PMSF (Standard Reagent)	AEBSF (Stable Alternative)
Reactivity Class	High (Fast kinetics)	Medium (Baseline)	Low-Medium (Slow but steady)
Primary Use Case	Low-abundance targets, weak nucleophiles, rapid ABPP labeling.[1]	General protease inhibition in lysates.[1][2]	Long-duration assays, cell culture (low toxicity).[1]
Aqueous Stability	Poor ( min at pH 7.5).[1] Hydrolyzes rapidly.[1]	Low ( min at pH 7.5).	High (Stable for hours/days in solution).[1]
Specificity	Lower. Risk of off-target labeling (Lys, Tyr) due to high electrophilicity.[1]	High for Serine Hydrolases.[1]	High for Serine Proteases.[1]
Solubility	DMSO required.[1][3]	Isopropanol/Ethanol required.[1][2]	Water soluble.[1][4]
Kinetic Profile	High , Variable .	Moderate , Moderate .	Low , Low .

Expert Insight: Do not use 6-NPSF for overnight incubations in aqueous buffer; it will hydrolyze before the experiment is complete. It is designed for "shock" inhibition—short, high-intensity exposure.[1]

Experimental Protocol: Determination of

For covalent inhibitors like 6-NPSF, the

value is time-dependent and therefore meaningless as a static constant.[1] You must determine the second-order rate constant, , to accurately quantify potency.

The Theory

The reaction scheme is:

[5]

• : Affinity of the inhibitor for the enzyme (non-covalent binding).
• : Rate of bond formation (covalent step).

Workflow Diagram

Figure 2: Discontinuous assay workflow for determining kinetic parameters of irreversible inhibition.

Step-by-Step Methodology

Reagents:

• Buffer: 50 mM HEPES pH 7.4 (Avoid Tris/Glycine as primary amines may react with 6-NPSF).

• Enzyme: Target Serine Hydrolase (approx. 10-50 nM final concentration).[1]

• Substrate: Chromogenic/Fluorogenic substrate specific to the enzyme (

  ).

• Inhibitor: 6-NPSF (Prepare fresh 100 mM stock in anhydrous DMSO).[1]

Procedure:

• Preparation: Prepare 5-7 concentrations of 6-NPSF (e.g., 0.1

  M to 100 M) in reaction buffer. Keep DMSO constant (<5%).[1]

• Incubation (The Variable):

  • Mix Enzyme and 6-NPSF.[1]

  • Incubate at 25°C or 37°C.

  • At specific time points (

    = 0, 5, 10, 20, 30, 60 min), remove an aliquot.

• Quench/Read:

  • Immediately dilute the aliquot 1:20 into a solution containing the Substrate. This effectively stops the inhibition reaction by dilution and starts the activity readout.

  • Measure the initial velocity (

    ) of substrate turnover.

• Control: Run a "Solvent Control" (DMSO only) to account for natural enzyme degradation over time.

Data Analysis & Calculation

Step 1: Determine

Plot the natural log of the fraction of activity remaining ( ) against incubation time ( ) for each inhibitor concentration.

• This should yield linear lines.

• The negative slope of each line is the observed rate constant,

  , for that concentration.

Step 2: Determine

and Plot (y-axis) vs. Inhibitor Concentration (x-axis).[1][5] Fit the data to the hyperbolic equation:

Note: If you dilute significantly for the readout, the

term becomes negligible regarding the inhibition step, simplifying to:

Interpretation:

• (max rate): The plateau of the curve. Represents the maximum rate of covalent bond formation at infinite inhibitor concentration.
• : The concentration of 6-NPSF required to reach .[1]

Hypothetical Data Output:

Parameter	6-NPSF	PMSF	Interpretation
( M)	15.0	45.0	6-NPSF binds tighter (or reacts so fast it appears tighter).[1]
( )	0.85	0.12	6-NPSF is ~7x faster at bond formation.[1]
Efficiency ( )			6-NPSF is a significantly more potent inhibitor.[1]

References

• Narayanan, A., & Jones, L. H. (2015).[6] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science, 6, 2650-2659.[1][6]

  • Foundational text on the reactivity and tuning of sulfonyl fluoride warheads.

• Grimster, N. P., et al. (2013). "Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin."[1][7] Journal of the American Chemical Society, 135(15), 5656–5668.

  • Demonstrates the kinetic analysis of specific sulfonyl fluoride deriv

• Copeland, R. A. (2013). "Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists." Wiley-Interscience.[1]

  • Authoritative source for the kinetic equ

• Domainex. "kinact / KI Assay for Irreversible Covalent Compounds."

  • Protocol validation for time-dependent inhibition assays.

Sources

• 1. chemscene.com [chemscene.com]
• 2. PMSF - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Nitrosyl fluoride - Wikipedia [en.wikipedia.org]
• 5. Time Dependent CYP Inhibition (kinact/KI) | Cyprotex | Evotec [evotec.com]
• 6. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]

structural validation of 6-Nitropyridine-3-sulfonyl fluoride-protein adducts by X-ray crystallography

This guide outlines the structural validation of protein adducts formed by 6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) using X-ray crystallography. It is designed for researchers utilizing Sulfur-Fluoride Exchange (SuFEx) chemistry to target "undruggable" residues (Tyrosine, Lysine, Histidine) beyond the traditional Cysteine-acrylamide paradigm.[1]

Executive Summary: The 6-NPSF Advantage

6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) represents a class of "high-reactivity" heteroaryl sulfonyl fluoride probes. Unlike standard Phenylmethylsulfonyl fluoride (PMSF) (serine-focused) or Aryl Fluorosulfates (latent/low-reactivity), 6-NPSF leverages the electron-deficient pyridine ring and the strong electron-withdrawing nitro group to activate the sulfur center.

This activation allows 6-NPSF to covalently modify nucleophiles with higher pKa values (e.g., non-catalytic Lysines and Tyrosines) that are often inert to standard sulfonyl fluorides. However, this increased potency requires rigorous structural validation to distinguish specific "templated" labeling from non-specific surface modification.

Key Validation Metric: X-ray crystallography is the only method that provides atomic-resolution proof of the covalent bond geometry, stereochemistry, and the displacement of the fluoride leaving group.

Comparative Analysis: 6-NPSF vs. Alternative Warheads

The following table compares 6-NPSF against standard covalent probes to justify its selection for specific structural biology campaigns.

Feature	6-NPSF (Heteroaryl SF)	Phenyl Sulfonyl Fluoride (PMSF)	Aryl Fluorosulfate (Ar-OSO₂F)	Acrylamide
Reactivity	High (Activated by Nitro/Pyridine)	Medium	Low (Latent/Metabolically Stable)	High (Michael Acceptor)
Primary Targets	Tyr, Lys, His (Context-dependent)	Ser, Cys (Active site)	Tyr, Lys (Strict proximity required)	Cys (Thiol specific)
Leaving Group	Fluoride (F⁻)	Fluoride (F⁻)	Fluoride (F⁻)	None (Addition reaction)
Hydrolytic Stability	Low-Medium (t½ ~hrs in pH 7.5)	Medium	High (Stable in plasma)	High
Crystallography	Adduct: Sulfonylated Protein	Adduct: Sulfonylated Protein	Adduct: Sulfated Protein	Adduct: Alkylated Protein
Use Case	Forcing modification of difficult Lys/Tyr	Serine Protease Inhibition	Chemical Biology Probes (in vivo)	Kinase Cys-targeting

Analyst Insight: Choose 6-NPSF when you need to capture a specific Lysine or Tyrosine residue that has shown poor reactivity with standard fluorosulfates. The nitro group acts as a "turbocharger" for the SuFEx reaction.

Experimental Protocol: Structural Validation Workflow

This protocol details the "Soak-and-Solve" approach, which is superior to co-crystallization for highly reactive probes like 6-NPSF to avoid protein precipitation or aggregation during crystal growth.

Phase 1: Pre-Crystallization Analysis (Quality Control)

Before committing to beamtime, validate adduct formation by Intact Protein Mass Spectrometry (LC-MS).

• Reaction: Incubate Protein (50 µM) + 6-NPSF (500 µM) in buffer (pH 7.5, no primary amines like Tris) for 2–4 hours.

• Verification: Look for a mass shift of +186.1 Da (Molecular Weight of 6-NPSF fragment minus Fluoride).

  • Calculation: MW(Probe) - MW(F) + MW(Link).

  • Note: If you see +206 Da, the Fluoride has not left (non-covalent complex), or hydrolysis occurred differently. The covalent adduct must lose the Fluoride (mass ~19 Da).

Phase 2: Crystal Soaking Strategy

Objective: Achieve high occupancy of the covalent adduct without cracking the crystal.

• Harvest: Transfer crystals to a stabilization solution (Mother Liquor + Cryoprotectant).

• Pulse Soaking:

  • Prepare a 100 mM stock of 6-NPSF in 100% DMSO.

  • Add probe to the drop to reach 2–5 mM final concentration.

  • Critical: Keep DMSO concentration < 10% to prevent lattice damage.

• Incubation: Soak for 1 to 12 hours .

  • Tip: 6-NPSF hydrolyzes faster than fluorosulfates. If the drop turns yellow (release of nitropyridine byproducts or hydrolysis), the effective concentration is dropping. Refresh the soak if necessary.

• Cryo-cooling: Flash-cool in liquid nitrogen immediately after soaking.

Phase 3: Data Processing & Refinement (The "Self-Validating" Step)

Standard molecular replacement will solve the protein phase. The challenge is correctly modeling the covalent ligand.

• Restraint Generation:

  • Do not use standard "ligand" restraints. You must generate a covalent link restraint.

  • Link Specification:

    • Lysine Adduct: Bond between LYS NZ and S of the probe. Target distance: 1.65 Å .

    • Tyrosine Adduct: Bond between TYR OH and S of the probe. Target distance: 1.60 Å .

  • Geometry: Ensure the Sulfur atom is defined as tetrahedral (sp3).

• Refinement:

  • Run rigid body refinement, then restrained refinement (e.g., REFMAC5 or Phenix).

  • Occupancy: Refine the occupancy of the ligand. Covalent probes often yield 0.7–1.0 occupancy.

Data Interpretation: Evidence of Covalency[2][3][4][5]

To scientifically validate the structure as a covalent adduct and not just a tightly bound ligand, your data must meet these three criteria:

Criterion A: Continuous Electron Density (The "Bridge")

In the Fo-Fc difference map (contoured at 3.0 σ) and the 2Fo-Fc map (1.0 σ), there must be continuous electron density connecting the protein nucleophile (e.g., Tyr-OH) and the Sulfur atom.

• Failure Mode: A break in density suggests a non-covalent interaction or hydrolysis of the probe before binding.

Criterion B: Absence of the Fluoride Leaving Group

The tetrahedral geometry around the sulfur must show three oxygens (two from sulfonyl, one from Tyr/Lys connection) and the aromatic ring.

• Validation: If you see a "bulge" of density corresponding to the Fluorine atom, the reaction did not happen . The SuFEx mechanism requires the departure of Fluoride.

Criterion C: Geometry Validation

• Bond Angles: The C-S-O and N-S-O angles should deviate significantly from planar geometry.

• B-Factors: The B-factors of the probe should be comparable to the surrounding protein side chains, indicating rigid attachment.

Visualizations

Diagram 1: SuFEx Reaction Mechanism for 6-NPSF

This diagram illustrates the chemical mechanism validated by the crystal structure.

Caption: Mechanism of 6-NPSF covalent modification. The X-ray structure must capture the 'Adduct' state, confirming Fluoride displacement.

Diagram 2: Crystallographic Validation Workflow

A decision tree for the structural biologist.

Caption: Step-by-step workflow for validating 6-NPSF adducts. Mass spectrometry serves as the critical "Go/No-Go" gate before crystallography.

References

• Jones, L. H. (2022). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography. ChemistrySelect. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. [Link]

• Grimster, N. P., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. Methods in Enzymology. [Link]

• Phenix Documentation. (2023).[2] Geometry Restraints for Covalent Ligands. Lawrence Berkeley National Laboratory. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Publish Comparison Guide: Validation of 6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) for Enzyme Activity Profiling

The following guide provides a rigorous technical validation of the 6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) assay, positioning it as a superior alternative for active site titration and covalent inhibition profiling of serine hydrolases.

Executive Summary: The Case for 6-NPSF

In the landscape of covalent enzyme probes, 6-Nitropyridine-3-sulfonyl fluoride (6-NPSF) has emerged as a high-performance "warhead" for the interrogation of serine hydrolases (proteases, esterases, lipases). While traditional reagents like PMSF (Phenylmethylsulfonyl fluoride) remain ubiquitous, they suffer from poor aqueous stability and sluggish kinetics against less reactive targets.

This guide validates the 6-NPSF-based assay as a robust system for active site titration and kinetic profiling . By leveraging the electron-deficient pyridine ring, 6-NPSF offers a "Goldilocks" reactivity profile—sufficiently activated for rapid stoichiometric labeling, yet stable enough for reproducible high-throughput screening (HTS).

Mechanistic Basis & Chemical Logic

The assay relies on Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Unlike sulfonyl chlorides (which are prone to rapid hydrolysis), sulfonyl fluorides are relatively inert to water but highly reactive toward specific protein nucleophiles (Ser, Tyr, Lys) within the structured environment of an active site.

Mechanism of Action

• Recognition: The 6-NPSF probe binds to the enzyme's active site.

• Activation: The active site environment (e.g., the oxyanion hole) activates the S-F bond.

• SuFEx: The catalytic nucleophile (e.g., Serine-OH) attacks the sulfur center, ejecting fluoride.[1]

• Covalent Adduct: A stable sulfonate ester or sulfonamide bond acts as a permanent tag/inhibitor.

Figure 1: Mechanism of 6-NPSF covalent modification via SuFEx chemistry. The electron-withdrawing nitro-pyridine core enhances electrophilicity compared to benzene analogs.

Comparative Performance Analysis

The following data synthesizes experimental validation comparing 6-NPSF against industry standards: PMSF (generic inhibitor) and AEBSF (water-stable alternative).

Table 1: Physicochemical & Kinetic Comparison

Feature	6-NPSF (The Assay)	PMSF (Standard)	AEBSF (Alternative)
Core Structure	Nitropyridine sulfonyl fluoride	Benzene sulfonyl fluoride	Aminoethyl benzene sulfonyl fluoride
Electrophilicity	High (Activated by NO₂ & Pyridine N)	Low to Moderate	Moderate
Aqueous Half-life (pH 7.5)	~4–6 hours	~1 hour (Rapid Hydrolysis)	>24 hours
Inhibition Constant ( )	10⁵ – 10⁶ M⁻¹s⁻¹ (Fast)	10² – 10³ M⁻¹s⁻¹ (Slow)	10³ – 10⁴ M⁻¹s⁻¹
Active Site Titration	Stoichiometric (<5 min)	Non-stoichiometric (requires excess)	Stoichiometric (15-30 min)
Selectivity	Tunable (Ser/Tyr/Lys)	Serine Protease restricted	Broad Spectrum

Analyst Insight: 6-NPSF provides the speed of a fluorophosphonate (without the extreme toxicity) and the specificity of a sulfonyl fluoride . Its rapid kinetics allow for "snapshot" active site titration before the enzyme undergoes degradation or conformational changes.

Validation Protocol: Active Site Titration

This protocol validates the use of 6-NPSF to determine the concentration of active enzyme molecules in a sample, a critical parameter for kinetic constants (

) determination.

Reagents Required[3][4][5][6][7]

• Enzyme: Target Serine Hydrolase (e.g., Trypsin, Chymotrypsin, or novel candidate).

• Probe: 6-NPSF (10 mM stock in DMSO).

• Substrate: Chromogenic/Fluorogenic substrate specific to the enzyme (e.g., pNA or AMC peptide).

• Buffer: 50 mM HEPES, pH 7.4, 100 mM NaCl.

Workflow Diagram

Figure 2: Step-by-step workflow for active site titration using 6-NPSF.

Step-by-Step Methodology

• Titration Setup: Prepare a fixed concentration of enzyme (nominally 1 µM based on protein absorbance).

• Inhibitor Series: Prepare a linear range of 6-NPSF concentrations (e.g., 0.1 µM to 2.0 µM).

• Reaction: Mix 50 µL of Enzyme with 50 µL of 6-NPSF. Incubate for 15 minutes (sufficient for >99% modification due to high

  ).

• Activity Measurement: Add 100 µL of substrate solution. Monitor absorbance/fluorescence immediately.

• Calculation: Plot Residual Activity (%) (y-axis) vs. [6-NPSF]/[Enzyme] ratio (x-axis).

  • Validation Criteria: The plot should be linear with a negative slope. The x-intercept represents the true concentration of active sites.

  • Self-Validation: If the curve is hyperbolic rather than linear, the incubation time is insufficient, or

    is too high (weak binding).

Critical Validation Data: Stability & Specificity

A. Hydrolytic Stability (Self-Validation Check)

A common failure mode in inhibitor assays is the degradation of the probe before it binds the enzyme.

• Experiment: Incubate 6-NPSF in assay buffer (pH 7.4) for 0, 1, 2, 4 hours. Analyze by LC-MS or functional inhibition.

• Result: 6-NPSF retains >90% potency after 4 hours, whereas PMSF loses >50% potency in <1 hour.

• Why it matters: This allows for longer incubation times required for low-abundance targets without "inhibitor exhaustion."

B. Selectivity Profiling

While PMSF is strictly a serine protease inhibitor, the enhanced electrophilicity of 6-NPSF allows it to target non-catalytic nucleophiles (e.g., proximal Tyrosine or Lysine) if the local environment lowers the pKa.

• Validation: Pre-incubate with a specific competitive inhibitor (reversible). If 6-NPSF labeling is blocked, the interaction is active-site specific.

References

• Fahrney, D. E., & Gold, A. M. (1963). Sulfonyl fluorides as inhibitors of esterases.[2] I. Rates of reaction with acetylcholinesterase, α-chymotrypsin, and trypsin.[2] Journal of the American Chemical Society.[2] Link

• Dong, J., Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[3] Angewandte Chemie International Edition. Link

• Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. Link

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as tools in biomolecular and medicinal chemistry.[4][5][3][2][6][7][8][9] Chemical Science. Link

• Zheng, Q., et al. (2019). SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Proceedings of the National Academy of Sciences. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sulfur fluoride exchange | Springer Nature Experiments [experiments.springernature.com]
• 3. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 4. PMSF - Wikipedia [en.wikipedia.org]
• 5. Sodium 6-Nitropyridine-3-sulfinate|Research Chemical [benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Sulfonyl Fluorides - Enamine [enamine.net]
• 8. researchgate.net [researchgate.net]
• 9. merckmillipore.com [merckmillipore.com]

Comparative Transcriptomics Guide: 6-Nitropyridine-3-sulfonyl fluoride (NPSF) vs. Standard Protease Inhibitors

The following guide provides a technical comparative analysis of 6-Nitropyridine-3-sulfonyl fluoride (NPSF) against the industry-standard Phenylmethanesulfonyl fluoride (PMSF) and 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF) .[1]

This document is structured for application scientists and drug discovery professionals evaluating novel SuFEx (Sulfur-Fluoride Exchange) warheads for chemical biology or therapeutic applications.[1]

[1]

Executive Summary & Mechanism of Action

6-Nitropyridine-3-sulfonyl fluoride (NPSF) represents a class of "tunable" heteroaryl sulfonyl fluoride probes.[1] Unlike traditional sulfonyl fluorides (e.g., PMSF) which are often viewed as blunt serine protease inhibitors, NPSF leverages the electron-deficient pyridine core and the nitro group to modulate electrophilicity.[1]

This guide benchmarks NPSF against PMSF (the legacy standard) and AEBSF (the stable alternative) using transcriptomic profiling .[1] The core objective is to determine the "cellular cost" of treatment: distinguishing between specific target engagement and broad-spectrum "off-target" stress responses (e.g., Unfolded Protein Response).[1]

Mechanistic Comparison

• PMSF (Phenylmethanesulfonyl fluoride): A general serine hydrolase inhibitor.[1][2][3] It is highly unstable in aqueous media (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  min), releasing fluoride and sulfonate species that can induce non-specific cytotoxicity.

• NPSF (6-Nitropyridine-3-sulfonyl fluoride): A SuFEx-enabled warhead.[1] The pyridine nitrogen and nitro group at position 6 significantly increase the electrophilicity of the sulfur center compared to the phenyl ring of PMSF. However, SuFEx chemistry often requires specific protein microenvironments (e.g., H-bonding to the fluoride) to trigger the reaction, potentially offering a distinct selectivity profile over the "always-on" reactivity of sulfonyl chlorides or highly labile sulfonyl fluorides.[1]

Chemical Structure & Reactivity Logic (DOT Visualization)

Figure 1: Mechanistic divergence between PMSF and NPSF.[1] NPSF utilizes the electron-withdrawing nitro-pyridine scaffold to alter reactivity kinetics.[1]

Experimental Protocol: Comparative Transcriptomics

To objectively evaluate NPSF, a rigorous RNA-seq workflow is required.[1] This protocol ensures that observed differences are due to compound pharmacology, not batch effects.[1]

Phase A: Cell Treatment & Lysis

Cell Line: HEK293T or HepG2 (Metabolically active models preferred).[1] Replicates: ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

biological replicates per condition.

Group	Compound	Concentration	Duration	Rationale
Control	DMSO	0.1% (v/v)	6h / 24h	Baseline gene expression.[1]
Standard	PMSF	100 µM	6h / 24h	Industry standard benchmark.[1] Known to induce UPR.[1]
Test	NPSF	100 µM	6h / 24h	Equimolar comparison to assess potency/toxicity.[1]
Stable	AEBSF	100 µM	6h / 24h	Water-stable control to rule out hydrolysis artifacts.[1]

Critical Step: Prepare NPSF stock in anhydrous DMSO immediately prior to use. Avoid aqueous storage.[1]

Phase B: RNA-seq Library Preparation[1]

• Extraction: Trizol/Chloroform method followed by column purification (e.g., RNeasy) to remove small molecule contaminants.[1]

• QC: RIN > 8.0 required.

• Sequencing: Poly-A enrichment (mRNA focus). Depth: >30 million reads/sample.[1] PE150.

Phase C: Bioinformatics Pipeline

• Alignment: STAR or HISAT2 to hg38.

• Quantification: featureCounts.

• DE Analysis: DESeq2 (Design: ~ Condition + Timepoint).

• Pathway Enrichment: GSEA focusing on Hallmark Unfolded Protein Response and Apoptosis.

Comparative Performance Analysis

The following data summarizes the expected transcriptomic signatures based on the chemical properties of nitropyridine sulfonyl fluorides versus phenyl sulfonyl fluorides.

Stability and Chemical Noise

PMSF degrades rapidly, creating a "burst" of fluoride and sulfonic acid.[1] This often manifests as a transient shock response.[1] NPSF, while more electrophilic due to the nitro group, may exhibit different hydrolysis kinetics.[1]

Feature	PMSF (Standard)	NPSF (Test Product)	Interpretation
Aqueous Half-life	~35 min (pH 8.[1]0)	Variable (pH sensitive)	NPSF requires careful buffer selection (pH < 7.5 recommended).[1]
Fluoride Release	Rapid Burst	Sustained/Rapid	High F- release can trigger fluoride-responsive genes.[1]
Protein Adducts	Serine (Primary)	Ser, Tyr, Lys, His	NPSF is a "harder" electrophile; expect broader residue targeting (SuFEx).[1]

Transcriptomic Signatures (Key Gene Sets)

A superior probe should minimize "Transcriptomic Noise" (non-specific stress) while maintaining target inhibition.[1]

Table 1: Differential Expression Markers

Pathway	Gene Marker	PMSF Response	NPSF Response (Predicted)	Significance
UPR (ER Stress)	HSPA5 (BiP)	+++ (High)	++ (Moderate)	Indicates proteotoxic stress from promiscuous binding.[1]
Apoptosis	DDIT3 (CHOP)	++	+	Marker of terminal cellular stress.[1] Lower is better.
Oxidative Stress	HMOX1	+	+++	Critical: The Nitro group on NPSF may induce redox cycling, triggering NRF2 pathways.[1]
Heat Shock	HSPA1A	++	++	General protein unfolding response.[1]

Signaling Pathway Activation (DOT Visualization)

The following diagram illustrates the signaling cascades activated by promiscuous covalent modification.

Figure 2: Potential stress pathways activated by NPSF.[1] Note the potential for NRF2 activation due to the nitro-pyridine moiety.[1]

Interpretation & Recommendations

When to use NPSF?

• Activity-Based Protein Profiling (ABPP): NPSF is an excellent candidate for broad-spectrum profiling of the "reactive proteome" due to its enhanced electrophilicity (Nitro group).[1] It will likely label residues (Tyr, Lys) that PMSF misses.[1]

• Fragment-Based Drug Discovery (SuFBits): As a fragment, the 6-nitropyridine scaffold offers unique geometry and electronic properties for binding pockets that reject the phenyl ring of PMSF.[1]

When to avoid NPSF?

• Live-Cell Imaging (Long Duration): If transcriptomic data reveals high HMOX1 or DDIT3 induction, the compound is causing significant cellular stress, confounding phenotypic readouts.[1]

• Redox-Sensitive Assays: The nitro group can be reduced metabolically, potentially interfering with redox assays or generating reactive nitrogen species.[1]

Final Verdict

• Selectivity: NPSF is likely less selective than PMSF but more reactive , making it a more potent "warhead" but a "dirtier" inhibitor for live-cell use.[1]

• Stability: Superior to PMSF in non-aqueous stocks, but requires pH monitoring in aqueous buffers.[1]

• Validation: Users must perform the RNA-seq control described above (Phase A) to define the "safe window" of exposure (concentration/time) where stress genes (DDIT3, HMOX1) are not significantly upregulated.[1]

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology.[1] Chemical Science, 6(5), 2650-2659.[1] Link

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[1] Angewandte Chemie International Edition, 53(36), 9430-9448.[1] Link[1]

• Kitamura, S., et al. (2020). Structure-based design and analysis of SuFEx chemical probes.[1] RSC Medicinal Chemistry, 11, 19-28.[1] Link

• Gold, A. M., & Fahrney, D. (1964). Sulfonyl Fluorides as Inhibitors of Esterases. II.[1] Formation and Decomposition of Sulfonyl-Chymotrypsin. Biochemistry, 3(6), 783–791.[1] Link[1]

• Ewoldt, G. R., et al. (1992). Sulfonyl fluoride serine protease inhibitors inactivate RNK-16 lymphocyte granule proteases and reduce lysis by granule extracts and perforin.[1][3] Molecular Immunology, 29(6), 713-721.[1][3] Link

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Safety & Regulatory Compliance

Navigating the Disposal of 6-Nitropyridine-3-sulfonyl fluoride: A Guide for the Modern Laboratory

For the diligent researcher, the lifecycle of a chemical reagent extends far beyond its use in a reaction. Proper disposal is not merely a regulatory hurdle; it is a critical component of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, technically grounded protocol for the safe and compliant disposal of 6-Nitropyridine-3-sulfonyl fluoride, a compound demanding respect due to its inherent reactivity and potential hazards.

Core Principles: Understanding the Hazard Profile

6-Nitropyridine-3-sulfonyl fluoride is a compound that does not have extensive, publicly available safety data. Therefore, a conservative approach, informed by the known hazards of its constituent functional groups—the pyridine ring, the nitro group, and the sulfonyl fluoride moiety—is paramount.

• Sulfonyl Halides: This class of compounds is known to be water-reactive and corrosive.[1] The sulfonyl fluoride group, while generally more stable than its chloride counterpart, will still react with nucleophiles, including water, to release hydrofluoric acid, a toxic and corrosive substance.[1][2]

• Pyridine Derivatives: Pyridine and its derivatives are often harmful if ingested, inhaled, or absorbed through the skin.[3][4][5] They can cause irritation to the skin, eyes, and respiratory system.[5][6]

• Nitro Compounds: The presence of a nitro group can increase the toxicity and thermal sensitivity of a molecule.

Given this profile, all waste containing 6-Nitropyridine-3-sulfonyl fluoride must be treated as corrosive and toxic hazardous waste .[1] Under no circumstances should it be disposed of down the drain or mixed with general laboratory trash.[7]

Immediate Disposal Protocol: A Step-by-Step Guide

This protocol outlines the standard operating procedure for handling and preparing 6-Nitropyridine-3-sulfonyl fluoride for final disposal.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the waste container, ensure a robust barrier between you and the chemical.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use.[7][8]

• Eye Protection: Use tight-sealing safety goggles and a face shield.[1]

• Body Protection: A lab coat is mandatory. For larger quantities or in case of a spill, consider an impervious apron or suit.[9]

• Work Area: All handling of this waste must be conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.[1]

Step 2: Waste Segregation and Containment

Proper segregation prevents dangerous cross-reactions in the waste stream.

• Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container. The container should be made of compatible material, such as high-density polyethylene (HDPE) or glass.[7]

• Labeling: The label must clearly state "Hazardous Waste: 6-Nitropyridine-3-sulfonyl fluoride " and include hazard pictograms for corrosivity and toxicity.

• Incompatible Materials: Do not mix this waste with strong oxidizing agents, bases, or water.[1] Keep the container tightly closed and stored away from moisture.[1]

• Residue Management: Leave chemicals in their original containers for disposal whenever possible. Handle uncleaned empty containers as you would the product itself.

Step 3: Decontamination of Laboratory Equipment

Any equipment (spatulas, glassware, etc.) that has come into contact with the chemical must be decontaminated.

• Initial Rinse: Carefully rinse the equipment with a suitable organic solvent (e.g., acetone or ethanol) into a designated "Hazardous Waste - Solvent Rinse" container. Do not use water for the initial rinse due to the reactivity of the sulfonyl fluoride.

• Secondary Wash: After the solvent rinse, the equipment can be washed with soap and water.

Managing Spills and Accidental Releases

Accidents require immediate and correct action to mitigate risk.

• Evacuate and Ventilate: Ensure the spill area is well-ventilated and evacuate non-essential personnel.[10]

• Contain the Spill: Use a non-combustible absorbent material like sand, vermiculite, or diatomaceous earth to cover and contain the spill.[7] Do not use water or combustible materials like paper towels.[1]

• Collect and Dispose: Carefully sweep the absorbent material into your designated hazardous waste container for 6-Nitropyridine-3-sulfonyl fluoride.[1]

• Decontaminate Area: Clean the affected area thoroughly.

Advanced Topic: Considerations for Chemical Deactivation

While the primary and recommended disposal route is through a licensed waste contractor, small quantities of sulfonyl fluorides can theoretically be deactivated in the lab by experienced chemists. This process is hazardous and should only be attempted with a full risk assessment. The reactivity of the sulfonyl fluoride group with nucleophiles is the basis for deactivation.[11] A potential method involves the slow, controlled addition of the sulfonyl fluoride to a stirred, cooled solution of a weak base, such as sodium bicarbonate. This should be performed in a fume hood, with appropriate monitoring for any gas evolution or temperature increase. This is not a recommendation but an illustration of the chemical principles; always prioritize professional disposal services.

Disposal Decision Workflow

The following diagram outlines the logical steps for managing waste containing 6-Nitropyridine-3-sulfonyl fluoride.

Caption: Decision workflow for proper disposal of 6-Nitropyridine-3-sulfonyl fluoride.

Quantitative Data and Hazard Summary

Parameter	Information	Source(s)
Primary Hazards	Corrosive, Toxic, Water-Reactive	[1][9]
Hazard Statements	H314 (Causes severe skin burns and eye damage)	[9]
Recommended PPE	Nitrile Gloves, Safety Goggles, Face Shield, Lab Coat	[1][7]
Storage	Cool, dry, well-ventilated area in a tightly closed, compatible container.	[1][7]
Incompatible Materials	Strong oxidizing agents, Water, Bases	[1]
Spill Containment	Inert, non-combustible absorbent (e.g., sand, vermiculite)	[7]
Primary Disposal Method	Licensed hazardous waste contractor (incineration recommended)	[12][13]

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
• New Jersey Department of Health. (n.d.). Common Name: SULFURYL FLUORIDE HAZARD SUMMARY. NJ.gov.
• ChemicalBook. (2026, January 3). SULFURYL FLUORIDE - Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - 3-Pyridinesulfonyl chloride.
• National Center for Biotechnology Information. (n.d.). PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine. NCBI.
• CymitQuimica. (n.d.). SAFETY DATA SHEET - Pyridine-2-sulfonyl Fluoride.
• Thermo Fisher Scientific. (2009, February 4). SAFETY DATA SHEET - Pyridine-3-sulfonyl chloride hydrochloride, 95%.
• Basel Convention. (n.d.). Technical guidelines on the environmentally sound management of wastes consisting of, containing or contaminated with Perfluorooctane sulfonic acid (PFOS), its salts and perfluorooctane sulfonyl fluoride (PFOSF).
• ECHEMI. (n.d.). Sulfonyl fluoride SDS, 2699-79-8 Safety Data Sheets.
• TCI Chemicals. (2025, November 21). SAFETY DATA SHEET - Pyrimidine-2-sulfonyl Fluoride.
• Labbox Export. (n.d.). UN1282 Pyridine AGR, ACS, Ph Eur - Safety Data Sheet.
• Loba Chemie. (n.d.). PYRIDINE FOR SYNTHESIS - Safety Data Sheet.
• Apollo Scientific. (2023, July 6). Pyridine - Safety Data Sheet.
• Spectrum Chemical. (2016, December 20). SAFETY DATA SHEET.
• BRS MEAs. (2015, April 15). Technical guidelines for the environmentally sound management of wastes consisting of, containing or contaminated with perfluorooctane sulfonic acid (PFOS), its salts and perfluorooctane sulfonyl fluoride (PFOSF).
• Watson International. (n.d.). Safety Data Sheet.
• Thermo Fisher Scientific. (2010, November 15). SAFETY DATA SHEET - 3-Nitropyridine.
• R&D Systems. (2025, July 31). SAFETY DATA SHEET.
• Material Safety Data Sheet. (2005, October 10). Phenylmethylsulfonyl fluoride MSDS.
• Sigma-Aldrich. (2024, September 6). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Stockholm University. (n.d.). Procedures for the disposal of liquid chemical residues and aqueous solutions.
• ChemRxiv. (n.d.). SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates and Sulfonamides from S(VI) Fluorides.
• National Institutes of Health. (2015, March 16). Sulfonyl fluorides as privileged warheads in chemical biology. PMC.

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A Researcher's Guide to the Safe Handling of 6-Nitropyridine-3-sulfonyl Fluoride

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 6-Nitropyridine-3-sulfonyl fluoride. Our goal is to furnish you with the necessary knowledge to handle this compound with the utmost safety, ensuring both personal protection and the integrity of your research. This guide moves beyond a simple checklist to explain the "why" behind each recommendation, grounding our advice in the chemical properties of the molecule.

Understanding the Hazard Profile: A Tale of Two Functional Groups

6-Nitropyridine-3-sulfonyl fluoride is a compound that demands respect due to the combined reactivity of its two key functional groups: the sulfonyl fluoride and the nitropyridine. A comprehensive understanding of their individual and synergistic hazards is the foundation of safe handling.

• The Sulfonyl Fluoride Moiety : This group is a highly reactive electrophile. Its reactivity is analogous to that of other sulfonyl halides, which are known to be potent inhibitors of serine proteases and other enzymes through covalent modification of active site residues. This inherent reactivity, while useful in chemical biology and drug discovery, presents a significant risk of biological harm upon exposure. Inhalation, ingestion, or skin absorption can lead to the non-specific inhibition of vital enzymes in the body.

• The Nitropyridine Moiety : Nitroaromatic compounds, including nitropyridines, are a class of chemicals with a well-documented history of toxicity.[1][2] They can be toxic if swallowed, inhaled, or absorbed through the skin.[3][4] Furthermore, many nitroaromatic compounds are known skin and eye irritants.[5][6] The strong electron-withdrawing nature of the nitro group activates the pyridine ring, influencing its reactivity and biological interactions.[7]

The combination of these two functional groups in 6-Nitropyridine-3-sulfonyl fluoride suggests a compound that is likely to be toxic and highly reactive. Therefore, a multi-layered approach to personal protection is not just recommended, but essential.

Engineering Controls: Your First and Best Line of Defense

Before any personal protective equipment is considered, proper engineering controls must be in place. These are designed to minimize exposure by containing the hazard at its source.

• Chemical Fume Hood : All manipulations of 6-Nitropyridine-3-sulfonyl fluoride, including weighing, transferring, and setting up reactions, must be performed in a certified chemical fume hood.[8] This is non-negotiable. The fume hood will protect you from inhaling potentially harmful dust or vapors.

• Ventilation : Ensure that the laboratory has adequate general ventilation in addition to the localized exhaust of the fume hood.[9]

Personal Protective Equipment (PPE): A Comprehensive Barrier

Your personal protective equipment is the final barrier between you and the chemical. It must be selected and used correctly to be effective.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene Gloves (minimum 4-5 mil thickness)	Provides a chemical-resistant barrier to prevent skin contact.[8][10] Double-gloving is strongly recommended to provide an extra layer of protection and to allow for the safe removal of the outer glove if it becomes contaminated.
Eye and Face Protection	Chemical Splash Goggles and a Face Shield	Protects against splashes of liquids and airborne particles.[11] Safety glasses are insufficient as they do not provide a seal around the eyes. A face shield should be worn in addition to goggles when there is a significant risk of a splash or energetic reaction.
Body Protection	Flame-Resistant Laboratory Coat	A flame-resistant lab coat will provide protection against splashes and, in the event of a fire, will not melt and adhere to the skin like some synthetic materials.[3]
Respiratory Protection	NIOSH-approved N95 or higher-rated respirator	Recommended when handling the solid outside of a fume hood (a practice that should be avoided) or if there is a potential for aerosolization.[10][11]

Operational Plan: Safe Handling from Start to Finish

A clear and well-rehearsed operational plan is crucial for minimizing the risk of exposure.

Weighing and Dispensing

• Preparation : Don the appropriate PPE as outlined in the table above.

• Containment : Perform all weighing and dispensing activities inside a chemical fume hood.

• Technique : Use a spatula to carefully transfer the solid. Avoid creating dust. If possible, use a balance that is located inside the fume hood.

• Cleaning : After dispensing, carefully decontaminate the spatula and the weighing vessel with an appropriate solvent (e.g., isopropanol) and dispose of the cleaning materials as hazardous waste.

Reaction Setup and Monitoring

• Glassware : Ensure all glassware is clean, dry, and free of cracks.

• Inert Atmosphere : If the reaction is sensitive to air or moisture, use standard techniques to establish and maintain an inert atmosphere (e.g., nitrogen or argon).

• Temperature Control : If the reaction is exothermic, have a cooling bath ready before starting the reaction.

• Monitoring : Monitor the reaction from outside the fume hood whenever possible.

Emergency Procedures: Spill and Exposure Response

A clear and concise emergency plan is a critical component of laboratory safety.

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